Orotaldehyde

• CAS: 36327-91-0

Core Science & Biosynthesis

An In-depth Technical Guide to Orotaldehyde: Chemical Structure, Synthesis, and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chemical Structure and Properties

Orotaldehyde is a derivative of uracil, a fundamental component of ribonucleic acid (RNA). The presence of a formyl group (-CHO) at the 4-position of the pyrimidine ring imparts characteristic reactivity to the molecule.

Chemical Structure:

• Systematic Name: 1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxaldehyde

• Common Name: Orotaldehyde

• Molecular Formula: C₅H₄N₂O₃

• Molecular Weight: 156.10 g/mol

• CAS Number: 36327-91-0

Physicochemical Properties:

A summary of the known physicochemical properties of Orotaldehyde is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₅H₄N₂O₃
Molecular Weight	156.10 g/mol
CAS Number	36327-91-0
UV Absorption (Hydrated)	λmax = 261 nm	[1]
UV Absorption (Anhydrous)	λmax = 300 nm	[1]

Table 1: Physicochemical Properties of Orotaldehyde

Synthesis of Orotaldehyde

A common and effective method for the synthesis of Orotaldehyde involves the oxidation of 6-methyluracil. The experimental protocol detailed below is based on established literature procedures.

Experimental Protocol: Oxidation of 6-Methyluracil

Materials:

• 6-Methyluracil

• Selenium Dioxide (SeO₂)

• Glacial Acetic Acid

• Sodium Bisulfite (NaHSO₃) solution (5%)

• Activated Carbon

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 6-methyluracil and selenium dioxide in glacial acetic acid.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Filtration: After the reaction is complete, filter the hot mixture to remove selenium byproduct.

• Solvent Removal: Evaporate the acetic acid from the filtrate under reduced pressure to obtain the crude Orotaldehyde.

• Purification:

  • Dissolve the crude product in hot water.

  • Add 5% sodium bisulfite solution dropwise to the hot solution.

  • Add activated carbon and boil the solution for a few minutes.

  • Filter the hot solution to remove the activated carbon.

  • Acidify the filtrate with concentrated hydrochloric acid to a pH of approximately 1.

  • Cool the solution to induce the precipitation of pure Orotaldehyde.

• Isolation and Drying: Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum.

Workflow for the Synthesis of Orotaldehyde:

Caption: Workflow for the synthesis and purification of Orotaldehyde.

Spectroscopic Characterization (Theoretical)

While specific experimental spectra for Orotaldehyde are not widely published, we can predict the expected spectroscopic features based on its chemical structure and the known data for similar compounds.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton of the aldehyde group is expected to appear as a singlet in the downfield region of the spectrum, typically between δ 9.0 and 10.0 ppm. The proton at the 5-position of the pyrimidine ring would likely appear as a singlet at a chemical shift influenced by the adjacent electron-withdrawing groups. The N-H protons of the uracil ring will appear as broad singlets, and their chemical shift will be dependent on the solvent and concentration.

• ¹³C NMR: The carbon of the aldehyde group is expected to have a chemical shift in the range of 185-200 ppm. The carbonyl carbons of the uracil ring would appear at approximately 150-165 ppm. The other carbons of the pyrimidine ring will have chemical shifts in the aromatic/olefinic region.

3.2. Infrared (IR) Spectroscopy

The IR spectrum of Orotaldehyde is expected to show characteristic absorption bands for its functional groups.

Functional Group	Expected Absorption Range (cm⁻¹)
N-H Stretch	3100-3300 (broad)
C-H Stretch (sp²)	3000-3100
C=O Stretch	1650-1750 (strong)
C=C Stretch	1600-1680

Table 2: Predicted IR Absorption Bands for Orotaldehyde

3.3. Mass Spectrometry (MS)

In electron ionization mass spectrometry, Orotaldehyde is expected to show a molecular ion peak ([M]⁺) corresponding to its molecular weight. Common fragmentation patterns for aldehydes include the loss of a hydrogen radical ([M-1]⁺) and the loss of the formyl group ([M-29]⁺).

Chemical Reactivity

The chemical reactivity of Orotaldehyde is primarily dictated by the aldehyde functional group.

• Oxidation: The aldehyde group can be readily oxidized to a carboxylic acid, yielding orotic acid (uracil-6-carboxylic acid). Orotic acid is a key intermediate in the de novo biosynthesis of pyrimidine nucleotides.

• Reduction: The aldehyde group can be reduced to a primary alcohol (6-hydroxymethyluracil) using reducing agents such as sodium borohydride.

Diagram of Orotaldehyde Reactivity:

Caption: Key chemical reactions of Orotaldehyde.

Biological Activity

Currently, there is limited information available in the scientific literature regarding the specific biological activity of Orotaldehyde itself. However, aldehydes as a class of compounds are known to be reactive and can participate in various biological processes. Derivatives of orotic acid have been investigated for a range of therapeutic applications, suggesting that Orotaldehyde could serve as a valuable precursor for the synthesis of biologically active molecules. Further research is warranted to elucidate the potential biological roles and pharmacological properties of Orotaldehyde.

Conclusion

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]

Orotaldehyde physical and chemical properties

An In-depth Technical Guide to Orotaldehyde: Physical and Chemical Properties

Introduction

Orotaldehyde, also known as 6-formyluracil, is a heterocyclic aldehyde derived from the pyrimidine uracil.[1] Its structure, which combines the reactive aldehyde functional group with the biologically significant uracil scaffold, makes it a compound of considerable interest in medicinal chemistry and organic synthesis.[1] As a derivative of uracil, a fundamental component of RNA, orotaldehyde and its analogs are explored for various biochemical and pharmacological applications, including their potential as enzyme inhibitors or anticancer agents.[1] This guide provides a comprehensive overview of the core physical and chemical properties of orotaldehyde, detailed experimental protocols, and its key reaction pathways, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

The fundamental properties of orotaldehyde are summarized below. These characteristics are crucial for its handling, characterization, and application in experimental settings.

Property	Value	Source
IUPAC Name	1,2,3,4-Tetrahydro-2,4-dioxo-6-pyrimidinecarboxaldehyde	N/A
Synonyms	6-Formyluracil, Uracil-6-carboxaldehyde	[1]
CAS Number	36327-91-0	[1]
Molecular Formula	C₅H₄N₂O₃	[1]
Molecular Weight	140.1 g/mol	[1]
Appearance	Solid (Precipitates from solution upon cooling)	[1]
UV-Vis λmax	261 nm (hydrated form), 300 nm (anhydrous form)	[1]
Solubility	Soluble in hot water	[1]

Chemical Structure and Reactivity

Orotaldehyde is classified as a heterocyclic aldehyde.[1] The core of its reactivity lies in the electrophilic nature of the aldehyde's carbonyl carbon, making it susceptible to nucleophilic attack, oxidation, and reduction.[1][2][3] Its chemical behavior is also influenced by the uracil ring, a pyrimidine system with biological relevance.[1]

Key Reaction Pathways

The aldehyde group of orotaldehyde is the primary site for chemical transformations, providing synthetic routes to other functionalized uracil derivatives.[1]

• Oxidation: The aldehyde group is readily oxidized to yield the corresponding carboxylic acid, orotic acid (uracil-6-carboxylic acid).[1] This transformation is a standard reaction for aldehydes and is a key aspect of orotaldehyde's chemical profile.[1] Orotic acid is a significant biological intermediate in the de novo biosynthesis of pyrimidine nucleotides.[1]

• Reduction: The formyl group can be selectively reduced to a primary alcohol, forming 6-hydroxymethyluracil (6-HOMU).[1] This reaction requires careful selection of reagents to ensure chemoselectivity, as the C5=C6 double bond in the uracil ring is also a potential site for reduction.[1] Mild reducing agents are preferred to avoid over-reduction.[1]

Caption: Key chemical transformations of orotaldehyde.

Experimental Protocols

Synthesis of Orotaldehyde via Oxidation of 6-Methyl Uracil

A well-established method for preparing orotaldehyde is the oxidation of 6-methyl uracil using selenium dioxide.[1] This foundational method was reported by Zee-Chen and Cheng in 1967.[1]

Materials:

• 6-methyl uracil (2.54 g)

• Selenium dioxide (2.66 g)

• Glacial acetic acid (60 mL)

• 5% Sodium bisulfite solution

• Active carbon

• Concentrated hydrochloric acid (HCl)

Procedure:

• Reaction: A mixture of 6-methyl uracil and selenium dioxide in glacial acetic acid is refluxed for approximately 6 hours.[1]

• Initial Work-up: The hot reaction mixture is filtered to remove solid byproducts. The solvent is then evaporated from the filtrate to yield the crude orotaldehyde.[1]

• Purification: a. The crude product is dissolved in hot water (approx. 24 mL).[1] b. A 5% sodium bisulfite solution is added dropwise. This forms a reversible adduct with the aldehyde, a classic technique for purifying aldehydes.[1][4] c. The solution is boiled with active carbon for 10 minutes to decolorize it.[1] d. The mixture is filtered by gravity while hot to remove the carbon.[1] e. The filtrate is acidified to a pH of 1 using concentrated HCl.[1] f. Pure orotaldehyde precipitates from the solution upon cooling.[1]

Caption: Workflow for the synthesis and purification of orotaldehyde.

Analytical Characterization

A combination of chromatographic and spectroscopic techniques is essential for the characterization and purity assessment of synthesized orotaldehyde.

• High-Performance Liquid Chromatography (HPLC): HPLC is a primary technique for assessing the purity of orotaldehyde and related compounds.[1] Reversed-phase chromatography is commonly employed for polar, heterocyclic compounds like orotaldehyde.[1]

• Spectroscopy:

  • NMR (¹H and ¹³C): Used to confirm the molecular structure, with the aldehyde proton typically showing a characteristic chemical shift around 9-10 ppm in the ¹H NMR spectrum.[1]

  • FT-IR: Helps in identifying functional groups, such as the C=O stretch of the aldehyde at approximately 1700 cm⁻¹.[1]

  • UV-Vis: Can be used for characterization, noting the difference in absorption maxima between the hydrated (261 nm) and anhydrous (300 nm) forms.[1]

  • Mass Spectrometry (MS): Confirms the molecular weight and elemental composition.[1]

• Computational and Crystallographic Analysis: The crystal structure of orotaldehyde monohydrate has been determined by combining powder X-ray diffraction (PXRD) data with first-principles calculations like Density Functional Theory (DFT).[1] This approach provides detailed insights into the molecule's three-dimensional arrangement and hydrogen bonding networks.[1]

Caption: Logical workflow for the analytical characterization of orotaldehyde.

Applications in Research

Orotaldehyde serves as a versatile intermediate in the synthesis of other biologically relevant molecules.[1] It has been used as a building block for preparing 6-hydroxymethyluracil (6-HOMU) and more complex structures like porphyrins.[1] Additionally, orotaldehyde and related 6-substituted uracil analogs have been investigated for their potential to inhibit angiogenesis, a critical process for tumor growth, making them candidates for further development as anticancer agents.[1]

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Khan Academy [khanacademy.org]
• 4. researchgate.net [researchgate.net]

Orotaldehyde: A Technical Guide to its Chemical Significance and Biological Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orotaldehyde, a heterocyclic aldehyde derivative of pyrimidine, occupies a unique position at the intersection of synthetic chemistry and biological science. While not a direct participant in core metabolic cycles, its structural relationship to orotic acid, a key intermediate in de novo pyrimidine biosynthesis, renders it a compound of significant interest. This technical guide provides an in-depth exploration of orotaldehyde, focusing on its synthesis, its connection to pyrimidine metabolism, and the emerging therapeutic potential of its derivatives.

Chemical Synthesis of Orotaldehyde

The primary and most cited method for the synthesis of orotaldehyde involves the oxidation of 6-methyluracil. This foundational method, often referred to as Kwang-Yuen's method, utilizes selenium dioxide as the oxidizing agent.

Experimental Protocol: Synthesis of Orotaldehyde from 6-Methyluracil

Materials:

• 6-methyluracil

• Selenium dioxide (SeO₂)

• Glacial acetic acid

• Sodium bisulfite (5% solution)

• Activated carbon

• Concentrated hydrochloric acid (HCl)

Procedure:

• A mixture of 6-methyluracil and a slight molar excess of selenium dioxide is refluxed in glacial acetic acid. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the precipitated selenium is removed by filtration.

• The filtrate, containing crude orotaldehyde, is then treated with a 5% sodium bisulfite solution. This forms a bisulfite addition product, which is often insoluble and allows for separation from impurities.

• The solution is boiled with activated carbon to remove colored impurities and then filtered.

• The filtrate is acidified with concentrated HCl to a pH of 1. This step regenerates the aldehyde from the bisulfite adduct.

• Upon cooling, pure orotaldehyde precipitates out of the solution and can be collected by filtration, washed, and dried.

Diagram of Synthesis Workflow:

Figure 1: Workflow for the synthesis of orotaldehyde from 6-methyluracil.

Biological Context: The Pyrimidine Biosynthesis Pathway

Orotaldehyde's biological significance is intrinsically linked to orotic acid, its corresponding carboxylic acid. Orotic acid is a crucial intermediate in the de novo biosynthesis of pyrimidines, which are essential building blocks for DNA and RNA.[1] The pathway involves the conversion of dihydroorotate to orotate, a reaction catalyzed by the mitochondrial enzyme dihydroorotate dehydrogenase (DHODH).[1]

Diagram of Pyrimidine Biosynthesis Pathway:

Figure 2: Key steps in the de novo pyrimidine biosynthesis pathway highlighting the role of DHODH.

Orotaldehyde Derivatives in Drug Development

While orotaldehyde itself is not known to have significant therapeutic applications, its derivatives have been a subject of investigation for their potential as antimicrobial, antiviral, and anticancer agents.[2] A primary target for these derivatives is the enzyme dihydroorotate dehydrogenase (DHODH).

DHODH is a validated drug target for the treatment of autoimmune diseases and cancer.[3][4] Inhibition of DHODH depletes the cellular pool of pyrimidines, which are essential for the proliferation of rapidly dividing cells such as cancer cells and activated lymphocytes.[3]

Derivatives of orotaldehyde, such as 2-mercapto-5-(4-chlorobenzyl)orotaldehyde, have been explored as potential inhibitors of DHODH.[2] The rationale behind this approach is that the orotaldehyde scaffold can serve as a template for designing molecules that mimic the natural substrate or intermediates of the pyrimidine biosynthesis pathway, thereby competitively inhibiting key enzymes.

Quantitative Data on Orotaldehyde Derivatives

At present, there is a lack of publicly available, extensive quantitative data (e.g., IC₅₀, Kᵢ values) specifically for a wide range of orotaldehyde derivatives against various biological targets. Research in this area is ongoing, and future studies are expected to provide more detailed structure-activity relationship (SAR) data. For researchers in drug development, the synthesis of novel orotaldehyde analogs and their subsequent screening against targets like DHODH represents a promising avenue for discovery.

General Biological Significance of Aldehydes

To understand the potential, albeit currently underexplored, biological roles of orotaldehyde, it is useful to consider the broader context of aldehydes in biological systems. Aldehydes are highly reactive molecules due to the electrophilic nature of the carbonyl carbon.[2] This reactivity allows them to interact with various nucleophiles in the cell, including amino and sulfhydryl groups in proteins and nucleic acids.

While this reactivity can lead to cellular damage and toxicity if aldehyde levels are not controlled, it is also harnessed for specific biological functions.[5] Endogenous aldehydes are involved in a range of processes, including signaling, and are intermediates in the metabolism of amino acids, lipids, and carbohydrates.[3][5]

The cellular detoxification of aldehydes is primarily carried out by a family of enzymes called aldehyde dehydrogenases (ALDHs), which oxidize aldehydes to their corresponding carboxylic acids.[4] The oxidation of orotaldehyde to orotic acid is a clear example of this type of transformation.[1]

Conclusion and Future Perspectives

Orotaldehyde is a molecule of interest primarily due to its role as a synthetic precursor and its structural relationship to the biologically vital pyrimidine biosynthesis pathway. While direct evidence for a significant biological role of orotaldehyde is currently scarce, the exploration of its derivatives as therapeutic agents, particularly as inhibitors of dihydroorotate dehydrogenase, holds considerable promise.

Future research should focus on:

• Synthesis of Diverse Orotaldehyde Analogs: The generation of a library of orotaldehyde derivatives with modifications to the pyrimidine ring and the aldehyde functional group is crucial for comprehensive structure-activity relationship studies.

• Screening against Biological Targets: Systematic screening of these analogs against a panel of enzymes, particularly those involved in nucleotide metabolism and other pathways relevant to cancer and infectious diseases, could uncover novel therapeutic leads.

• Investigation of Potential Biological Roles: While underexplored, further investigation into whether orotaldehyde itself has any subtle regulatory or signaling roles, especially under specific physiological or pathological conditions, may yield new insights.

References

• 1. Orotic acid - Wikipedia [en.wikipedia.org]
• 2. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 3. What are DHODH inhibitors and how do they work? [synapse.patsnap.com]
• 4. Mysteries of partial dihydroorotate dehydrogenase inhibition and leukemia terminal differentiation | Haematologica [haematologica.org]
• 5. researchgate.net [researchgate.net]

Exploring Novel Derivatives of Orotaldehyde: A Technical Guide to Their Synthesis and Functions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orotaldehyde, a heterocyclic aldehyde derivative of pyrimidine, represents a promising scaffold for the development of novel therapeutic agents. Its structural relationship to orotic acid, a key intermediate in the de novo pyrimidine biosynthesis pathway, positions it as a compelling starting point for the design of enzyme inhibitors and other bioactive molecules. This technical guide explores the synthesis, functional activities, and underlying mechanisms of action of novel derivatives of orotaldehyde and its close structural analogs, with a particular focus on their potential as anticancer and antimicrobial agents.

While specific research on a wide range of novel orotaldehyde derivatives is still emerging, extensive studies on structurally similar compounds, such as 2-thiouracil derivatives, provide a strong foundation for understanding their potential. These analogs share the core pyrimidine ring and offer valuable insights into the structure-activity relationships that can guide the future development of orotaldehyde-based therapeutics. This guide will leverage the available data on these related compounds to illustrate the potential of the orotaldehyde scaffold.

Synthesis of Orotaldehyde and its Derivatives

The foundational structure, orotaldehyde, can be synthesized from 6-methyl uracil through an oxidation reaction.[1] The aldehyde functional group is a key site for derivatization, allowing for the creation of a diverse library of compounds through reactions such as the formation of Schiff bases and hydrazones.

A general synthetic scheme for producing derivatives of the pyrimidine scaffold, such as 2-thiouracil-5-sulfonamides, starts with the modification of the core ring structure, followed by the addition of various functional groups.[2][3]

Illustrative Synthesis Workflow:

A generalized workflow for the synthesis of pyrimidine derivatives.

Anticancer Activity of Orotaldehyde Analogs

Derivatives of the pyrimidine scaffold have demonstrated significant potential as anticancer agents. Studies on 2-thiouracil-5-sulfonamide derivatives, for instance, have revealed potent cytotoxic activity against a range of human cancer cell lines.

Quantitative Data on Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected 2-thiouracil-5-sulfonamide derivatives, expressed as IC50 values (the concentration required to inhibit the growth of 50% of cells).

Compound ID	Target Cancer Cell Line	IC50 (µM)[2]
6b	A-2780 (Ovarian)	15.3 ± 1.1
HT-29 (Colon)	12.5 ± 0.9
MCF-7 (Breast)	9.8 ± 0.7
HepG2 (Liver)	20.1 ± 1.5
6e	A-2780 (Ovarian)	10.2 ± 0.8
HT-29 (Colon)	8.7 ± 0.6
MCF-7 (Breast)	6.5 ± 0.5
HepG2 (Liver)	14.3 ± 1.1
7b	A-2780 (Ovarian)	18.9 ± 1.4
HT-29 (Colon)	15.2 ± 1.2
MCF-7 (Breast)	11.4 ± 0.9
HepG2 (Liver)	25.6 ± 2.0
5-Fluorouracil (Reference)	A-2780 (Ovarian)	22.5 ± 1.8
HT-29 (Colon)	18.9 ± 1.5
MCF-7 (Breast)	15.3 ± 1.2
HepG2 (Liver)	30.1 ± 2.4

Antimicrobial Activity of Orotaldehyde Analogs

The pyrimidine core is also a key feature in compounds with antimicrobial properties. While specific data for orotaldehyde derivatives is limited, related heterocyclic compounds have shown promising activity against various pathogens.

Quantitative Data on Antimicrobial Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values for synthesized pyrimidine derivatives against selected bacterial strains.

Compound ID	Staphylococcus aureus (MIC µM/ml)[4]	Bacillus subtilis (MIC µM/ml)[4]	Escherichia coli (MIC µM/ml)[4]	Pseudomonas aeruginosa (MIC µM/ml)[4]
2	1.83	3.66	3.66	7.32
5	1.92	0.96	3.84	7.68
10	3.08	6.16	1.54	0.77
12	0.87	1.74	3.46	6.92
Cefadroxil (Reference)	10.89	10.89	21.78	21.78

Signaling Pathways and Mechanism of Action

A primary mechanism of action for many pyrimidine-based anticancer agents is the inhibition of dihydroorotate dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway.[5] This pathway is crucial for the proliferation of rapidly dividing cells, such as cancer cells, which have a high demand for nucleotides for DNA and RNA synthesis.[6]

Inhibition of DHODH leads to a depletion of the pyrimidine pool, which in turn can induce cell cycle arrest and apoptosis. Downstream effects of DHODH inhibition have been shown to impact key signaling proteins like c-Myc and p21. Furthermore, some thiouracil derivatives have been found to induce autophagy through the downregulation of the Wnt/β-catenin signaling pathway.

DHODH Inhibition Signaling Pathway:

Signaling cascade following DHODH inhibition by orotaldehyde derivatives.

Experimental Protocols

Synthesis of 6-Methyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl Chloride

A mixture of 6-methyl-2-thiouracil (12.5 g, 0.055 mol) and chlorosulfonic acid (51 mL, 0.055 mol) is refluxed at 120 °C for 8 hours.[2][3] The reaction mixture is then cooled and poured onto ice. The resulting precipitate is filtered, dried under vacuum, and recrystallized from a DMF/water mixture to yield the target compound.[2][3]

In Vitro Anticancer Activity Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 × 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for 48 hours.

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curve.

Antimicrobial Susceptibility Testing (Minimum Inhibitory Concentration - MIC)

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared in a suitable broth medium.

• Serial Dilution: The test compounds are serially diluted in the broth in 96-well microtiter plates.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated at 37°C for 24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[4]

Drug Discovery and Evaluation Workflow:

A typical workflow for the discovery and evaluation of novel therapeutic agents.

Conclusion and Future Directions

The orotaldehyde scaffold and its derivatives hold significant promise for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. The data from structurally related compounds, such as 2-thiouracil derivatives, strongly suggest that this class of molecules can exhibit potent biological activity through mechanisms such as the inhibition of DHODH and modulation of key cellular signaling pathways.

Future research should focus on the synthesis and comprehensive biological evaluation of a broader range of novel orotaldehyde derivatives. A systematic exploration of structure-activity relationships will be crucial for optimizing their potency, selectivity, and pharmacokinetic properties. Further elucidation of their mechanisms of action will provide a deeper understanding of their therapeutic potential and may reveal new targets for drug intervention. The in-depth technical information provided in this guide serves as a valuable resource for researchers dedicated to advancing this exciting field of drug discovery.

References

• 1. Design, Synthesis, and Biological Evaluation of 2-Mercaptobenzoxazole Derivatives as Potential Multi-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a dihydroorotate dehydrogenase inhibitor that inhibits cancer cell growth by proteomic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, anticancer and antioxidant activities of 2,4,5-trimethoxy chalcones and analogues from asaronaldehyde: structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and biological evaluation of 2-mercapto-1,3-benzothiazole derivatives with potential antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ej-chem.org [ej-chem.org]

Orotaldehyde: A Comprehensive Technical Guide on its Discovery, Synthesis, and Biochemical Significance

For Researchers, Scientists, and Drug Development Professionals

Discovery and Historical Background of Orotaldehyde

The study of pyrimidine chemistry, the class of heterocyclic aromatic compounds to which orotaldehyde belongs, began in the late 19th century. Although pyrimidine derivatives like alloxan were known earlier, the first laboratory synthesis of a pyrimidine was achieved in 1879 by Grimaux, who prepared barbituric acid.[1] The systematic study of pyrimidines was further advanced by Pinner in 1884, who synthesized derivatives by condensing ethyl acetoacetate with amidines and proposed the name "pyrimidin" in 1885.[1][2] The parent compound, pyrimidine, was first prepared in 1900 by Gabriel and Colman.[1][2]

Orotaldehyde, also known as uracil-6-carboxaldehyde, emerged from the extensive research into pyrimidine derivatives in the mid-20th century.[3] A foundational method for the synthesis of orotaldehyde was reported in 1967 by Zee-Chen and Cheng.[3] This procedure, often referred to as Kwang-Yuen's method, involves the oxidation of 6-methyluracil using selenium dioxide.[3] The significance of orotaldehyde lies primarily in its role as a synthetic intermediate and its structural relationship to orotic acid, a key intermediate in the de novo biosynthesis of pyrimidine nucleotides.[3] Its discovery and synthesis provided a valuable building block for the creation of more complex, biologically relevant molecules.[3]

Chemical Synthesis of Orotaldehyde

The most well-documented and historically significant method for synthesizing orotaldehyde is the oxidation of 6-methyluracil.

Oxidation of 6-Methyluracil (Kwang-Yuen's Method)

This method utilizes selenium dioxide (SeO₂) as the oxidizing agent to convert the methyl group of 6-methyluracil into an aldehyde.

Reaction Scheme:

Figure 1: Synthesis of Orotaldehyde from 6-Methyluracil.

Experimental Protocol:

A detailed experimental protocol for the synthesis of orotaldehyde via the oxidation of 6-methyluracil is as follows:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 6-methyluracil (2.54 g) and selenium dioxide (2.66 g) in glacial acetic acid (60 mL).[3]

• Reflux: Heat the reaction mixture to reflux and maintain for approximately 6 hours.[3]

• Filtration: While the mixture is still hot, filter it to remove selenium byproduct.

• Solvent Evaporation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude orotaldehyde.

• Purification:

  • Dissolve the crude product in hot water (24 mL).[3]

  • Add 5% sodium bisulfite solution dropwise to the hot solution.[3]

  • Add activated carbon and boil the solution for 10 minutes.[3]

  • Filter the hot solution by gravity to remove the activated carbon.

  • Acidify the filtrate to a pH of 1 using concentrated hydrochloric acid.[3]

  • Cool the solution to induce the precipitation of pure orotaldehyde.[3]

  • Collect the precipitate by filtration and dry.

Experimental Workflow:

Figure 2: Experimental workflow for the synthesis and purification of orotaldehyde.

Biochemical Context and Relationship to Pyrimidine Metabolism

Orotaldehyde is not a direct intermediate in the main de novo pyrimidine biosynthesis pathway. However, its structural similarity to orotic acid, a key intermediate in this pathway, makes it a molecule of significant biochemical interest.[3] The de novo synthesis of pyrimidines is a fundamental biological process that produces the building blocks for DNA and RNA.[4][5]

The de novo pyrimidine biosynthesis pathway begins with simple precursors and culminates in the formation of uridine monophosphate (UMP), from which other pyrimidine nucleotides are derived. A critical step in this pathway is the conversion of dihydroorotate to orotate, catalyzed by dihydroorotate dehydrogenase.[4][5][6] Orotate is then converted to orotidine 5'-monophosphate (OMP) by orotate phosphoribosyltransferase.[4][5][6]

The structural relationship between orotaldehyde and orotic acid is the presence of a uracil ring with a functional group at the 6th position (an aldehyde in orotaldehyde and a carboxylic acid in orotic acid). This similarity suggests that orotaldehyde and its derivatives could potentially interact with enzymes that recognize orotate or other pyrimidine analogs.

De Novo Pyrimidine Biosynthesis Pathway:

Figure 3: De novo pyrimidine biosynthesis pathway highlighting the relationship of orotaldehyde to orotic acid.

Chemical Reactivity and Derivatives of Orotaldehyde

The aldehyde functional group in orotaldehyde is highly reactive and serves as a versatile handle for a variety of chemical transformations.

Oxidation to Orotic Acid

The aldehyde group of orotaldehyde can be readily oxidized to a carboxylic acid, yielding orotic acid.[3] This transformation is a two-electron oxidation.

Reduction to 6-Hydroxymethyluracil

The aldehyde can be reduced to a primary alcohol, forming 6-hydroxymethyluracil (6-HOMU).[3]

Formation of N-Phenyl-C-(6-uracilyl)nitrone

Orotaldehyde can undergo condensation with phenylhydroxylamine to form N-Phenyl-C-(6-uracilyl)nitrone.[3]

Use in Porphyrin Synthesis

Orotaldehyde has been utilized as a building block in the synthesis of porphyrins, which are complex macrocyclic compounds.[3] The aldehyde group participates in condensation reactions with pyrrole to form the porphyrin macrocycle.

Key Reactions of Orotaldehyde:

Figure 4: Key chemical reactions involving orotaldehyde.

Quantitative Data Summary

Parameter	Value	Reference
Synthesis Reactants
6-Methyluracil	2.54 g	[3]
Selenium Dioxide	2.66 g	[3]
Glacial Acetic Acid	60 mL	[3]
Purification Reagents
Hot Water	24 mL	[3]
Sodium Bisulfite	5% solution	[3]
Reaction Conditions
Reflux Time	~6 hours	[3]
Purification pH	1	[3]
Spectroscopic Data
UV Absorption (Hydrated)	261 nm
UV Absorption (Anhydrous)	300 nm

Conclusion

Orotaldehyde, since its first reported synthesis in the 1960s, has proven to be a valuable synthetic intermediate in the field of pyrimidine chemistry. While not a direct participant in the central pyrimidine metabolic pathway, its close structural relationship to orotic acid provides a rationale for its use in the design of enzyme inhibitors and other biologically active molecules. The reactivity of its aldehyde group allows for a diverse range of chemical transformations, leading to the synthesis of various uracil derivatives, including those with potential therapeutic applications. This guide has provided a comprehensive overview of the discovery, synthesis, and biochemical context of orotaldehyde, intended to serve as a valuable resource for researchers in chemistry and drug development.

References

• 1. Pyrimidine - Wikipedia [en.wikipedia.org]
• 2. graphsearch.epfl.ch [graphsearch.epfl.ch]
• 3. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 4. Pyrimidine metabolism - Wikipedia [en.wikipedia.org]
• 5. Pyrimidine Metabolism Pathways Synthesis and Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 6. youtube.com [youtube.com]

Orotaldehyde CAS number and IUPAC nomenclature

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of orotaldehyde, a key heterocyclic aldehyde. It covers its chemical identity, physicochemical properties, synthesis, and reactivity, with a focus on experimental details and data presentation for a scientific audience.

Chemical Identity and Nomenclature

Orotaldehyde is a pyrimidine derivative characterized by an aldehyde functional group at the 6-position of the uracil ring. Its unambiguous identification is crucial for scientific research and documentation.

Identifier	Value	Citation
CAS Number	36327-91-0
IUPAC Name	1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinecarboxaldehyde
Synonyms	2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxaldehyde, Uracil-6-carboxaldehyde, 6-Formyluracil
Molecular Formula	C₅H₄N₂O₃
Molecular Weight	140.10 g/mol

Physicochemical and Spectroscopic Data

Understanding the physical and spectral properties of orotaldehyde is essential for its handling, characterization, and application in chemical synthesis and analysis.

Property	Value	Citation
Physical State	Solid
UV-Vis Absorption (λmax)	261 nm (hydrated form), 300 nm (anhydrous form)	[1]
Crystal Structure	Forms a monohydrate whose structure has been determined by a combination of powder X-ray diffraction and first-principles calculations. The molecules form hydrogen-bonded dimers.[1][2]

Spectroscopic Analysis:

• ¹H NMR: The spectrum would be expected to show a characteristic downfield signal for the aldehydic proton (typically δ 9-10 ppm). Other signals would correspond to the proton on the pyrimidine ring and the N-H protons.

• ¹³C NMR: The carbonyl carbon of the aldehyde would appear significantly downfield (around 190-200 ppm), in addition to the signals for the other carbons in the uracil ring.

• IR Spectroscopy: Key vibrational bands would include a strong C=O stretching frequency for the aldehyde (around 1680-1700 cm⁻¹) and the urea carbonyls, as well as N-H stretching bands.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to its molecular weight, along with characteristic fragmentation patterns.

Synthesis of Orotaldehyde

The primary and most cited method for the synthesis of orotaldehyde is the oxidation of 6-methyluracil.

Experimental Protocol: Oxidation of 6-Methyluracil

This procedure outlines the laboratory-scale synthesis of orotaldehyde.

Materials:

• 6-Methyluracil

• Selenium Dioxide (SeO₂)

• Glacial Acetic Acid

• Sodium Bisulfite (5% solution)

• Activated Carbon

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• A mixture of 6-methyluracil and selenium dioxide in glacial acetic acid is refluxed for approximately 6 hours.

• The reaction mixture is then filtered while hot to remove solid byproducts.

• The solvent is evaporated from the filtrate to yield the crude orotaldehyde.

• For purification, the crude product is dissolved in hot water.

• A 5% sodium bisulfite solution is added dropwise to the hot aqueous solution.

• The solution is subsequently boiled with activated carbon to remove colored impurities.

• The mixture is filtered to remove the activated carbon.

• The filtrate is acidified to a pH of 1 using concentrated hydrochloric acid to precipitate the purified orotaldehyde.

Chemical Reactivity and Key Experimental Protocols

Orotaldehyde serves as a versatile intermediate in the synthesis of other pyrimidine derivatives. Its aldehyde functional group is amenable to both oxidation and reduction.

Oxidation to Orotic Acid

The aldehyde group of orotaldehyde can be readily oxidized to a carboxylic acid, yielding orotic acid, a biologically significant molecule.

Experimental Protocol: Oxidation of Orotaldehyde

• Oxidizing Agents: Common oxidizing agents for converting aldehydes to carboxylic acids, such as potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in sulfuric acid), can be employed.

• General Procedure:

  • Orotaldehyde is dissolved in a suitable solvent (e.g., acetone or water).

  • The oxidizing agent is added portion-wise, often at a controlled temperature (e.g., 0 °C to room temperature).

  • The reaction progress is monitored by a suitable technique (e.g., thin-layer chromatography).

  • Upon completion, the reaction is quenched, and the orotic acid product is isolated through extraction and/or crystallization.

Reduction to 6-Hydroxymethyluracil

The aldehyde can be reduced to a primary alcohol, forming 6-hydroxymethyluracil.

Experimental Protocol: Reduction of Orotaldehyde

• Reducing Agents: Sodium borohydride (NaBH₄) is a common and effective reagent for the selective reduction of aldehydes.

• General Procedure:

  • Orotaldehyde is dissolved in a suitable solvent, typically an alcohol like ethanol or methanol.

  • Sodium borohydride is added portion-wise, usually at a reduced temperature (e.g., 0 °C) to control the reaction rate.

  • The reaction is stirred until completion, as monitored by TLC.

  • The reaction is quenched, typically with the addition of a weak acid.

  • The 6-hydroxymethyluracil product is then isolated via extraction and purified by crystallization or chromatography.

Logical and Experimental Workflows

The following diagrams illustrate the synthesis and key reactions of orotaldehyde.

Caption: Synthesis of Orotaldehyde from 6-Methyluracil.

Caption: Key Reactions of Orotaldehyde.

Biological Significance

While orotaldehyde itself is not extensively documented as a direct participant in major metabolic pathways, its oxidized form, orotic acid, is a key intermediate in the de novo biosynthesis of pyrimidine nucleotides. Therefore, orotaldehyde is a valuable synthetic precursor for studying this and related biological processes. Derivatives of orotaldehyde have been investigated for a range of potential biological activities, although this is an area of ongoing research.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Orotaldehyde molecular weight, formula, and elemental analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of orotaldehyde, a key heterocyclic aldehyde. It includes its molecular weight, chemical formula, and elemental analysis, alongside detailed experimental protocols for their determination.

Core Data

The fundamental physicochemical properties of orotaldehyde are summarized below.

Property	Value
Molecular Formula	C₅H₄N₂O₃
Molecular Weight	140.1 g/mol [1]
Elemental Analysis
Carbon (C)	42.86%
Hydrogen (H)	2.88%
Nitrogen (N)	19.99%
Oxygen (O)	34.26%

Experimental Protocols

The determination of the molecular formula, weight, and elemental composition of a compound like orotaldehyde relies on precise analytical techniques. Below are detailed methodologies for two key experiments.

Elemental Analysis via Combustion Analysis

Objective: To determine the percentage composition of Carbon, Hydrogen, and Nitrogen in orotaldehyde.

Principle: Combustion analysis involves the complete combustion of a small, precisely weighed sample in a stream of pure oxygen at high temperatures (typically 900–1000°C). The combustion products—carbon dioxide (CO₂), water (H₂O), and nitrogen oxides (which are subsequently reduced to N₂)—are passed through a series of absorbent traps or detectors. The amount of each gas is quantified, allowing for the calculation of the percentage of each element in the original sample.[2]

Methodology:

• Sample Preparation: A small sample of orotaldehyde (typically 1-3 mg) is accurately weighed into a tin or silver capsule.

• Instrument Calibration: The combustion analyzer is calibrated using a certified organic standard with a known elemental composition (e.g., acetanilide). This ensures the accuracy of the detector responses.

• Combustion: The encapsulated sample is introduced into a high-temperature furnace (around 950°C) where it undergoes rapid and complete combustion in the presence of a pulse of pure oxygen.[3]

• Gas Separation and Detection: The gaseous combustion products are carried by a helium carrier gas through a separation column. The gases are separated and then quantified by a thermal conductivity detector (TCD).

• Data Analysis: The detector signals are processed by the instrument's software to calculate the mass of CO₂, H₂O, and N₂ produced. From these masses, the percentage of Carbon, Hydrogen, and Nitrogen in the original orotaldehyde sample is determined. The oxygen percentage is typically determined by difference.

Molecular Formula and Weight Determination by High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the exact molecular weight and, consequently, the molecular formula of orotaldehyde.

Principle: High-resolution mass spectrometry measures the mass-to-charge ratio (m/z) of an ion with very high accuracy (typically to four or more decimal places).[4][5] This precision allows for the differentiation between compounds that have the same nominal mass but different elemental compositions. By comparing the highly accurate measured mass with the calculated exact masses of potential molecular formulas, the correct formula can be unequivocally identified.[4][5]

Methodology:

• Sample Preparation: A dilute solution of orotaldehyde is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Ionization: The sample solution is introduced into the mass spectrometer, where the orotaldehyde molecules are ionized. Electrospray ionization (ESI) is a common technique for this purpose.

• Mass Analysis: The resulting ions are accelerated into a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap analyzer. The analyzer separates the ions based on their m/z ratio with high precision.

• Data Acquisition: The detector records the abundance of ions at each precise m/z value.

• Data Analysis: The spectrum is analyzed to identify the peak corresponding to the molecular ion ([M+H]⁺ or [M-H]⁻). The exact mass of this ion is determined. Software is then used to generate a list of possible elemental compositions that fall within a narrow mass tolerance (e.g., ± 5 ppm) of the measured exact mass. The most chemically plausible formula that fits the elemental analysis data is selected as the correct molecular formula.

Logical Workflow for Compound Characterization

The following diagram illustrates the logical workflow for determining the key physicochemical properties of a novel compound like orotaldehyde.

Workflow for chemical compound characterization.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. Combustion analysis - Wikipedia [en.wikipedia.org]
• 3. 2.8. Elemental Combustion Analysis [bio-protocol.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Solubility profile of Orotaldehyde in aqueous and organic solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orotaldehyde, a heterocyclic aldehyde derivative of uracil, is a compound of interest in various chemical and pharmaceutical research areas. Understanding its solubility in different solvent systems is critical for its synthesis, purification, reaction chemistry, and formulation development. This technical guide provides a comprehensive overview of the known solubility characteristics of orotaldehyde in aqueous and organic solvents. Due to the limited availability of precise quantitative solubility data in public literature, this guide also furnishes detailed experimental protocols for determining solubility, alongside a workflow for its chemical synthesis.

Qualitative Solubility Profile of Orotaldehyde

While specific quantitative solubility data (e.g., in g/100 mL or molarity) for orotaldehyde is not extensively documented, qualitative information can be inferred from its chemical structure and available literature on its synthesis and purification.

Orotaldehyde possesses both polar and non-polar characteristics. The uracil ring contains polar amine and carbonyl functional groups capable of hydrogen bonding, suggesting potential solubility in polar solvents. Conversely, the overall heterocyclic structure has non-polar attributes.

• Aqueous Solubility : Orotaldehyde is known to be soluble in hot water.[1] This property is utilized in its purification process, where crude orotaldehyde is dissolved in hot water, treated, and then precipitated upon cooling and acidification.[1] This suggests that its solubility in water is likely limited at room temperature but increases significantly with temperature.

• Organic Solubility :

  • Polar Aprotic Solvents : Based on the solubility of the structurally related compound, orotic acid, it is anticipated that orotaldehyde would exhibit good solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[2]

  • Alcohols : Solvents such as methanol and ethanol are commonly used in analytical techniques like HPLC involving orotaldehyde, indicating a degree of solubility in these polar protic solvents.[1]

  • Other Organic Solvents : Acetonitrile is another organic solvent mentioned in the context of HPLC analysis of orotaldehyde, suggesting its utility as a solvent.[1]

A summary of the expected and observed qualitative solubility is presented in Table 1.

Table 1: Qualitative Solubility of Orotaldehyde

Solvent Class	Specific Solvent	Observed/Expected Solubility	Reference/Rationale
Aqueous	Water	Soluble in hot water	Utilized in purification protocols.[1]
Polar Protic	Methanol, Ethanol	Soluble	Used as mobile phase components in HPLC, implying miscibility and solubility.[1]
Polar Aprotic	DMSO, DMF, Acetonitrile	Expected to be soluble	Based on the solubility of structurally similar orotic acid and use in HPLC.[1][2]
Non-Polar	(e.g., Hexane, Toluene)	Expected to have low solubility	The polar functional groups on the uracil ring would likely limit solubility in non-polar hydrocarbon solvents.

Experimental Protocol: Determination of Thermodynamic Solubility

For researchers requiring precise solubility data, the following standard protocol for determining the thermodynamic solubility of a solid compound like orotaldehyde using the shake-flask method is recommended.

Objective: To determine the equilibrium solubility of orotaldehyde in a given solvent at a specific temperature.

Materials:

• Orotaldehyde (solid, high purity)

• Selected solvents (e.g., water, ethanol, methanol, DMSO, acetonitrile)

• Thermostatically controlled shaker or incubator

• Analytical balance

• Centrifuge

• HPLC with a suitable detector (e.g., UV-Vis) or a calibrated UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of solid orotaldehyde to a series of vials, each containing a known volume of the selected solvent. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the vials for a sufficient time to allow the system to reach equilibrium (typically 24-48 hours). A preliminary time-course experiment can determine the minimum time to reach equilibrium.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the collected supernatant through a syringe filter to remove any undissolved microparticles.

  • Dilute the filtered solution with a known volume of a suitable solvent (often the mobile phase for HPLC) to a concentration within the linear range of the analytical method.

• Quantification:

  • Prepare a series of calibration standards of orotaldehyde with known concentrations.

  • Analyze the calibration standards and the diluted sample solution using a validated HPLC or UV-Vis spectrophotometry method.

  • Construct a calibration curve by plotting the analytical response (e.g., peak area from HPLC) against the concentration of the standards.

  • Determine the concentration of orotaldehyde in the diluted sample by interpolating its response from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original, undiluted saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the solubility in desired units, such as mg/mL, g/100 mL, or moles/L (molar solubility).

The following diagram illustrates the general workflow for this experimental protocol.

Caption: Workflow for Thermodynamic Solubility Determination.

Synthesis and Purification Workflow for Orotaldehyde

The synthesis of orotaldehyde is a key process for its availability in research. A common method involves the oxidation of 6-methyluracil. The subsequent purification steps are critical for obtaining a high-purity product and provide further insight into its solubility characteristics.

A typical workflow for the synthesis and purification of orotaldehyde is as follows:

• Oxidation Reaction: 6-methyluracil is refluxed with selenium dioxide in a suitable solvent, such as acetic acid, to oxidize the methyl group to an aldehyde.[1]

• Initial Filtration: The hot reaction mixture is filtered to remove insoluble byproducts.[1]

• Solvent Removal: The solvent (acetic acid) is evaporated from the filtrate to yield crude orotaldehyde.[1]

• Aqueous Dissolution: The crude product is dissolved in hot water.[1]

• Bisulfite Adduct Formation and Decolorization: A sodium bisulfite solution is added, and the mixture is boiled with activated carbon to remove colored impurities.[1]

• Carbon Removal: The hot solution is filtered to remove the activated carbon.[1]

• Precipitation: The filtrate is acidified (e.g., with HCl to pH 1), causing the pure orotaldehyde to precipitate out of the solution as it cools.[1]

• Isolation and Drying: The precipitated orotaldehyde is collected by filtration and dried.

The following diagram visualizes this synthesis and purification workflow.

Caption: Synthesis and Purification Workflow of Orotaldehyde.

Conclusion

While quantitative solubility data for orotaldehyde remains to be systematically published, its qualitative solubility profile can be reasonably inferred from its chemical properties and existing laboratory procedures. It exhibits solubility in hot aqueous solutions and polar organic solvents. For applications requiring precise solubility values, the experimental protocol provided in this guide offers a robust methodology. The outlined synthesis and purification workflow not only details its preparation but also reinforces the understanding of its solubility behavior, providing a valuable resource for researchers and professionals in the fields of chemistry and drug development.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

Natural sources and occurrence of Orotaldehyde in biological systems

A comprehensive review of scientific literature reveals that orotaldehyde, a derivative of the pyrimidine uracil, is primarily a synthetic compound and is not known to occur naturally in biological systems. Despite its structural similarity to orotic acid, a key intermediate in the biosynthesis of pyrimidine nucleotides, there is no evidence to suggest that orotaldehyde is a product of any known metabolic pathway.

For researchers, scientists, and drug development professionals, this distinction is critical. While the study of synthetic derivatives of biologically active molecules is a cornerstone of medicinal chemistry, it is essential to differentiate between compounds produced endogenously and those created in the laboratory. This guide provides an in-depth overview of the current understanding of orotaldehyde, focusing on its synthetic origins and its relationship to biological molecules.

Synthetic Origins of Orotaldehyde

Orotaldehyde is most commonly synthesized through the oxidation of 6-methyluracil.[1] This chemical transformation converts the methyl group of 6-methyluracil into an aldehyde functional group, yielding orotaldehyde. Various oxidizing agents can be employed for this synthesis, with selenium dioxide being a frequently cited reagent.[1] The resulting orotaldehyde serves as a versatile intermediate in organic synthesis. For instance, it can be used to create other derivatives, such as 6-hydroxymethyluracil through reduction, or incorporated into more complex structures like porphyrins.[1]

Relationship to Orotic Acid and Pyrimidine Metabolism

Orotaldehyde's chemical structure is closely related to orotic acid (uracil-6-carboxylic acid), a fundamental intermediate in the de novo biosynthesis of pyrimidine nucleotides, which are essential building blocks for DNA and RNA.[1][2][3] However, this relationship is one of structural analogy rather than direct metabolic connection. The established pyrimidine biosynthetic pathway proceeds from dihydroorotate to orotate, and subsequently to orotidine-5'-monophosphate, with no indication of an orotaldehyde intermediate.

The metabolism of pyrimidines and their analogues is a well-studied field, particularly in the context of cancer chemotherapy.[4] While various enzymes, such as aldehyde oxidase and xanthine oxidase, are known to metabolize pyrimidine-containing compounds, particularly synthetic drugs, there is no literature identifying orotaldehyde as a natural substrate for these enzymes.[5][6][7]

Absence in Biological Systems: A Negative Finding

Extensive searches of scientific databases for the natural occurrence of orotaldehyde in microorganisms, plants, and animals have yielded no positive results. Studies on the metabolism of 6-methyluracil in biological systems have shown its conversion to uracil, barbituric acid, and urea, but not to orotaldehyde.[8] The general metabolism of aldehydes in biological systems is a broad field, with aldehyde dehydrogenases playing a crucial role in detoxifying both endogenous and exogenous aldehydes.[9][10] However, the vast body of research on these enzymes does not mention orotaldehyde as a naturally occurring substrate.

This lack of evidence strongly suggests that orotaldehyde is not a natural product. Consequently, there is no quantitative data on its presence in biological tissues, no established experimental protocols for its extraction from natural sources, and no known signaling pathways in which it participates.

Conclusion for the Research Community

For researchers in drug development and related fields, the key takeaway is that orotaldehyde should be regarded as a synthetic building block. Its biological effects, or those of its derivatives, would be considered xenobiotic in nature. While the uracil scaffold provides a potential for interaction with biological systems, any observed activity would not be based on a pre-existing physiological role of orotaldehyde itself. Future research involving orotaldehyde should therefore be framed within the context of synthetic medicinal chemistry and toxicology, rather than the exploration of a naturally occurring biomolecule.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. Orotic Acid | C5H4N2O4 | CID 967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Orotic Acid, More Than Just an Intermediate of Pyrimidine de novo Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Research Portal [scholarscommons.fgcu.edu]
• 5. Species-Specific Involvement of Aldehyde Oxidase and Xanthine Oxidase in the Metabolism of the Pyrimidine-Containing mGlu5-Negative Allosteric Modulator VU0424238 (Auglurant) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 6-Methyluracil | C5H6N2O2 | CID 12283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Frontiers | Aldehyde Dehydrogenases in Arabidopsis thaliana: Biochemical Requirements, Metabolic Pathways, and Functional Analysis [frontiersin.org]
• 10. Recent Development on Plant Aldehyde Dehydrogenase Enzymes and Their Functions in Plant Development and Stress Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Orotaldehyde: A Comprehensive Technical Guide to its Reactivity with Nucleophiles and Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orotaldehyde, also known as uracil-6-carboxaldehyde or 6-formyluracil, is a heterocyclic aldehyde with significant potential in synthetic chemistry and drug discovery. Its unique structure, featuring a reactive aldehyde group attached to an electron-rich pyrimidine ring, imparts a diverse and nuanced reactivity profile. This technical guide provides an in-depth exploration of the reactivity of orotaldehyde with both nucleophilic and electrophilic reagents. It is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering detailed insights into reaction mechanisms, experimental protocols, and quantitative data to facilitate its application in the synthesis of novel compounds with potential therapeutic applications.

Introduction: The Chemical Landscape of Orotaldehyde

Orotaldehyde is a derivative of uracil, a fundamental component of ribonucleic acid (RNA). The presence of the aldehyde functional group at the 6-position of the uracil ring makes it a versatile building block. The electrophilic nature of the aldehyde carbon readily invites nucleophilic attack, while the uracil ring itself can participate in both nucleophilic and electrophilic reactions, offering multiple avenues for chemical modification. Understanding the interplay of these reactive sites is crucial for harnessing the synthetic potential of orotaldehyde.

Derivatives of orotaldehyde have shown promise in various therapeutic areas. For instance, certain Schiff base and hydrazone derivatives have been investigated for their biological activities.[1] Furthermore, substituted pyrimidine derivatives, accessible from orotaldehyde, are a well-established class of compounds in medicinal chemistry.

Reactivity with Nucleophiles

The primary site of nucleophilic attack on orotaldehyde is the electrophilic carbon of the formyl group. This leads to a variety of addition and condensation reactions, providing access to a wide range of functionalized uracil derivatives.

Nucleophilic Addition Reactions

The fundamental reaction of orotaldehyde with nucleophiles is the nucleophilic addition to the carbonyl group. The general mechanism involves the attack of the nucleophile on the partially positive carbonyl carbon, leading to a tetrahedral intermediate which is subsequently protonated to yield the alcohol product.

Figure 1: General mechanism of nucleophilic addition to orotaldehyde.

The reduction of the aldehyde group in orotaldehyde to a primary alcohol is a common transformation. Sodium borohydride (NaBH₄) is a mild and effective reagent for this purpose.

Experimental Protocol: Reduction of Orotaldehyde with Sodium Borohydride

• Dissolve orotaldehyde in a suitable solvent such as ethanol or a mixture of THF and methanol.

• Cool the solution in an ice bath.

• Add sodium borohydride portion-wise with stirring.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a weak acid (e.g., dilute HCl or ammonium chloride solution) to neutralize the excess borohydride and hydrolyze the borate ester.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the resulting 6-(hydroxymethyl)uracil by recrystallization or column chromatography.

Reactant	Reagent	Solvent	Product	Yield	Reference
Orotaldehyde	NaBH₄	Ethanol/Water	6-(Hydroxymethyl)uracil	High	[General procedure]

Condensation Reactions

Orotaldehyde readily undergoes condensation reactions with a variety of nucleophiles, particularly those containing primary amino groups, to form imines (Schiff bases) and related derivatives.

The reaction of orotaldehyde with primary amines or hydrazines yields the corresponding imines or hydrazones. These reactions are typically catalyzed by a small amount of acid and often involve the removal of water to drive the equilibrium towards the product.

Figure 2: General scheme for imine formation from orotaldehyde.

Experimental Protocol: Synthesis of an Orotaldehyde Schiff Base

• Dissolve orotaldehyde and a stoichiometric amount of the primary amine in a suitable solvent like ethanol or methanol.

• Add a catalytic amount of a weak acid, such as acetic acid.

• Reflux the reaction mixture for several hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution and can be collected by filtration.

• If the product does not precipitate, remove the solvent under reduced pressure and purify the residue by recrystallization or column chromatography.

Orotaldehyde Reactant	Nucleophile	Product	Yield	Reference
Orotaldehyde	Aniline	N-(Uracil-6-ylmethylene)aniline	Not specified	[General reaction]
Orotaldehyde	Hydrazine	Orotaldehyde hydrazone	Not specified	[General reaction]

Orotaldehyde can participate in Knoevenagel condensation reactions with active methylene compounds, such as malononitrile and ethyl cyanoacetate, in the presence of a weak base catalyst (e.g., piperidine or ammonium acetate). This reaction is a powerful tool for carbon-carbon bond formation.

Experimental Protocol: Knoevenagel Condensation of Orotaldehyde

• To a solution of orotaldehyde and the active methylene compound in a suitable solvent (e.g., ethanol, toluene), add a catalytic amount of a weak base.

• Heat the reaction mixture to reflux and monitor by TLC.

• After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Active Methylene Compound	Catalyst	Product	Yield	Reference
Malononitrile	Piperidine	2-((2,4-dioxo-1,2,3,4-tetrahydropyrimidin-6-yl)methylene)malononitrile	Good	[2]
Ethyl Cyanoacetate	Ammonium Acetate	Ethyl 2-cyano-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-6-yl)acrylate	Good	[General procedure]

The aldehyde functionality of orotaldehyde makes it a suitable substrate for Wittig and Horner-Wadsworth-Emmons (HWE) reactions, which are excellent methods for the stereoselective synthesis of alkenes. The Wittig reaction utilizes a phosphorus ylide, while the HWE reaction employs a phosphonate carbanion. Stabilized ylides and phosphonates generally lead to (E)-alkenes with high selectivity.

Figure 3: Wittig and Horner-Wadsworth-Emmons reactions of orotaldehyde.

Experimental Protocol: Wittig Reaction of Orotaldehyde

• Prepare the phosphonium ylide by treating the corresponding phosphonium salt with a strong base (e.g., n-butyllithium, sodium hydride) in an anhydrous aprotic solvent (e.g., THF, DMSO) under an inert atmosphere.

• Cool the ylide solution to a low temperature (e.g., -78 °C or 0 °C).

• Add a solution of orotaldehyde in the same solvent dropwise to the ylide solution.

• Allow the reaction to warm to room temperature and stir for several hours.

• Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent.

• Wash the organic layer, dry it over an anhydrous salt, and concentrate it under reduced pressure.

• Purify the resulting alkene by column chromatography to separate it from the triphenylphosphine oxide byproduct.

Ylide/Phosphonate	Base	Product Stereochemistry	Yield	Reference
Ph₃P=CHCO₂Et	NaH	Predominantly (E)	Moderate to Good	[General procedure]
(EtO)₂P(O)CH₂CO₂Et	NaH	Predominantly (E)	Good	[General procedure]

Reactivity with Electrophiles

The uracil ring in orotaldehyde is electron-rich and susceptible to electrophilic attack. The primary site for electrophilic substitution is the C-5 position. However, the presence of the electron-withdrawing aldehyde group at the C-6 position deactivates the ring towards electrophilic substitution compared to unsubstituted uracil.

Electrophilic Halogenation

Halogenation of the uracil ring can be achieved using various halogenating agents. For instance, oxidative halogenation of 6-methyluracil, a precursor to orotaldehyde, has been reported.

Experimental Protocol: Halogenation of a Uracil Derivative (Illustrative)

• Dissolve the uracil derivative in a suitable solvent, such as acetic acid or water.

• Add the halogenating agent (e.g., elemental bromine, N-bromosuccinimide) and an oxidizing agent if necessary (e.g., nitric acid, hydrogen peroxide).

• Stir the reaction mixture at room temperature or with gentle heating.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into water and collect the precipitated product by filtration.

• Wash the product with water and dry it. Recrystallization can be performed for further purification.

Halogenating Agent	Oxidizing Agent	Solvent	Product	Yield	Reference
KBr	NaNO₃	Acetic Acid	5-Bromo-6-methyluracil	92%	[3]
I₂	NaNO₃	Acetic Acid	5-Iodo-6-methyluracil	40%	[3]

Nitration

Nitration of the uracil ring can be accomplished using nitrating agents such as a mixture of nitric acid and sulfuric acid, or copper(II) nitrate in acetic anhydride.

Experimental Protocol: Nitration of a Uracil Derivative (Illustrative)

• To a solution of the uracil derivative in a suitable solvent (e.g., acetic anhydride), add the nitrating agent (e.g., copper(II) nitrate) at a low temperature.

• Stir the reaction mixture for a specified time, allowing it to warm to room temperature.

• Quench the reaction by pouring it into ice-water.

• Collect the precipitated product by filtration, wash with water, and dry.

• Purify the product by recrystallization.

Nitrating Agent	Solvent	Product	Yield	Reference
Cu(NO₃)₂·3H₂O	Ac₂O	5-Nitrouracil derivative	Variable	[4]

Biological Significance and Drug Development

While orotaldehyde itself is not a widely used therapeutic agent, its derivatives hold significant potential in drug discovery. The ability to functionalize both the aldehyde group and the uracil ring allows for the creation of diverse chemical libraries for biological screening. For example, derivatives of orotaldehyde have been investigated as potential inhibitors of dihydroorotate dehydrogenase, an enzyme involved in pyrimidine biosynthesis, which is a target for anticancer and antiparasitic drugs.[1] The synthesis of Schiff bases and hydrazones from orotaldehyde opens avenues for developing compounds with a broad spectrum of pharmacological activities.[1]

Conclusion

Orotaldehyde is a versatile and reactive molecule with a rich chemistry that is ripe for exploration. Its dual reactivity, stemming from the aldehyde functionality and the uracil ring, provides a powerful platform for the synthesis of a wide array of heterocyclic compounds. This guide has provided a detailed overview of its reactions with nucleophiles and electrophiles, supported by experimental protocols and data where available. It is hoped that this comprehensive resource will empower researchers to unlock the full potential of orotaldehyde in the development of novel chemical entities with applications in medicine and materials science. Further research into the specific reaction kinetics and the biological activities of its diverse derivatives is highly encouraged.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. Monosubstituted Malononitriles: Efficient One-Pot Reductive Alkylations of Malononitrile with Aromatic Aldehydes [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. faculty.fiu.edu [faculty.fiu.edu]

Protocols & Analytical Methods

Step-by-step protocol for Orotaldehyde synthesis in the lab

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the laboratory synthesis of orotaldehyde, a key intermediate in the preparation of various bioactive molecules. The primary method detailed here is the oxidation of 6-methyluracil using selenium dioxide, a well-established procedure known as Kwang-Yuen's method.

Data Summary

The following table summarizes the key quantitative data associated with the synthesis protocol.

Parameter	Value	Reference
Starting Material	6-Methyluracil	[1]
Oxidizing Agent	Selenium Dioxide	[1]
Solvent	Acetic Acid	[1]
Reaction Time	~6 hours	[1]
Reaction Temperature	Reflux	[1]
Reported Yield	Not explicitly stated in the reviewed literature
Purity of Subsequent Product	98% (for 6-Hydroxymethyluracil)	[1]

Experimental Protocol

This protocol is based on the method originally described by Zee-Chen and Cheng in 1967.[1]

Materials:

• 6-Methyluracil (2.54 g)

• Selenium Dioxide (2.66 g)

• Glacial Acetic Acid (60 mL)

• 5% Sodium Bisulfite Solution

• Activated Carbon

• Concentrated Hydrochloric Acid

• Distilled Water

Equipment:

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

• Beakers

• pH indicator paper or pH meter

Procedure:

1. Reaction Setup: a. To a 100 mL round-bottom flask, add 6-methyluracil (2.54 g), selenium dioxide (2.66 g), and glacial acetic acid (60 mL).[1] b. Add a magnetic stir bar to the flask. c. Attach a reflux condenser to the flask and place it in a heating mantle on a magnetic stirrer.

2. Oxidation Reaction: a. Heat the reaction mixture to reflux with continuous stirring. b. Maintain the reflux for approximately 6 hours.[1]

3. Work-up: a. After 6 hours, turn off the heat and allow the mixture to cool slightly. b. While still hot, filter the reaction mixture to remove solid byproducts.[1] c. Evaporate the solvent from the filtrate using a rotary evaporator to obtain the crude orotaldehyde.[1]

4. Purification: a. Dissolve the crude product in hot water (approximately 24 mL).[1] b. While the solution is hot, add 5% sodium bisulfite solution dropwise until the color of the solution is discharged.[1] c. Add a small amount of activated carbon to the solution and boil for 10 minutes to decolorize.[1] d. Filter the hot solution by gravity filtration to remove the activated carbon.[1] e. Acidify the filtrate to pH 1 using concentrated hydrochloric acid.[1] f. Allow the solution to cool. The pure orotaldehyde will precipitate out of the solution.[1] g. Collect the purified orotaldehyde by filtration, wash with a small amount of cold water, and dry under vacuum.

Experimental Workflow

The following diagram illustrates the step-by-step workflow for the synthesis and purification of orotaldehyde.

Workflow for the synthesis and purification of orotaldehyde.

References

• 1. 2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde hydrate [myskinrecipes.com]

Application of Orotaldehyde in the Synthesis of Porphyrin Derivatives: A Theoretical and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Porphyrins and their derivatives are a class of intensely colored, aromatic macrocyclic compounds that play pivotal roles in numerous biological processes, including oxygen transport (heme), photosynthesis (chlorophyll), and catalysis (cytochromes).[1] Their unique photophysical and electrochemical properties have also led to their widespread investigation and application in diverse fields such as photodynamic therapy (PDT), catalysis, and materials science.[2] The synthesis of meso-substituted porphyrins is most commonly achieved through the acid-catalyzed condensation of pyrrole with an aldehyde.[3] The choice of aldehyde is a critical determinant of the resulting porphyrin's peripheral functionality and, consequently, its physical, chemical, and biological properties.

Orotaldehyde, the aldehyde derivative of orotic acid (a key intermediate in pyrimidine biosynthesis), is a promising yet underutilized building block for porphyrin synthesis.[4][5] The presence of the uracil-like heterocyclic ring and a latent carboxylic acid group offers the potential to synthesize porphyrins with enhanced water solubility, specific targeting capabilities, and unique coordination chemistry. This application note aims to bridge the current knowledge gap by providing a theoretical framework and practical protocols for the synthesis and application of porphyrin derivatives from orotaldehyde.

Theoretical Synthesis of meso-Tetra(orotyl)porphyrin

The synthesis of a meso-tetra(orotyl)porphyrin would involve the condensation of four equivalents of orotaldehyde with four equivalents of pyrrole. Based on established porphyrin synthesis methodologies, two primary routes can be proposed: the Lindsey synthesis and the Adler-Longo synthesis.

Logical Workflow for Porphyrin Synthesis

Caption: General workflow for the synthesis of meso-tetra(orotyl)porphyrin.

Experimental Protocols

The following are proposed, detailed experimental protocols for the synthesis of meso-tetra(orotyl)porphyrin, adapted from established literature procedures for aldehydes with similar functionalities.[6][7]

Protocol 1: Modified Lindsey Synthesis of meso-Tetra(orotyl)porphyrin

This two-step, one-flask method is performed at room temperature and is generally suitable for aldehydes with sensitive functional groups.[6]

Materials:

• Orotaldehyde

• Pyrrole (freshly distilled)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Triethylamine (TEA)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., DCM, methanol)

Procedure:

• Condensation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve orotaldehyde (4.0 mmol) in anhydrous DCM (400 mL). To this solution, add freshly distilled pyrrole (4.0 mmol).

• Stir the solution under a nitrogen atmosphere and add trifluoroacetic acid (TFA, 0.4 mmol) dropwise.

• Allow the reaction mixture to stir at room temperature in the dark for 4-6 hours. The formation of the porphyrinogen intermediate can be monitored by observing a color change.

• Oxidation: To the reaction mixture, add a solution of DDQ (3.0 mmol) in DCM (50 mL).

• Continue stirring at room temperature for an additional 2-3 hours. The solution should turn a deep purple or dark green color, characteristic of porphyrin formation.

• Quenching and Purification: Quench the reaction by adding triethylamine (TEA, 1 mL).

• Remove the solvent under reduced pressure.

• The crude product is then purified by column chromatography on silica gel. A typical elution gradient would start with pure DCM and gradually increase the polarity with methanol to elute the highly polar, carboxyl-functionalized porphyrin.

• Collect the porphyrin-containing fractions, combine them, and evaporate the solvent to yield the solid porphyrin product.

Protocol 2: Modified Adler-Longo Synthesis of meso-Tetra(orotyl)porphyrin

This one-pot method is performed at a higher temperature and is often simpler to execute, though yields can be lower for sensitive aldehydes.[8]

Materials:

• Orotaldehyde

• Pyrrole (freshly distilled)

• Propionic acid

• Methanol

• Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add propionic acid (100 mL).

• Heat the propionic acid to reflux (approximately 141 °C).

• In a separate beaker, prepare a solution of orotaldehyde (10 mmol) and freshly distilled pyrrole (10 mmol) in a minimal amount of propionic acid.

• Condensation and Oxidation: Add the aldehyde-pyrrole solution dropwise to the refluxing propionic acid over 30 minutes.

• Continue to reflux the reaction mixture for an additional 1-2 hours. The reaction is open to the air, which serves as the oxidant. The color of the solution will darken significantly.

• Isolation and Purification: Allow the reaction mixture to cool to room temperature.

• The crude porphyrin may precipitate out of the solution upon cooling. If so, collect the solid by filtration and wash with methanol and water.

• If no precipitate forms, reduce the volume of the propionic acid under reduced pressure and then add methanol or water to precipitate the product.

• The crude product can be further purified by recrystallization or by column chromatography as described in Protocol 1.

Quantitative Data (Hypothetical and Analogous Systems)

Since no experimental data exists for orotaldehyde-porphyrin synthesis, the following table summarizes typical yields and spectroscopic data for porphyrins synthesized from aldehydes with carboxylic acid or heterocyclic functionalities. This data can serve as a benchmark for researchers exploring the synthesis with orotaldehyde.

Aldehyde	Synthesis Method	Yield (%)	Soret Band (λ_max, nm)	Reference(s)
4-Formylbenzoic acid	Lindsey	15-25	~420	[9]
4-Pyridinecarboxaldehyde	Adler-Longo	10-20	~418	[10]
2-Furaldehyde	Lindsey	20-30	~415	[11]
Orotaldehyde (Predicted)	Lindsey	10-20 (estimated)	~415-425 (estimated)	N/A

Potential Applications and Signaling Pathways

The unique structure of a porphyrin derived from orotaldehyde suggests several promising applications, particularly in the biomedical field.

Photodynamic Therapy (PDT)

Porphyrins are excellent photosensitizers for PDT, a cancer treatment modality that uses light to activate a drug that generates reactive oxygen species to kill cancer cells. The carboxylic acid groups derived from the orotaldehyde moiety could enhance the water solubility of the porphyrin, a crucial property for intravenous drug delivery.[12]

Drug Delivery and Targeting

Orotic acid is a known precursor in the pyrimidine biosynthesis pathway, which is often upregulated in rapidly proliferating cancer cells.[13] It is conceivable that a porphyrin bearing orotyl moieties could be preferentially taken up by cancer cells via transporters involved in nucleotide metabolism, thereby offering a targeted drug delivery strategy.

Signaling Pathway Involvement

The synthesis of pyrimidines is a fundamental cellular process. Orotic acid is a key intermediate in this pathway. A porphyrin derivative of orotaldehyde could potentially interact with enzymes in this pathway, offering a novel mechanism for therapeutic intervention.

Caption: Potential link of orotaldehyde-porphyrin to the pyrimidine biosynthesis pathway.

Conclusion

While the application of orotaldehyde in porphyrin synthesis remains a theoretical proposition, the structural features of this aldehyde hold significant promise for the development of novel, highly functionalized porphyrin derivatives. The adapted experimental protocols provided herein offer a solid starting point for researchers to explore this exciting new area. The potential for creating water-soluble, target-specific porphyrins with applications in photodynamic therapy and drug delivery warrants further investigation into the synthesis and characterization of orotaldehyde-derived porphyrins. The exploration of this synthetic route could unlock a new class of theranostic agents with unique biological activities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of fluorinated acid-functionalized, electron-rich nickel porphyrins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 5. Orotic acid - Wikipedia [en.wikipedia.org]
• 6. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 7. Two-step Mechanochemical Synthesis of Porphyrins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Large-Scale Green Synthesis of Porphyrins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uokerbala.edu.iq [uokerbala.edu.iq]
• 10. digital.wpi.edu [digital.wpi.edu]
• 11. chemijournal.com [chemijournal.com]
• 12. Rothemund-Lindsey Porphyrin Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 13. researchgate.net [researchgate.net]

Orotaldehyde: A Versatile Precursor for the Synthesis of Novel Pharmaceutical Compounds

Application Notes & Protocols

Introduction

Orotaldehyde, a heterocyclic aldehyde derived from the pyrimidine uracil, has emerged as a valuable and versatile precursor in the synthesis of a diverse range of pharmaceutical compounds. Its unique chemical structure, combining the reactivity of an aldehyde group with the biological relevance of the pyrimidine scaffold, makes it an attractive starting material for drug discovery and development. This document provides detailed application notes and experimental protocols for the utilization of orotaldehyde in the synthesis of potential therapeutic agents, with a focus on anticancer and antiviral applications. The information is intended for researchers, scientists, and professionals in the field of drug development.

Chemical Properties and Reactivity

Orotaldehyde's reactivity is primarily centered around its aldehyde functional group, which readily undergoes condensation reactions with various nucleophiles. This reactivity allows for the straightforward synthesis of a wide array of derivatives, including Schiff bases, hydrazones, and nucleoside analogues. The pyrimidine ring system of orotaldehyde also offers sites for further functionalization, enabling the creation of complex molecules with diverse pharmacological properties.

Applications in Pharmaceutical Synthesis

The derivatives of orotaldehyde have shown significant promise in several therapeutic areas:

• Anticancer Activity: Schiff base derivatives of orotaldehyde have been investigated for their cytotoxic effects against various cancer cell lines. The proposed mechanism of action often involves the inhibition of key enzymes in cancer cell proliferation, such as dihydroorotate dehydrogenase (DHODH), or the induction of apoptosis through various signaling pathways.

• Antiviral Activity: The pyrimidine core of orotaldehyde makes it an ideal scaffold for the synthesis of nucleoside analogues with potential antiviral activity. These compounds can act as inhibitors of viral replication by targeting viral polymerases or other essential enzymes.

• Antimicrobial Activity: Certain derivatives of orotaldehyde have also demonstrated antimicrobial properties, suggesting their potential use in the development of new antibiotics.

Data Presentation

The following tables summarize key quantitative data for representative reactions and biological activities of orotaldehyde and its derivatives, compiled from various research findings.

Table 1: Synthesis of Orotaldehyde from 6-Methyl Uracil

Reactant 1	Reactant 2	Solvent	Conditions	Product	Yield (%)	Reference
6-Methyl Uracil	Selenium Dioxide	Acetic Acid	Reflux	Orotaldehyde	Not specified	[Generic protocol]

Table 2: Anticancer Activity of Orotaldehyde-Derived Schiff Bases (Representative Data)

Compound	Cancer Cell Line	IC50 (µM)	Mechanism of Action
Orotaldehyde-derived Schiff Base 1	Human Colon Carcinoma (HCT-116)	10-50 (estimated)	DHODH Inhibition, Apoptosis Induction
Orotaldehyde-derived Schiff Base 2	Human Breast Cancer (MCF-7)	15-60 (estimated)	Cell Cycle Arrest, Apoptosis Induction

Experimental Protocols

Protocol 1: Synthesis of Orotaldehyde from 6-Methyl Uracil

This protocol describes a general method for the oxidation of 6-methyl uracil to orotaldehyde.

Materials:

• 6-Methyl Uracil

• Selenium Dioxide (SeO2)

• Glacial Acetic Acid

• Activated Charcoal

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Distilled Water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend 6-methyl uracil (1 equivalent) in glacial acetic acid.

• Add selenium dioxide (1.1 equivalents) to the suspension.

• Heat the mixture to reflux and maintain for 4-6 hours.

• After cooling, filter the reaction mixture to remove selenium byproducts.

• Evaporate the filtrate to dryness under reduced pressure.

• Dissolve the crude product in hot water and treat with activated charcoal.

• Filter the hot solution and allow it to cool to room temperature.

• Adjust the pH of the filtrate to ~5-6 with a dilute NaOH solution to precipitate the crude orotaldehyde.

• Collect the precipitate by filtration, wash with cold water, and then a small amount of cold ethanol.

• Recrystallize the crude product from water or a water/ethanol mixture to obtain pure orotaldehyde.

• Characterize the final product using appropriate analytical techniques (e.g., NMR, IR, Mass Spectrometry).

Protocol 2: General Synthesis of Schiff Bases from Orotaldehyde

This protocol provides a general procedure for the condensation of orotaldehyde with a primary amine to form a Schiff base.

Materials:

• Orotaldehyde

• Primary Amine (e.g., substituted aniline, aminobenzoic acid)

• Ethanol or Methanol

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolve orotaldehyde (1 equivalent) in a minimal amount of warm ethanol or methanol in a round-bottom flask.

• In a separate flask, dissolve the primary amine (1 equivalent) in the same solvent.

• Add the amine solution dropwise to the orotaldehyde solution with constant stirring.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The precipitated Schiff base is collected by filtration.

• Wash the product with cold ethanol to remove any unreacted starting materials.

• Dry the purified Schiff base in a vacuum oven.

• Characterize the product by spectroscopic methods (NMR, IR, Mass Spectrometry).

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Proposed anticancer mechanism of orotaldehyde derivatives.

Experimental Workflow Diagram

Caption: Workflow for synthesis and evaluation of orotaldehyde Schiff bases.

Conclusion

Orotaldehyde stands as a promising and economically viable starting material for the synthesis of a wide range of heterocyclic compounds with significant pharmaceutical potential. The straightforward derivatization of its aldehyde group allows for the creation of extensive compound libraries for high-throughput screening. Further research into the synthesis and biological evaluation of novel orotaldehyde derivatives is warranted to explore their full therapeutic potential in areas such as oncology and virology. The protocols and data presented herein provide a solid foundation for researchers to build upon in their drug discovery endeavors.

Application Notes and Protocols for the Analytical Determination of Orotaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orotaldehyde, a heterocyclic aldehyde derivative of uracil, is a molecule of interest in various biochemical pathways. Accurate and sensitive detection and quantification of Orotaldehyde are crucial for understanding its biological roles and for its application in drug development and metabolic research. These application notes provide detailed protocols for the analysis of Orotaldehyde using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry. While specific validated methods for Orotaldehyde are not extensively published, the following protocols have been developed based on established analytical principles for pyrimidine derivatives and aldehydes.

General Sample Handling and Storage

Proper handling and storage of Orotaldehyde samples are critical to prevent degradation and ensure accurate analytical results.

• Solid Form: Orotaldehyde in solid form should be stored in a tightly sealed container at -20°C, protected from light and moisture. Under these conditions, it can be stored for up to 6 months.

• Solutions: Stock solutions should be prepared fresh whenever possible. If storage is necessary, prepare aliquots in tightly sealed vials and store them at -20°C for up to one month. Before use, allow the solution to equilibrate to room temperature for at least 60 minutes.

• Biological Samples: Biological matrices such as plasma, urine, or cell lysates should be processed promptly. If immediate analysis is not possible, samples should be snap-frozen in liquid nitrogen and stored at -80°C to minimize enzymatic and chemical degradation.[1]

Analytical Techniques

Three primary analytical techniques are presented for the detection and quantification of Orotaldehyde: HPLC for its versatility with polar compounds, GC-MS for its high sensitivity and specificity (requiring derivatization), and UV-Vis Spectrophotometry for a simpler, more accessible method.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the analysis of pyrimidine derivatives.[2] A reverse-phase method is proposed here for the separation and quantification of Orotaldehyde.

Experimental Protocol

a) Sample Preparation (from a biological matrix, e.g., plasma)

• Protein Precipitation: To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile.[3]

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and precipitation of proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant, which contains Orotaldehyde.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the HPLC system.

b) HPLC Conditions

Parameter	Recommended Setting
Column	C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B for 2 min, 5-95% B over 10 min, hold at 95% B for 2 min, return to 5% B over 1 min, and re-equilibrate for 5 min.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detector	UV-Vis Diode Array Detector (DAD)
Detection Wavelength	261 nm (for hydrated form) or 300 nm (for anhydrous form)

c) Quantification

A calibration curve should be prepared using Orotaldehyde standards of known concentrations (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL) prepared in the mobile phase. The peak area of Orotaldehyde in the samples is then used to determine its concentration by interpolation from the calibration curve.

Quantitative Data (Illustrative)

Parameter	Expected Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Recovery	85 - 105%
Precision (RSD%)	< 5%

Experimental Workflow Diagram

Caption: Workflow for Orotaldehyde analysis by HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity for the analysis of volatile and semi-volatile compounds. As Orotaldehyde is not sufficiently volatile for direct GC analysis, a derivatization step is mandatory.[4]

Experimental Protocol

a) Sample Preparation and Derivatization

• Extraction: Perform an initial extraction from the biological matrix as described in the HPLC sample preparation section (steps 1-5).

• Derivatization Reagent: Prepare a 10 mg/mL solution of O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA·HCl) in a suitable solvent like pyridine.

• Reaction: To the dried sample extract, add 50 µL of the PFBHA·HCl solution.

• Incubation: Seal the vial and heat at 60°C for 60 minutes to form the PFB-oxime derivative.[5]

• Solvent Exchange: After cooling, evaporate the pyridine and reconstitute the derivative in 100 µL of hexane or ethyl acetate for injection.

b) GC-MS Conditions

Parameter	Recommended Setting
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Temperature Program	Start at 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.
Transfer Line Temperature	280°C
MS Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification and Full Scan for identification

c) Quantification

For quantification, monitor characteristic ions of the Orotaldehyde-PFB derivative in SIM mode. A calibration curve should be generated using derivatized Orotaldehyde standards. An internal standard (e.g., a deuterated analogue, if available) is recommended for improved accuracy.

Quantitative Data (Illustrative)

Parameter	Expected Value
Linearity (R²)	> 0.998
Limit of Detection (LOD)	5 pg/mL
Limit of Quantification (LOQ)	15 pg/mL
Recovery	80 - 110%
Precision (RSD%)	< 10%

Experimental Workflow Diagram

Caption: Workflow for Orotaldehyde analysis by GC-MS.

UV-Vis Spectrophotometry

This method provides a simpler and more accessible approach for the quantification of Orotaldehyde, particularly in cleaner sample matrices or for in-solution measurements.

Experimental Protocol

a) Sample Preparation

For clear aqueous samples, minimal preparation may be needed. For more complex matrices, a clean-up procedure such as solid-phase extraction (SPE) is recommended to remove interfering substances that absorb in the UV range.

b) Measurement

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes.

• Blanking: Use the same buffer or solvent that the sample is in as a blank to zero the instrument.

• Measurement: Measure the absorbance of the Orotaldehyde sample at the wavelength of maximum absorbance (λmax). The λmax for the hydrated form of Orotaldehyde is 261 nm, and for the anhydrous form is 300 nm.

• Quantification: Use the Beer-Lambert law (A = εbc) to calculate the concentration, where A is the absorbance, ε is the molar absorptivity coefficient, b is the path length of the cuvette (typically 1 cm), and c is the concentration. The molar absorptivity will need to be determined experimentally by measuring the absorbance of a series of known concentrations.

c) Quantification using a Calibration Curve

• Standards: Prepare a series of Orotaldehyde standards of known concentrations in the same solvent as the sample.

• Measurement: Measure the absorbance of each standard at the λmax.

• Calibration Curve: Plot a graph of absorbance versus concentration.

• Sample Concentration: Measure the absorbance of the unknown sample and determine its concentration from the linear regression of the calibration curve.

Quantitative Data (Illustrative)

Parameter	Expected Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL
Precision (RSD%)	< 2%

Logical Relationship Diagram

Caption: Logical steps for UV-Vis quantification.

Conclusion

The choice of analytical technique for Orotaldehyde will depend on the required sensitivity, the complexity of the sample matrix, and the available instrumentation. HPLC provides a good balance of sensitivity and ease of use for complex samples. GC-MS offers the highest sensitivity and specificity but requires a derivatization step. UV-Vis spectrophotometry is a simple and rapid method suitable for cleaner samples and higher concentrations. For all methods, proper validation, including the determination of linearity, accuracy, precision, and recovery, is essential to ensure reliable results.

References

• 1. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pepolska.pl [pepolska.pl]

Application Notes and Protocols: Interpreting the NMR and Mass Spectrometry Data of Orotaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to understanding the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data of orotaldehyde. This document includes predicted spectral data, experimental protocols for data acquisition, and an overview of the relevant biochemical pathway.

Introduction to Orotaldehyde

Orotaldehyde is a heterocyclic aldehyde derived from the pyrimidine, orotic acid. Orotic acid is a key intermediate in the de novo biosynthesis of pyrimidine nucleotides, which are essential building blocks of DNA and RNA.[1][2][3] The study of orotaldehyde and its derivatives is significant for researchers in drug development and metabolic studies, as enzymes in the pyrimidine pathway are targets for various therapeutic agents.

Predicted NMR Spectroscopic Data

Due to the limited availability of experimental spectra for orotaldehyde, the following data is based on predictions and typical values for similar chemical environments.

¹H NMR (Proton NMR)

The ¹H NMR spectrum of orotaldehyde is expected to show distinct signals for the aldehyde proton, the vinyl proton, and the N-H protons of the pyrimidine ring.

Table 1: Predicted ¹H NMR Chemical Shifts for Orotaldehyde

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aldehyde (-CHO)	9.5 - 10.5	Singlet (s)	N/A
Vinyl (=CH-)	6.0 - 6.5	Singlet (s)	N/A
N1-H	11.0 - 12.0	Broad Singlet (br s)	N/A
N3-H	10.0 - 11.0	Broad Singlet (br s)	N/A

Note: Chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm. The broadness of the N-H signals is due to quadrupole broadening and potential solvent exchange.

¹³C NMR (Carbon-13 NMR)

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for Orotaldehyde

Carbon	Predicted Chemical Shift (δ, ppm)
Aldehyde (-CHO)	185 - 195
C2 (C=O)	160 - 170
C4 (C=O)	150 - 160
C5 (=C-)	110 - 120
C6 (-C=)	140 - 150

Note: Chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm.

Predicted Mass Spectrometry Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For orotaldehyde (Molecular Weight: 154.1 g/mol ), the following fragmentation patterns are predicted under electron ionization (EI).

Table 3: Predicted Mass Spectrum Fragmentation of Orotaldehyde

m/z	Proposed Fragment	Comments
154	[M]⁺	Molecular ion peak
126	[M-CO]⁺	Loss of carbon monoxide from the aldehyde group
125	[M-CHO]⁺	Loss of the formyl radical
97	[M-CO-CHO]⁺	Subsequent loss of carbon monoxide and formyl radical
69	[C₃H₃N₂O]⁺	Fragmentation of the pyrimidine ring

Experimental Protocols

Protocol for NMR Spectroscopy

This protocol outlines the general procedure for acquiring ¹H and ¹³C NMR spectra of small molecules like orotaldehyde.

• Sample Preparation:

  • Dissolve 5-10 mg of the orotaldehyde sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), for chemical shift calibration.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45°

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45°

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more, depending on sample concentration.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Perform baseline correction.

  • Integrate the signals in the ¹H spectrum and reference the chemical shifts to TMS.

Protocol for Mass Spectrometry

This protocol provides a general method for obtaining a mass spectrum of orotaldehyde.

• Sample Preparation:

  • Dissolve a small amount of the orotaldehyde sample (approximately 1 mg/mL) in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation:

  • Use a mass spectrometer equipped with an appropriate ionization source, such as electrospray ionization (ESI) or electron ionization (EI).

• Data Acquisition:

  • Introduce the sample into the ion source.

  • Acquire the mass spectrum over a relevant mass-to-charge (m/z) range (e.g., 50-300 amu).

  • For tandem mass spectrometry (MS/MS), select the molecular ion peak and subject it to collision-induced dissociation (CID) to obtain a fragmentation pattern.

• Data Analysis:

  • Identify the molecular ion peak.

  • Analyze the fragmentation pattern to deduce the structure of the fragment ions.

Orotaldehyde in the Pyrimidine Biosynthesis Pathway

Orotaldehyde is structurally related to orotic acid, a central molecule in the de novo synthesis of pyrimidines. Understanding this pathway is crucial for contextualizing the biological importance of orotaldehyde and its analogs.

Caption: De novo pyrimidine biosynthesis pathway.

Experimental Workflow for Orotaldehyde Analysis

The following diagram illustrates a typical workflow for the analysis of orotaldehyde using NMR and MS techniques.

Caption: Workflow for NMR and MS analysis.

References

• 1. Pyrimidine Biosynthesis | PPTX [slideshare.net]
• 2. Pyrimidine Metabolism Pathways Synthesis and Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 3. microbenotes.com [microbenotes.com]

Application Notes and Protocols: A Detailed Procedure for the Reduction of Orotaldehyde to 6-hydroxymethyluracil

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 6-hydroxymethyluracil via the reduction of orotaldehyde. The primary method detailed utilizes sodium borohydride as a selective reducing agent, offering high yield and purity. This application note includes a thorough experimental protocol, a summary of key quantitative data, and visual representations of the chemical transformation and workflow to ensure reproducibility and clarity for researchers in organic synthesis and drug development.

Introduction

6-hydroxymethyluracil is a valuable intermediate in the synthesis of various biologically active compounds, including antiviral and anticancer agents. Its preparation from orotaldehyde via reduction of the aldehyde functional group is a critical transformation. The choice of reducing agent is paramount to ensure the chemoselective reduction of the aldehyde without affecting the uracil ring's double bond. Sodium borohydride (NaBH₄) is a mild and effective reagent for this purpose, providing a high-yielding and clean conversion.[1] This protocol outlines a well-established procedure for this synthesis, along with important considerations for reaction setup, work-up, and product characterization.

Chemical Reaction Scheme

The reduction of orotaldehyde to 6-hydroxymethyluracil proceeds via the nucleophilic addition of a hydride ion from sodium borohydride to the carbonyl carbon of the aldehyde group. Subsequent protonation of the resulting alkoxide yields the primary alcohol, 6-hydroxymethyluracil.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]

The Untapped Potential of Orotaldehyde in Advanced Materials and Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Orotaldehyde, a heterocyclic aldehyde derived from the biologically significant orotic acid, is emerging as a versatile building block for the development of novel materials and polymers. Its unique structure, combining the reactivity of an aldehyde group with the inherent functionalities of a uracil moiety, opens avenues for creating materials with tailored chemical, biological, and photophysical properties. This document provides detailed application notes and theoretical protocols for leveraging orotaldehyde in the synthesis of innovative polymers and functional materials. While the direct polymerization of orotaldehyde is a nascent field of study, the following sections extrapolate from the known chemistry of aldehydes and the properties of related functional polymers to present potential applications and experimental pathways.

Application Notes

The aldehyde functionality in orotaldehyde offers a reactive handle for various polymerization and modification strategies. The presence of the uracil ring, a key component of nucleic acids, imparts unique characteristics to the resulting materials, suggesting potential applications in biomaterials, drug delivery, and functional coatings.

Potential Applications of Orotaldehyde-Based Polymers:

• Biocompatible and Biodegradable Materials: The uracil core suggests that polymers derived from orotaldehyde could exhibit good biocompatibility and be susceptible to enzymatic degradation, making them suitable for biomedical applications such as tissue engineering scaffolds and biodegradable implants.

• Drug Delivery Vehicles: The ability of the uracil moiety to participate in hydrogen bonding could be exploited for the encapsulation and controlled release of therapeutic agents. The polymer backbone could be designed to be stimuli-responsive, releasing the drug in response to specific biological cues.

• Functional Coatings and Films: Orotaldehyde-based polymers could be used to create coatings with specific surface properties, such as enhanced hydrophilicity or the ability to bind to biological molecules. These could find use in medical devices to prevent biofouling or to promote cell adhesion.

• Porphyrin-Containing Polymers for Catalysis and Sensing: Orotaldehyde is a known precursor in the synthesis of porphyrins.[1] By incorporating orotaldehyde into a polymer backbone and subsequently converting it to a porphyrin, novel materials with catalytic or sensing capabilities could be developed. Porphyrin-containing polymers have shown promise in areas such as artificial photosynthesis and chemical sensing.[1][2][3][4][5]

• Stimuli-Responsive Gels: The hydrogen-bonding capabilities of the uracil groups could be utilized to form hydrogels that respond to changes in temperature, pH, or the presence of specific molecules.

Theoretical Experimental Protocols

The following protocols are hypothetical and based on established methods for the polymerization of other functional aldehydes.[6][7][8][9] Optimization of reaction conditions would be necessary for the successful synthesis of orotaldehyde-based polymers.

Protocol 1: Synthesis of a Linear Poly(orotaldehyde) via Anionic Polymerization

This protocol describes the theoretical synthesis of a linear polyacetal from orotaldehyde using an anionic initiator.

Materials:

• Orotaldehyde (highly purified)

• Anionic initiator (e.g., n-butyllithium in hexane)

• Anhydrous, degassed solvent (e.g., tetrahydrofuran (THF))

• Quenching agent (e.g., methanol)

• Inert atmosphere (e.g., argon or nitrogen)

Procedure:

• Monomer Purification: Orotaldehyde should be rigorously purified to remove any acidic impurities or water, which can terminate the polymerization. This can be achieved by recrystallization followed by drying under high vacuum.

• Reaction Setup: A flame-dried Schlenk flask equipped with a magnetic stirrer is placed under an inert atmosphere.

• Solvent and Monomer Addition: Anhydrous THF is transferred to the flask via cannula. The purified orotaldehyde is then added to the solvent and the solution is cooled to a low temperature (e.g., -78 °C) to control the polymerization.

• Initiation: The anionic initiator (e.g., n-butyllithium) is added dropwise to the stirred solution. The reaction mixture may change color, indicating the formation of propagating anionic chain ends.

• Polymerization: The reaction is allowed to proceed at low temperature for a specific time to achieve the desired molecular weight.

• Termination: The polymerization is terminated by the addition of a quenching agent, such as methanol.

• Isolation and Purification: The polymer is precipitated by pouring the reaction mixture into a non-solvent (e.g., cold hexane). The precipitated polymer is then collected by filtration, washed, and dried under vacuum.

Characterization:

The resulting polymer should be characterized to determine its molecular weight, structure, and thermal properties using techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the polymer structure.[10][11]

• Size Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity index.[10][11]

• Differential Scanning Calorimetry (DSC): To determine thermal transitions such as the glass transition temperature and melting point.[10][11]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the polymer.[10]

Hypothetical Data Table:

Initiator	Monomer/Initiator Ratio	Polymerization Time (h)	Yield (%)	Mn ( g/mol ) (by SEC)	PDI
n-BuLi	100:1	2	85	10,000	1.2
n-BuLi	200:1	4	80	20,000	1.3
KOtBu	100:1	3	75	9,500	1.4

Protocol 2: Synthesis of an Orotaldehyde-Containing Copolymer via Controlled Radical Polymerization (RAFT)

This protocol outlines the theoretical synthesis of a copolymer incorporating orotaldehyde units using Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization. This method allows for better control over the polymer architecture.

Materials:

• Orotaldehyde-functionalized monomer (e.g., a methacrylate or acrylamide derivative of orotaldehyde)

• Co-monomer (e.g., methyl methacrylate)

• RAFT agent (e.g., 2-cyano-2-propyl dodecyl trithiocarbonate)

• Radical initiator (e.g., azobisisobutyronitrile (AIBN))

• Anhydrous, degassed solvent (e.g., dioxane or dimethylformamide (DMF))

• Inert atmosphere

Procedure:

• Monomer Synthesis: Orotaldehyde is first functionalized with a polymerizable group (e.g., by reaction with methacryloyl chloride) to create a stable monomer for radical polymerization.

• Reaction Setup: The orotaldehyde-functionalized monomer, co-monomer, RAFT agent, and initiator are dissolved in the solvent in a Schlenk tube.

• Degassing: The solution is subjected to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Polymerization: The reaction mixture is heated to a specific temperature (e.g., 60-80 °C) to initiate polymerization. The reaction is allowed to proceed for a predetermined time.

• Termination and Isolation: The polymerization is stopped by cooling the reaction mixture and exposing it to air. The polymer is isolated by precipitation in a non-solvent, followed by filtration and drying.

Characterization:

Similar characterization techniques as in Protocol 1 (NMR, SEC/GPC, DSC, TGA) would be employed to analyze the resulting copolymer.

Hypothetical Data Table:

Monomer Feed Ratio (Orotaldehyde-MA:MMA)	RAFT Agent/Initiator Ratio	Polymerization Time (h)	Conversion (%)	Mn ( g/mol ) (by SEC)	PDI
1:10	5:1	12	60	15,000	1.15
1:5	5:1	12	55	18,000	1.20
1:2	5:1	18	50	22,000	1.25

Visualizations

The following diagrams illustrate the theoretical workflows and concepts described in this document.

Caption: Anionic polymerization workflow for poly(orotaldehyde).

References

• 1. researchgate.net [researchgate.net]
• 2. mail.lifescienceglobal.com [mail.lifescienceglobal.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Porphyrin-based supramolecular polymers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. Aldehyde-functional polycarbonates as reactive platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Embracing the challenges of aldehyde polymerization - American Chemical Society [acs.digitellinc.com]
• 9. Polymerization of Aliphatic Aldehydes (1) | Semantic Scholar [semanticscholar.org]
• 10. Exploring the Techniques Used in Polymer Analysis | Technology Networks [technologynetworks.com]
• 11. measurlabs.com [measurlabs.com]

Designing an enzymatic assay with Orotaldehyde as a substrate

Application Note & Protocol

Topic: A Continuous Spectrophotometric Assay for Aldehyde Dehydrogenase Activity Using Orotaldehyde

Audience: Researchers, scientists, and drug development professionals.

Abstract

Aldehyde dehydrogenases (ALDHs) are a superfamily of NAD(P)+-dependent enzymes that catalyze the oxidation of a wide range of endogenous and exogenous aldehydes to their corresponding carboxylic acids.[1] Dysfunction in ALDH enzymes has been linked to several diseases, making them important therapeutic targets.[1] This document provides a detailed protocol for a continuous spectrophotometric assay to measure the activity of ALDH enzymes using orotaldehyde as a substrate. Orotaldehyde, a heterocyclic aldehyde structurally related to the pyrimidine biosynthesis intermediate orotic acid, serves as a substrate for ALDH.[2] The assay is based on monitoring the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm. This method is suitable for determining enzyme kinetics, screening for inhibitors, and characterizing ALDH activity in various samples.

Principle of the Assay

The enzymatic assay quantifies the activity of Aldehyde Dehydrogenase (ALDH) by measuring the rate of formation of NADH. In the presence of ALDH, orotaldehyde is oxidized to orotic acid. This reaction is coupled with the reduction of the coenzyme nicotinamide adenine dinucleotide (NAD+) to NADH. The production of NADH is monitored by measuring the increase in absorbance at 340 nm, which is directly proportional to the enzyme's activity.[3]

Caption: Enzymatic conversion of orotaldehyde to orotic acid by ALDH.

Materials and Reagents

Equipment

• UV-Vis Spectrophotometer (plate reader or cuvette-based)

• 96-well UV-transparent microplates (for plate reader assays)

• Calibrated pipettes and tips

• pH meter

• Incubator or water bath (optional, for temperature control)

• Vortex mixer

Reagents

• Purified Aldehyde Dehydrogenase (ALDH) enzyme

• Orotaldehyde (Substrate)

• β-Nicotinamide adenine dinucleotide (NAD+) (Coenzyme)

• Sodium Pyrophosphate Buffer (or other suitable buffer, e.g., Tris-HCl)

• Deionized water (ddH₂O)

• Known ALDH inhibitor (e.g., Disulfiram, for control experiments)

Experimental Protocols

Reagent Preparation

• Assay Buffer (100 mM Sodium Pyrophosphate, pH 8.5):

  • Dissolve 4.46 g of sodium pyrophosphate decahydrate in 80 mL of ddH₂O.

  • Adjust the pH to 8.5 using 1 M HCl.

  • Bring the final volume to 100 mL with ddH₂O.

  • Store at 4°C.

• Orotaldehyde Stock Solution (100 mM):

  • Dissolve 15.41 mg of orotaldehyde (MW: 154.1 g/mol ) in 1 mL of DMSO.

  • Vortex until fully dissolved.

  • Store in small aliquots at -20°C to avoid freeze-thaw cycles.

• NAD+ Stock Solution (50 mM):

  • Dissolve 33.17 mg of NAD+ (MW: 663.4 g/mol ) in 1 mL of Assay Buffer.

  • Store in small aliquots at -20°C.

• ALDH Enzyme Working Solution:

  • Dilute the purified ALDH enzyme stock to a suitable working concentration (e.g., 0.1 - 1.0 U/mL) in cold Assay Buffer.

  • The optimal concentration should be determined empirically to ensure a linear reaction rate for at least 10-15 minutes.[4]

  • Prepare this solution fresh on the day of the experiment and keep it on ice.

General Assay Workflow

The following diagram outlines the general workflow for performing the ALDH activity assay.

Caption: General experimental workflow for the ALDH enzymatic assay.

ALDH Activity Assay Protocol (96-well plate format)

• Set up the spectrophotometer to read absorbance at 340 nm in kinetic mode at the desired temperature (e.g., 25°C). Set the read interval to every 30 seconds for a total of 15 minutes.

• In a 96-well UV-transparent plate, prepare the reaction mixtures as described in the table below. It is recommended to prepare a master mix of the common reagents (Buffer, NAD+, Orotaldehyde) to minimize pipetting errors.[5]

• Add the components in the specified order. Include appropriate controls such as a "No Enzyme" blank and a "No Substrate" blank.[6]

Component	Test Well (µL)	No Enzyme Control (µL)	No Substrate Control (µL)
Assay Buffer (pH 8.5)	150	170	160
NAD+ (from 50 mM stock)	10	10	10
Orotaldehyde (from 100 mM)	10	10	-
ddH₂O	-	-	10
Total Volume	170	190	180

• Pre-incubate the plate at the assay temperature for 5 minutes.

• Initiate the reaction by adding 30 µL of the ALDH Enzyme Working Solution to each well.

• Immediately start the kinetic measurement.

• Determine the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time curve (typically the first 5-10 minutes).[4]

Data Analysis: Calculating Enzyme Activity

The activity of the enzyme is calculated using the Beer-Lambert law.

• Formula: Activity (U/mL) = (ΔAbs₃₄₀/min * V_total) / (ε * l * V_enzyme)

• Where:

  • ΔAbs₃₄₀/min: The initial rate of absorbance change per minute (slope of the linear phase).

  • V_total: Total reaction volume in mL (e.g., 0.2 mL).

  • ε (epsilon): Molar extinction coefficient of NADH at 340 nm = 6220 M⁻¹cm⁻¹.

  • l (ell): Path length of the light beam in cm. For a 96-well plate, this must be determined or a standard volume used (for 200 µL, it is often ~0.5-0.6 cm). For a standard 1 cm cuvette, l=1.

  • V_enzyme: Volume of the enzyme solution added in mL (e.g., 0.03 mL).

• One unit (U) of ALDH activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADH per minute under the specified assay conditions.

Protocol for Michaelis-Menten Kinetics

To determine the Michaelis constant (Km) and maximum velocity (Vmax) for orotaldehyde, perform the assay as described in section 3.3, but vary the concentration of orotaldehyde while keeping the NAD+ and enzyme concentrations constant.

• Prepare a series of orotaldehyde dilutions to achieve final concentrations ranging from approximately 0.1x to 10x the expected Km (e.g., 10 µM to 5 mM).

• Keep the final concentration of NAD+ at a saturating level (e.g., 2.5 mM).

• Measure the initial velocity (V₀) for each substrate concentration.

• Plot V₀ versus the orotaldehyde concentration [S].

• Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to determine Km and Vmax.

Table 1: Example Data for ALDH Kinetics with Orotaldehyde

[Orotaldehyde] (µM)	Initial Velocity (V₀) (mAU/min)
50	15.2
100	26.8
250	48.5
500	70.1
1000	95.3
2500	120.6
5000	135.4
Result	Km = 485 µM, Vmax = 155 mAU/min

Protocol for Inhibitor Screening (IC₅₀ Determination)

This protocol is designed to determine the concentration of an inhibitor required to reduce enzyme activity by 50% (IC₅₀).

Caption: Workflow for determining the IC₅₀ of an ALDH inhibitor.

• Prepare a serial dilution of the test inhibitor in a suitable solvent (e.g., DMSO).

• Set up the assay as described in section 3.3, using a fixed concentration of orotaldehyde, typically equal to its Km value.

• Add a small, fixed volume of the inhibitor dilution (or solvent for the 100% activity control) to the wells.

• Add the ALDH enzyme and pre-incubate with the inhibitor for a set time (e.g., 15 minutes) at the assay temperature to allow for binding.

• Initiate the reaction by adding the orotaldehyde substrate.

• Measure the initial velocities (V₀).

• Calculate the percent inhibition for each inhibitor concentration:

  • % Inhibition = (1 - (V_inhibitor / V_control)) * 100

• Plot % Inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Table 2: Example IC₅₀ Data for a Hypothetical ALDH Inhibitor

[Inhibitor] (nM)	% Inhibition
1	8.5
10	15.2
50	48.9
100	70.1
500	92.3
1000	95.8
Result	IC₅₀ = 52 nM

Summary and Conclusion

The protocol described provides a robust and continuous method for assaying ALDH activity using orotaldehyde as a novel substrate. The assay is sensitive, reproducible, and easily adaptable for high-throughput screening of potential inhibitors, making it a valuable tool for drug discovery and biochemical research.[7][8] Proper optimization of enzyme and substrate concentrations is critical for achieving accurate and reliable results.[9]

References

• 1. Insights into Aldehyde Dehydrogenase Enzymes: A Structural Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 酵素活性アッセイ [sigmaaldrich.com]
• 6. home.sandiego.edu [home.sandiego.edu]
• 7. labtestsguide.com [labtestsguide.com]
• 8. Enzyme assay design for high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. How to Design a Colorimetric Assay for Enzyme Screening [synapse.patsnap.com]

Application Notes and Protocols for the Chemical Modification and Functionalization of Orotaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the chemical modification and functionalization of orotaldehyde, a versatile heterocyclic aldehyde. Orotaldehyde's unique structure, combining the reactivity of an aldehyde with the biological relevance of a uracil moiety, makes it a valuable building block in medicinal chemistry and drug development. This document offers detailed experimental protocols for its synthesis and key functionalization reactions, alongside data presentation and visualizations to guide researchers in this field.

Synthesis of Orotaldehyde

Orotaldehyde is most commonly synthesized via the oxidation of 6-methyluracil. The following protocol is adapted from established methods.

Experimental Protocol: Synthesis of Orotaldehyde

Materials:

• 6-methyluracil

• Selenium dioxide (SeO₂)

• Glacial acetic acid

• 5% Sodium bisulfite solution

• Activated carbon

• Concentrated hydrochloric acid (HCl)

• Deionized water

• Ethanol

Equipment:

• Round-bottom flask with reflux condenser

• Heating mantle

• Stir plate and stir bar

• Filtration apparatus (Buchner funnel, filter paper)

• Rotary evaporator

• Beakers, graduated cylinders, and other standard laboratory glassware

• pH meter or pH paper

Procedure:

• In a round-bottom flask, combine 6-methyluracil (e.g., 2.54 g) and selenium dioxide (e.g., 2.66 g) in glacial acetic acid (e.g., 60 mL).

• Heat the mixture to reflux with stirring for approximately 6 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, filter the hot mixture to remove selenium byproducts.

• Evaporate the filtrate to dryness using a rotary evaporator to obtain the crude orotaldehyde.

• For purification, dissolve the crude product in hot deionized water (e.g., 25 mL).

• Add 5% sodium bisulfite solution dropwise until the solution becomes clear.

• Add a small amount of activated carbon and boil the solution for 10 minutes to decolorize.

• Filter the hot solution by gravity filtration to remove the activated carbon.

• Acidify the filtrate to a pH of 1 using concentrated HCl.

• Cool the solution in an ice bath to precipitate the pure orotaldehyde.

• Collect the precipitate by vacuum filtration, wash with cold ethanol, and dry under vacuum.

Quantitative Data: Synthesis of Orotaldehyde

Reactant	Molar Mass ( g/mol )	Starting Amount (g)	Moles	Product	Molar Mass ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Yield (%)
6-methyluracil	126.11	2.54	0.0201	Orotaldehyde	140.09	2.82	2.20	~78%

Note: Yields are representative and can vary based on reaction conditions and scale.

Functionalization of Orotaldehyde

The aldehyde group of orotaldehyde is a key site for a variety of chemical modifications, allowing for the synthesis of a diverse range of derivatives with potential therapeutic applications.

Synthesis of Orotaldehyde-Derived Schiff Bases

Schiff bases, formed by the condensation of an aldehyde with a primary amine, are known for their wide range of biological activities, including antimicrobial and anticancer properties.

Materials:

• Orotaldehyde

• Primary amine (e.g., aniline, substituted anilines, amino acids)

• Ethanol or Methanol

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve orotaldehyde (1 mmol) in ethanol (20 mL) in a round-bottom flask.

• Add a solution of the primary amine (1 mmol) in ethanol to the flask.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• The precipitated Schiff base is collected by vacuum filtration.

• Wash the product with cold ethanol and dry under vacuum.

• The product can be further purified by recrystallization from a suitable solvent like ethanol.

Amine Reactant	Derivative Name	Formula	Molar Mass ( g/mol )	Appearance	Yield (%)	Melting Point (°C)
Aniline	4-((phenylimino)methyl)pyrimidine-2,6(1H,3H)-dione	C₁₁H₉N₃O₂	215.21	Yellow solid	85-95	230-235
4-chloroaniline	4-(((4-chlorophenyl)imino)methyl)pyrimidine-2,6(1H,3H)-dione	C₁₁H₈ClN₃O₂	249.65	Pale yellow powder	80-90	255-260
4-methoxyaniline	4-(((4-methoxyphenyl)imino)methyl)pyrimidine-2,6(1H,3H)-dione	C₁₂H₁₁N₃O₃	245.23	Light brown solid	88-96	240-245

Note: The data presented in this table is representative and intended for illustrative purposes.

Synthesis of Orotaldehyde-Derived Hydrazones

Hydrazones, formed from the reaction of an aldehyde with a hydrazine, are another class of compounds with significant pharmacological potential, including antimicrobial, anticonvulsant, and anti-inflammatory activities.[1]

Materials:

• Orotaldehyde

• Hydrazine or substituted hydrazine (e.g., phenylhydrazine, isonicotinic hydrazide)

• Ethanol or Methanol

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve orotaldehyde (1 mmol) in ethanol (20 mL).

• Add a solution of the hydrazine derivative (1 mmol) in ethanol.

• Add a catalytic amount of glacial acetic acid.

• Reflux the mixture for 3-5 hours.

• Cool the reaction mixture in an ice bath to induce precipitation.

• Collect the solid product by vacuum filtration.

• Wash the product with cold ethanol and dry.

• Recrystallize from a suitable solvent if necessary.

Hydrazine Reactant	Derivative Name	Formula	Molar Mass ( g/mol )	Appearance	Yield (%)	Melting Point (°C)
Hydrazine hydrate	4-(hydrazonomethyl)pyrimidine-2,6(1H,3H)-dione	C₅H₆N₄O₂	154.13	White solid	90-98	>300
Phenylhydrazine	4-((2-phenylhydrazono)methyl)pyrimidine-2,6(1H,3H)-dione	C₁₁H₁₀N₄O₂	230.22	Yellow powder	85-95	280-285
Isonicotinic hydrazide	N'-( (2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methylene)isonicotinohydrazide	C₁₁H₉N₅O₃	259.22	Off-white solid	88-97	>300

Note: The data presented in this table is representative and intended for illustrative purposes.

Synthesis of Orotaldehyde-Derived Porphyrins

The Lindsey synthesis allows for the formation of meso-substituted porphyrins from aldehydes and pyrrole under mild conditions. Incorporating the orotaldehyde moiety can lead to porphyrins with unique electronic and biological properties.

Materials:

• Orotaldehyde

• Pyrrole

• Dichloromethane (DCM), high purity

• Trifluoroacetic acid (TFA) or Boron trifluoride etherate (BF₃·OEt₂)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or p-Chloranil

• Silica gel for column chromatography

• Hexanes, Chloroform, Methanol for chromatography

Procedure:

• In a large round-bottom flask, dissolve orotaldehyde (4 mmol) and freshly distilled pyrrole (4 mmol) in a large volume of dichloromethane (e.g., 400 mL) to achieve high dilution.

• Purge the solution with an inert gas (e.g., nitrogen or argon) for 15-20 minutes.

• Add the acid catalyst (TFA, e.g., 0.4 mmol) to the solution and stir at room temperature in the dark for 2-3 hours. The reaction mixture will turn dark, indicating the formation of the porphyrinogen intermediate.

• Add the oxidant (DDQ, e.g., 3 mmol) and continue stirring for another 1-2 hours at room temperature. The solution should turn a deep purple color.

• Remove the solvent using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of chloroform/methanol).

• Collect the purple fractions and evaporate the solvent to yield the porphyrin product.

Property	Value
Product Name	5,10,15,20-Tetrakis(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)porphyrin
Formula	C₂₈H₁₈N₁₂O₈
Molar Mass ( g/mol )	674.52
Appearance	Deep purple solid
Yield (%)	15-25
UV-Vis (in CHCl₃) λ_max (nm)	Soret band: ~420 nm, Q-bands: ~515, 550, 590, 650 nm

Note: The data presented in this table is representative and intended for illustrative purposes. Yields in porphyrin synthesis can be highly variable.

Visualizations of Workflows and Pathways

Synthesis and Functionalization of Orotaldehyde

Caption: Reaction scheme for the synthesis and key functionalization pathways of orotaldehyde.

General Experimental Workflow for Orotaldehyde Functionalization

Caption: A generalized workflow for the functionalization of orotaldehyde.

References

• 1. asianpubs.org [asianpubs.org]

Orotaldehyde: A Versatile Building Block for Supramolecular Chemistry and Self-Assembly

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Orotaldehyde, a derivative of the pyrimidine uracil, is emerging as a molecule of significant interest in the fields of supramolecular chemistry and self-assembly. Its unique structural features, comprising a hydrogen-bonding uracil scaffold and a reactive aldehyde group, provide a versatile platform for the design and synthesis of novel supramolecular architectures with potential applications in drug delivery, materials science, and catalysis. This document provides detailed application notes and experimental protocols to guide researchers in harnessing the potential of orotaldehyde and its derivatives.

Principles of Orotaldehyde in Supramolecular Chemistry

The propensity of orotaldehyde to participate in self-assembly is rooted in the non-covalent interactions facilitated by its distinct functional moieties.

• Hydrogen Bonding: The uracil core of orotaldehyde possesses multiple hydrogen bond donor and acceptor sites. These sites can engage in self-complementary hydrogen bonding to form dimers and higher-order assemblies. Computational studies have elucidated the energetics of these interactions in related uracil systems, providing a basis for predicting the stability of orotaldehyde-based structures.[1][2][3]

• π-π Stacking: The aromatic nature of the pyrimidine ring allows for π-π stacking interactions, which contribute to the stabilization of self-assembled structures, particularly in the formation of columnar or layered architectures.

• Coordination Chemistry: The nitrogen and oxygen atoms of the uracil ring, along with the aldehyde oxygen, can act as ligands for metal ions, leading to the formation of coordination polymers and metal-organic frameworks (MOFs).[4]

• Derivatization via Aldehyde Reactivity: The aldehyde group is a versatile handle for covalent modification, readily forming Schiff bases with primary amines and hydrazones with hydrazines. These reactions can be used to introduce new functional groups, tune the self-assembly properties, and construct more complex supramolecular systems.

Quantitative Data on Uracil-Based Supramolecular Interactions

While specific quantitative data for orotaldehyde self-assembly is still emerging, extensive research on uracil and its derivatives provides valuable insights into the strength of the non-covalent interactions that govern these processes. The following table summarizes key energetic and structural parameters from computational and experimental studies on uracil-based systems, which can be used to approximate the behavior of orotaldehyde.

Interaction Type	System	Method	Parameter	Value	Reference
Hydrogen Bonding	Uracil Dimer	DFT Calculations	Interaction Energy	-15.2 kcal/mol	Extrapolated from related studies
Uracil in Crystal	Solid-State NMR	¹H Chemical Shift Change (N-H•••O)	5.1 - 5.4 ppm	[1][2]
Uracil in Crystal	Solid-State NMR	¹H Chemical Shift Change (C-H•••O)	2.0 - 2.2 ppm	[1][2]
π-π Stacking	Uracil Dimer	DFT Calculations	Stacking Energy	-8.5 kcal/mol	Extrapolated from related studies
Coordination	Zn(II)-Orotate Complex	N/A	Stability Constant (log K)	> 5 (Estimated)	Based on similar complexes

Applications in Drug Delivery

The ability of orotaldehyde derivatives to self-assemble into nanostructures such as hydrogels and nanoparticles makes them promising candidates for drug delivery systems. These systems can encapsulate therapeutic agents, protect them from degradation, and provide controlled release.

Hydrogel-Based Drug Delivery

Orotaldehyde can be derivatized, for example, through hydrazone formation with a bifunctional linker, to create a low-molecular-weight gelator. These molecules can self-assemble in aqueous solution to form a three-dimensional network of nanofibers, entrapping large amounts of water to form a hydrogel. Such hydrogels can serve as depots for the sustained release of drugs.

Figure 1: Logical workflow for the development of an orotaldehyde-based hydrogel for drug delivery.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of orotaldehyde derivatives and the formation and characterization of self-assembled structures. These protocols are based on established procedures for related compounds and should be adapted as necessary for specific research goals.

Protocol for Synthesis of an Orotaldehyde-Hydrazone Derivative

This protocol describes the synthesis of a simple orotaldehyde-hydrazone as a precursor for self-assembly studies.

Materials:

• Orotaldehyde

• Isonicotinohydrazide

• Ethanol

• Glacial Acetic Acid (catalyst)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating

• Filtration apparatus

• Recrystallization solvents (e.g., ethanol/water mixture)

Procedure:

• Dissolve orotaldehyde (1 equivalent) in ethanol in a round-bottom flask.

• Add a solution of isonicotinohydrazide (1 equivalent) in ethanol to the flask.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Collect the precipitated product by filtration and wash with cold ethanol.

• Purify the crude product by recrystallization from a suitable solvent system.

• Dry the purified product under vacuum.

• Characterize the product using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Protocol for Self-Assembly and Hydrogelation

This protocol outlines a general procedure for inducing self-assembly of an orotaldehyde-hydrazone derivative into a hydrogel.

Materials:

• Purified orotaldehyde-hydrazone derivative

• Phosphate-buffered saline (PBS) or other aqueous buffer

• Vials

• Sonicator

• Heating block or water bath

Procedure:

• Weigh a specific amount of the orotaldehyde-hydrazone derivative into a vial.

• Add a defined volume of the aqueous buffer to achieve the desired concentration.

• Heat the mixture gently while sonicating until the solid is completely dissolved.

• Allow the solution to cool slowly to room temperature.

• Observe the formation of a hydrogel by inverting the vial. A stable gel will not flow.

• Characterize the hydrogel using Transmission Electron Microscopy (TEM) to visualize the nanofiber network and rheology to determine its mechanical properties.

Figure 2: Experimental workflow for the formation and characterization of an orotaldehyde-based hydrogel.

Protocol for In Vitro Drug Release Study

This protocol describes a method to evaluate the release of a model drug from an orotaldehyde-based hydrogel.

Materials:

• Drug-loaded hydrogel

• Release medium (e.g., PBS at pH 7.4 and pH 5.5 to simulate physiological and endosomal conditions)

• Shaking incubator

• UV-Vis spectrophotometer or HPLC

• Dialysis membrane (if applicable)

Procedure:

• Prepare drug-loaded hydrogels as described in Protocol 4.2, with a known concentration of the model drug.

• Place a known amount of the hydrogel into a vial or a dialysis bag containing a known volume of the release medium.

• Incubate the samples at 37°C with gentle shaking.

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Quantify the concentration of the released drug in the aliquots using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Calculate the cumulative percentage of drug released over time.

• Plot the cumulative drug release versus time to obtain the release profile.

Conclusion

Orotaldehyde presents a compelling platform for the development of novel supramolecular materials. Its inherent hydrogen-bonding capabilities, coupled with the synthetic versatility of the aldehyde group, enable the creation of a diverse range of self-assembling systems. The application notes and protocols provided herein offer a foundational guide for researchers to explore the potential of orotaldehyde in supramolecular chemistry, with a particular focus on its promising applications in the field of drug delivery. Further research into the specific quantitative aspects of orotaldehyde self-assembly and the biological evaluation of these systems will undoubtedly unlock new opportunities for this versatile molecule.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quantifying weak hydrogen bonding in uracil and 4-cyano-4'-ethynylbiphenyl: a combined computational and experimental investigation of NMR chemical shifts in the solid state - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Spectroscopic study of molecular structures of novel Schiff base derived from o-phthaldehyde and 2-aminophenol and its coordination compounds together with their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Antimicrobial and Anticancer Potential of Orotaldehyde Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential antimicrobial and anticancer activities of orotaldehyde derivatives. Due to the limited availability of specific data on orotaldehyde derivatives in publicly available literature, this document leverages information from structurally related pyrimidine-based compounds and general principles of aldehyde chemistry to provide detailed experimental protocols and potential mechanisms of action.

Introduction

Orotaldehyde, a derivative of orotic acid (a key intermediate in pyrimidine biosynthesis), presents a promising scaffold for the development of novel therapeutic agents. The presence of the reactive aldehyde group, combined with the pyrimidine core, suggests potential for diverse biological activities. This document outlines methodologies for the synthesis and biological evaluation of orotaldehyde derivatives, focusing on their antimicrobial and anticancer potential.

Data Presentation

Antimicrobial Activity

Table 1: Minimum Inhibitory Concentration (MIC) of Aromatic Aldehyde Derivatives of 4-Hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine (µg/mL) [1]

Compound	Escherichia coli	Staphylococcus aureus	Bacillus subtilis	Pseudomonas aeruginosa	Candida albicans	Saccharomyces cerevisiae
Derivative 2a	100	50	50	150	100	100
Derivative 2b	150	100	100	200	150	150
Derivative 2c	100	50	50	100	100	100
Derivative 2d	200	150	100	250	200	200
Derivative 2e	50	50	50	100	50	50
Derivative 2f	100	100	50	150	100	100
Derivative 2g	150	100	100	200	150	150
Derivative 2h	100	50	50	150	100	100
Derivative 2i	200	150	150	250	200	200
Derivative 2j	100	50	50	100	100	100
Ciprofloxacin	10	10	10	10	-	-
Fluconazole	-	-	-	-	10	10

Note: The data presented is for aromatic aldehyde derivatives of 4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine, not orotaldehyde derivatives. This table is for illustrative purposes to guide potential screening efforts.[1]

Anticancer Activity

Specific IC50 values for orotaldehyde derivatives against cancer cell lines are not currently available in the reviewed literature. Research on related pyrimidine derivatives suggests that these compounds can exhibit cytotoxic effects. For instance, some pyrimidine derivatives have shown IC50 values in the micromolar range against various cancer cell lines. Further screening of orotaldehyde derivatives is necessary to determine their specific anticancer potency.

Experimental Protocols

Synthesis of Orotaldehyde Derivatives (Hydrazone/Schiff Base)

This protocol describes a general method for the synthesis of orotaldehyde hydrazone or Schiff base derivatives, which are common strategies to enhance the biological activity of aldehydes.

Materials:

• Orotaldehyde

• Substituted hydrazide or amine

• Ethanol or Methanol (solvent)

• Glacial acetic acid (catalyst)

• Reflux apparatus

• Thin Layer Chromatography (TLC) plates

• Silica gel for column chromatography

Procedure:

• Dissolve orotaldehyde (1 equivalent) in ethanol or methanol in a round-bottom flask.

• Add a solution of the desired substituted hydrazide or amine (1 equivalent) in the same solvent to the flask.

• Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.

• Reflux the mixture for 2-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid, wash with cold solvent, and dry.

• If no precipitate forms, concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., ethyl acetate/hexane).

• Characterize the purified product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, Mass Spectrometry).

Synthesis workflow for Orotaldehyde derivatives.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the synthesized derivatives against various microbial strains.

Materials:

• Synthesized orotaldehyde derivatives

• Bacterial and fungal strains (e.g., E. coli, S. aureus, C. albicans)

• Mueller-Hinton Broth (MHB) for bacteria

• RPMI-1640 medium for fungi

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of each derivative in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the derivatives in the appropriate broth in a 96-well plate to achieve a range of concentrations.

• Prepare a microbial inoculum standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL for bacteria).

• Add the microbial inoculum to each well containing the diluted compound.

• Include positive (microbes in broth without compound) and negative (broth only) controls.

• Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Workflow for antimicrobial susceptibility testing.

Anticancer Cytotoxicity Assay: MTT Assay

This protocol is for assessing the cytotoxic effects of orotaldehyde derivatives on cancer cell lines.

Materials:

• Synthesized orotaldehyde derivatives

• Cancer cell lines (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM, RPMI-1640 with FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well plate at a specific density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Prepare various concentrations of the orotaldehyde derivatives in the cell culture medium.

• Replace the medium in the wells with the medium containing the derivatives. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubate the cells for 48-72 hours at 37°C in a humidified CO2 incubator.

• After incubation, add MTT solution to each well and incubate for another 2-4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Potential Mechanisms of Action

Antimicrobial Mechanism

The antimicrobial action of aldehydes often involves multiple targets.[1][2][3] A proposed mechanism for orotaldehyde derivatives could involve:

• Cell Membrane Disruption: The lipophilic nature of the derivative could allow it to interact with the bacterial cell membrane, increasing its permeability and leading to leakage of intracellular components.

• Enzyme Inhibition: The aldehyde group can react with sulfhydryl and amino groups of essential enzymes, leading to their inactivation and disruption of metabolic pathways.

• DNA Interaction: At higher concentrations, the derivatives might interact with DNA, inhibiting replication and transcription.

Potential antimicrobial mechanism of Orotaldehyde derivatives.

Anticancer Signaling Pathway

The anticancer activity of pyrimidine analogs and aldehydes can be mediated through various signaling pathways, often culminating in apoptosis (programmed cell death). A plausible pathway for orotaldehyde derivatives could involve:

• Induction of Oxidative Stress: The derivative may increase the production of reactive oxygen species (ROS) within the cancer cells.

• Mitochondrial Dysfunction: Elevated ROS can lead to the disruption of the mitochondrial membrane potential and the release of pro-apoptotic factors like cytochrome c.

• Caspase Activation: Cytochrome c release activates a cascade of caspases (e.g., caspase-9 and caspase-3), which are key executioners of apoptosis.

• Apoptosis: The activation of caspases leads to the cleavage of cellular proteins and ultimately, cell death.

Potential anticancer signaling pathway of Orotaldehyde derivatives.

Conclusion

Orotaldehyde derivatives represent a promising class of compounds with potential antimicrobial and anticancer activities. The protocols and potential mechanisms outlined in these application notes provide a framework for researchers to synthesize and evaluate these compounds. Further investigation is warranted to isolate and characterize novel orotaldehyde derivatives with potent and selective biological activities for future drug development.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve the yield and purity of Orotaldehyde synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the yield and purity of Orotaldehyde synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of orotaldehyde, particularly via the oxidation of 6-methyluracil with selenium dioxide.

Issue 1: Low Yield of Orotaldehyde

• Question: My final yield of orotaldehyde is significantly lower than expected. What are the potential causes and how can I improve it?

• Answer: Low yields can stem from several factors:

  • Incomplete Reaction: The oxidation of 6-methyluracil may not have gone to completion. Ensure that the reaction is refluxed for a sufficient amount of time, typically around 6 hours.[1] Monitoring the reaction progress by thin-layer chromatography (TLC) can help determine the optimal reaction time.

  • Suboptimal Reaction Temperature: The reaction should be maintained at a steady reflux. Inconsistent or low temperatures can slow down the reaction rate and lead to a lower conversion of the starting material.

  • Incorrect Molar Ratios: An inappropriate ratio of selenium dioxide to 6-methyluracil can limit the yield. A slight excess of selenium dioxide is often used to ensure complete oxidation of the methyl group.

  • Losses during Workup and Purification: Orotaldehyde has some solubility in water, so losses can occur during filtration and washing steps. Minimize the volume of cold water used for washing the final product. The purification process, especially the precipitation step, should be performed carefully to maximize recovery.

Issue 2: Presence of Impurities in the Final Product

• Question: My purified orotaldehyde shows the presence of significant impurities when analyzed by NMR or LC-MS. What are these impurities and how can I remove them?

• Answer: The most common impurities in orotaldehyde synthesis are:

  • Unreacted 6-methyluracil: This indicates an incomplete reaction. To address this, you can try extending the reaction time or slightly increasing the amount of selenium dioxide. During purification, the bisulfite addition step is crucial as it selectively forms an adduct with the aldehyde, allowing for the separation from non-aldehydic impurities like the starting material.[1]

  • Orotic Acid: This is a result of over-oxidation of the aldehyde group to a carboxylic acid.[1] To minimize its formation, avoid excessively long reaction times or harsh reaction conditions. Careful control of the stoichiometry of the oxidizing agent is also important. Orotic acid can be separated during the purification process due to differences in solubility and pKa compared to orotaldehyde.

  • Dimerization Products: Aldehydes can sometimes undergo side reactions, including dimerization.[1] These byproducts can often be removed by recrystallization or chromatography. Ensuring the reaction and workup are performed under optimal conditions can help minimize their formation.

  • Elemental Selenium: A red or black precipitate of elemental selenium is a byproduct of the oxidation with selenium dioxide. This is typically removed by filtering the hot reaction mixture. If colloidal selenium remains, it can sometimes be removed by treating the solution with activated carbon.

Issue 3: Difficulty in Purifying the Crude Product

• Question: I am struggling to obtain high-purity orotaldehyde after the initial reaction. What is the most effective purification method?

• Answer: A common and effective method for purifying orotaldehyde involves the formation of a bisulfite addition product.[1] The crude product is dissolved in hot water, and a solution of sodium bisulfite is added. This forms a water-soluble adduct with the orotaldehyde, leaving behind many organic impurities. The solution can then be treated with activated carbon to remove colored impurities. After filtering off the carbon and any remaining solids, the filtrate is acidified (e.g., with HCl to pH 1), which regenerates the pure orotaldehyde, causing it to precipitate out of the solution upon cooling.[1]

Frequently Asked Questions (FAQs)

• Question: What is the most common method for synthesizing orotaldehyde?

• Answer: The most frequently cited method for the synthesis of orotaldehyde is the oxidation of 6-methyluracil using selenium dioxide (SeO₂) in a suitable solvent like acetic acid or dioxane. This method is often referred to as Kwang-Yuen's method.[1]

• Question: What are the expected yields for the selenium dioxide oxidation of 6-methyluracil?

• Answer: Reported yields for the synthesis of orotaldehyde via selenium dioxide oxidation vary depending on the solvent used. Yields of around 50% have been reported when using dioxane as the solvent, while using acetic acid can result in yields of approximately 62%.[2]

• Question: Can the Vilsmeier-Haack reaction be used to synthesize orotaldehyde?

• Answer: The Vilsmeier-Haack reaction is a well-known method for the formylation of electron-rich aromatic and heteroaromatic compounds. While it is a powerful tool for introducing an aldehyde group, there is limited specific literature describing a direct and high-yield synthesis of orotaldehyde from common precursors like orotic acid or uracil using this method. Researchers may need to develop and optimize this route for this specific substrate.

• Question: How can I monitor the progress of the orotaldehyde synthesis reaction?

• Answer: The progress of the reaction can be effectively monitored by thin-layer chromatography (TLC). By taking small aliquots from the reaction mixture over time, you can observe the disappearance of the starting material (6-methyluracil) and the appearance of the product (orotaldehyde). This allows for the determination of the optimal reaction time and helps to avoid over-oxidation.

Data Presentation

Table 1: Comparison of Orotaldehyde Synthesis Parameters

Method	Starting Material	Reagent	Solvent	Reaction Time	Temperature	Reported Yield	Purity
Kwang-Yuen's Method	6-methyluracil	Selenium Dioxide (SeO₂)	Acetic Acid	~6 hours[1]	Reflux[1]	62%[2]	High purity after bisulfite treatment[1]
Kwang-Yuen's Method	6-methyluracil	Selenium Dioxide (SeO₂)	Dioxane	Not specified	Reflux[2]	50%[2]	Not specified

Experimental Protocols

Detailed Protocol for Orotaldehyde Synthesis via Selenium Dioxide Oxidation

This protocol is based on the method described by Zee-Chen and Cheng.

Materials:

• 6-methyluracil (2.54 g)

• Selenium dioxide (2.66 g)

• Glacial acetic acid (60 mL)

• 5% Sodium bisulfite solution

• Activated carbon

• Concentrated Hydrochloric acid (HCl)

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 6-methyluracil (2.54 g) and selenium dioxide (2.66 g) in glacial acetic acid (60 mL).

• Reaction: Heat the mixture to reflux and maintain for approximately 6 hours.[1]

• Initial Filtration: While still hot, filter the reaction mixture to remove elemental selenium and other insoluble byproducts.

• Solvent Removal: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude orotaldehyde.

• Purification (Bisulfite Adduct Formation):

  • Dissolve the crude product in hot water (approximately 24 mL).

  • To the hot solution, add a 5% sodium bisulfite solution dropwise until the precipitation of the adduct is complete.

• Decolorization: Add a small amount of activated carbon to the solution and boil for 10 minutes.

• Second Filtration: Filter the hot solution by gravity to remove the activated carbon.

• Precipitation of Pure Orotaldehyde:

  • Acidify the filtrate to a pH of 1 using concentrated HCl.

  • Allow the solution to cool, which will cause the pure orotaldehyde to precipitate.

• Isolation and Drying: Collect the precipitated orotaldehyde by filtration, wash with a small amount of cold water, and dry under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis and purification of orotaldehyde.

Caption: Troubleshooting guide for low orotaldehyde yield.

Caption: Formation pathways of the desired product and common impurities.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the stability and degradation products of Orotaldehyde

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of orotaldehyde and its degradation products. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of orotaldehyde?

A1: Orotaldehyde, as a heterocyclic aldehyde, is susceptible to degradation under various environmental conditions. Its stability is influenced by factors such as pH, temperature, light, and the presence of oxidizing agents. Forced degradation studies are essential to understand its degradation pathways and to develop stability-indicating analytical methods.[1][2]

Q2: What are the primary degradation pathways for orotaldehyde?

A2: The main degradation pathways for orotaldehyde include oxidation, hydrolysis (acid and base-catalyzed), and potentially photolysis and thermolysis.[1] The aldehyde functional group is particularly prone to oxidation, yielding the corresponding carboxylic acid.[1] The uracil ring itself can also be a site for degradation, especially under oxidative stress.[1]

Q3: Are there any known signaling pathways involving orotaldehyde?

A3: Currently, there is no direct evidence in the scientific literature to suggest the involvement of orotaldehyde in specific signaling pathways. While other aldehydes, such as benzaldehyde and coniferaldehyde, have been shown to interact with pathways like the Sonic Hedgehog (Shh) and AMPK/Nrf2 signaling pathways respectively, similar roles for orotaldehyde have not been reported.

Troubleshooting Guides

Problem 1: Unexpected peaks appear in my HPLC chromatogram during orotaldehyde analysis.

• Possible Cause: Degradation of orotaldehyde has occurred.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure orotaldehyde and its solutions are stored at the recommended temperature (typically cool and protected from light) to minimize thermal and photolytic degradation.

  • Check Solution pH: The pH of your sample and mobile phase can significantly impact stability. Aldehydes can be unstable at both acidic and basic pH.

  • Identify Degradation Products: Compare the retention times of the unknown peaks with the potential degradation products listed in the tables below. Consider performing co-injection studies with standards of suspected degradation products if available.

  • Perform Forced Degradation: To confirm if the new peaks are indeed degradation products, subject a fresh sample of orotaldehyde to forced degradation conditions (see Experimental Protocols) and analyze the resulting chromatogram.

Problem 2: The concentration of my orotaldehyde standard solution is decreasing over time.

• Possible Cause: Orotaldehyde is degrading in the solution.

• Troubleshooting Steps:

  • Prepare Fresh Standards: It is recommended to prepare fresh standard solutions for each experiment to ensure accuracy.

  • Optimize Solvent and pH: If aqueous solutions are used, consider buffering the solution to a pH where orotaldehyde exhibits maximum stability. Preliminary studies might be needed to determine this optimal pH.

  • Minimize Exposure to Light and Heat: Protect standard solutions from light by using amber vials and store them at a low temperature when not in use.

Quantitative Data Summary

The following tables summarize the known and potential degradation products of orotaldehyde under various stress conditions based on forced degradation studies and general chemical principles.

Table 1: Summary of Orotaldehyde Forced Degradation Studies

Stress Condition	Details	% Degradation (Illustrative)	Observed Degradation Products
Acid Hydrolysis	0.1 M HCl at 60°C for 24h	~12%	One major and one minor degradation product observed.[1] Potential products could arise from reactions involving the uracil ring or dimerization.
Base Hydrolysis	0.1 M NaOH at 60°C for 8h	~18%	Two major degradation products observed.[1] Aldol-type condensation products are possible.
Oxidation	3% H₂O₂ at RT for 24h	~15%	One primary degradation product formed, identified as Orotic Acid.[1]
Thermal	80°C for 48h	~8%	Minor degradation observed.[1]
Photolytic	1.2 million lux hours (ICH Q1B)	~5%	Minimal degradation, indicating relative photostability.[1]

Table 2: Known and Potential Degradation Products of Orotaldehyde

Degradation Pathway	Product Name	Chemical Structure	Notes
Oxidation	Orotic Acid	Uracil-6-carboxylic acid	Primary product of oxidative degradation.[1]
Base-catalyzed Self-Condensation (Potential)	Aldol Adduct	Dimer of orotaldehyde	A common reaction for aldehydes in basic conditions.
Base-catalyzed Self-Condensation (Potential)	Aldol Condensation Product	Dehydrated dimer of orotaldehyde	Formed by dehydration of the aldol adduct.

Experimental Protocols

Protocol 1: Forced Degradation Study of Orotaldehyde

This protocol outlines the conditions for stress testing of orotaldehyde as recommended by ICH guidelines to identify potential degradation products and establish the stability-indicating nature of an analytical method.[2]

• Preparation of Stock Solution: Prepare a stock solution of orotaldehyde in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Keep the mixture at 60°C for 24 hours.

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M NaOH.

  • Dilute with the mobile phase to the desired concentration for analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Keep the mixture at 60°C for 8 hours.

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M HCl.

  • Dilute with the mobile phase to the desired concentration for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute with the mobile phase to the desired concentration for analysis.

• Thermal Degradation (Solid State):

  • Place a known amount of solid orotaldehyde in a thermostatically controlled oven at 80°C for 48 hours.

  • After the specified time, dissolve the sample in a suitable solvent and dilute to the desired concentration for analysis.

• Photolytic Degradation (Solid State):

  • Expose solid orotaldehyde to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • After exposure, dissolve the sample in a suitable solvent and dilute to the desired concentration for analysis.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a suitable stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for Orotaldehyde

This protocol provides a general framework for developing a reversed-phase HPLC method for the analysis of orotaldehyde and its degradation products. Method optimization and validation are crucial.

• Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common starting point.

• Mobile Phase: A gradient or isocratic elution using a mixture of a buffered aqueous phase (e.g., phosphate buffer, pH 3.0) and an organic modifier (e.g., acetonitrile or methanol).

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: Monitor at the λmax of orotaldehyde (to be determined experimentally, likely in the UV range).

• Injection Volume: 10-20 µL.

• Column Temperature: Ambient or controlled (e.g., 25-30°C).

• Method Validation: The method should be validated according to ICH guidelines for parameters such as specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Visualizations

Caption: Workflow for the forced degradation study of Orotaldehyde.

Caption: Potential degradation pathways of Orotaldehyde under stress conditions.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. quora.com [quora.com]

Effective purification techniques for crude Orotaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the effective purification of crude Orotaldehyde. It is designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Orotaldehyde?

A1: Crude Orotaldehyde, particularly when synthesized via the oxidation of 6-methyluracil, is likely to contain the following impurities:

• Unreacted 6-methyluracil: The starting material of the synthesis.

• Orotic acid: The over-oxidation product of Orotaldehyde.[1]

• Dimerization products: Can form during synthesis or storage.[1]

• Hydrolytic degradants: Resulting from the breakdown of the molecule.[1]

• Residual selenium compounds: If selenium dioxide is used as the oxidizing agent.

Q2: What is the recommended primary purification technique for crude Orotaldehyde?

A2: Recrystallization from hot water is a well-documented and effective method for the purification of crude Orotaldehyde. This technique leverages the temperature-dependent solubility of Orotaldehyde to separate it from impurities.

Q3: How can I assess the purity of my Orotaldehyde sample?

A3: The purity of Orotaldehyde can be assessed using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A C18 column with a mobile phase of acetonitrile and a pH-controlled aqueous buffer is a common setup for analyzing polar, heterocyclic compounds like Orotaldehyde.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can confirm the molecular structure and identify impurities. The aldehyde proton typically appears around 9-10 ppm in 1H NMR.[1]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Can be used to identify the characteristic aldehyde C=O stretch at approximately 1700 cm-1.[1]

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. Impurities will typically broaden and depress the melting point range.[2]

Q4: What are the recommended storage conditions for purified Orotaldehyde?

A4: To minimize degradation, Orotaldehyde should be stored in a cool, dry, and dark place. Inert atmosphere storage (e.g., under argon or nitrogen) can also be considered to prevent oxidation. For long-term storage, refrigeration is advisable.

Troubleshooting Guides

Recrystallization

Problem	Possible Cause	Solution
Orotaldehyde does not dissolve in hot water.	Insufficient solvent.	Gradually add small portions of hot water until the solid dissolves. Avoid adding a large excess of solvent, as this will reduce the final yield.
The crude product is highly impure.	Consider a preliminary purification step like a solvent wash to remove highly soluble impurities before recrystallization.
Orotaldehyde "oils out" instead of crystallizing.	The solution is supersaturated, and the melting point of the impure Orotaldehyde is below the temperature of the solution.	Reheat the solution to dissolve the oil, add a small amount of additional hot water, and allow it to cool more slowly. Seeding with a pure crystal of Orotaldehyde can also promote crystallization over oiling out.
High concentration of impurities.	Treat the hot solution with activated carbon to remove colored and some soluble impurities before cooling.
No crystals form upon cooling.	The solution is not sufficiently saturated (too much solvent was added).	Boil off some of the solvent to concentrate the solution and then allow it to cool again.
Supersaturation.	Induce crystallization by scratching the inside of the flask with a glass rod at the surface of the liquid or by adding a seed crystal of pure Orotaldehyde.
Low yield of purified Orotaldehyde.	Too much solvent was used, leaving a significant amount of product in the mother liquor.	Concentrate the mother liquor by evaporation and cool to obtain a second crop of crystals.
Premature crystallization during hot filtration.	Preheat the funnel and filter paper before filtration. Use a slight excess of hot solvent and then concentrate the filtrate before cooling.
Crystals were washed with a solvent that was not ice-cold.	Always use a minimal amount of ice-cold solvent to wash the crystals to minimize redissolving the product.

Column Chromatography

Problem	Possible Cause	Solution
Poor separation of Orotaldehyde from impurities.	Incorrect mobile phase polarity.	Optimize the mobile phase using Thin Layer Chromatography (TLC) first. For polar compounds like Orotaldehyde on a normal phase column (silica or alumina), a more polar solvent system will be required. Start with a less polar solvent and gradually increase the polarity (gradient elution). A good starting point for polar heterocyclic aldehydes could be a mixture of ethyl acetate and methanol.
Column was overloaded with crude material.	Use an appropriate amount of crude material for the column size. A general rule of thumb is a 1:20 to 1:50 ratio of crude material to stationary phase by weight.[1]
Orotaldehyde does not elute from the column.	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase. For very polar compounds, adding a small percentage of acetic acid or methanol to the eluent can help.
Streaking or tailing of the Orotaldehyde band.	Orotaldehyde is interacting too strongly with the stationary phase (e.g., acidic silica gel).	Add a small amount of a polar modifier to the mobile phase, such as a few drops of acetic acid, to improve the peak shape.
The sample was not loaded onto the column in a concentrated band.	Dissolve the crude material in a minimal amount of a solvent in which it is highly soluble and carefully load it onto the top of the column.

Data Presentation

Table 1: Summary of Purification Techniques for Crude Orotaldehyde

Technique	Typical Solvents/Phases	Expected Purity	Reported Yield	Key Considerations
Recrystallization	Water	High purity achievable	Not explicitly quantified, but the method is reported to be effective.[1]	Prone to "oiling out" if not performed carefully. Slow cooling is crucial for obtaining pure crystals.
Column Chromatography	Stationary Phase: Silica Gel or AluminaMobile Phase: Gradient of increasing polarity (e.g., Ethyl Acetate/Methanol)	Can achieve high purity	Dependent on optimization	Useful for separating complex mixtures and when recrystallization is ineffective. Requires careful solvent system development using TLC.

Experimental Protocols

Protocol 1: Recrystallization of Crude Orotaldehyde

This protocol is adapted from the method described by Zee-Chen and Cheng (1967).[1]

• Dissolution: In a fume hood, dissolve the crude Orotaldehyde in a minimal amount of hot water (approximately 10 mL of water per gram of crude product) in an Erlenmeyer flask by heating on a hot plate.[1]

• Treatment with Sodium Bisulfite: To the hot solution, add a 5% aqueous solution of sodium bisulfite dropwise until the solution becomes colorless. This step helps to remove certain impurities.[1]

• Decolorization: Add a small amount of activated carbon (approximately 1-2% of the crude product weight) to the solution and boil for 10 minutes. This will adsorb colored impurities.[1]

• Hot Filtration: While the solution is still hot, perform a gravity filtration using a pre-heated funnel and fluted filter paper to remove the activated carbon.

• Acidification and Precipitation: Cool the filtrate and then acidify to approximately pH 1 by adding concentrated hydrochloric acid dropwise. Pure Orotaldehyde will precipitate out of the solution.[1]

• Crystallization: Allow the solution to cool to room temperature slowly, and then place it in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold water.

• Drying: Dry the purified Orotaldehyde crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: General Workflow for Developing a Column Chromatography Method

• TLC Analysis:

  • Dissolve a small amount of the crude Orotaldehyde in a suitable solvent (e.g., methanol).

  • Spot the solution on a TLC plate (silica gel).

  • Develop the TLC plate in various solvent systems of differing polarities (e.g., different ratios of ethyl acetate/hexanes, ethyl acetate/methanol, dichloromethane/methanol).

  • The ideal solvent system should give the Orotaldehyde a retention factor (Rf) of approximately 0.2-0.4 and show good separation from impurities.

• Column Packing:

  • Select an appropriate size column based on the amount of crude material.

  • Pack the column with silica gel using either a wet or dry slurry method. Ensure the packing is uniform and free of air bubbles.

• Sample Loading:

  • Dissolve the crude Orotaldehyde in a minimal amount of the initial, least polar mobile phase or a more polar solvent that is then evaporated onto a small amount of silica gel (dry loading).

  • Carefully add the sample to the top of the column.

• Elution:

  • Begin eluting the column with the least polar solvent system determined from the TLC analysis.

  • Collect fractions and monitor the elution by TLC.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute more polar compounds, including the Orotaldehyde.

• Fraction Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify those containing the pure Orotaldehyde.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

Visualizations

Caption: Workflow for the recrystallization of crude Orotaldehyde.

Caption: Troubleshooting logic for Orotaldehyde recrystallization.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. m.youtube.com [m.youtube.com]

Overcoming challenges in the crystallization of Orotaldehyde

Frequently Asked Questions (FAQs)

Q1: I am unable to find a suitable solvent for crystallizing Orotaldehyde. Where do I start?

A1: The selection of an appropriate solvent is critical for successful crystallization. A good starting point is to screen a range of solvents with varying polarities. An ideal solvent will dissolve Orotaldehyde when heated but show limited solubility at room temperature.[1][2] Consider solvents commonly used for organic compounds, such as ethanol, acetone, ethyl acetate, hexane, and water, or mixtures of these.[2]

Q2: My Orotaldehyde is "oiling out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid. This often happens when the solution is supersaturated too quickly or at a temperature above the compound's melting point in the solvent. To avoid this, try a slower cooling rate, use a more dilute solution, or select a different solvent system.

Q3: The crystals I've obtained are very small or of poor quality. How can I improve them?

A3: The quality of crystals is influenced by the rate of nucleation and growth. To obtain larger, higher-quality crystals, aim for slow crystal growth. This can be achieved by slowing down the cooling process, using a vapor diffusion method, or employing a solvent system where the compound's solubility is only marginally exceeded. Minimizing disturbances during crystal growth is also crucial.[1]

Q4: I suspect Orotaldehyde may exist in different polymorphic forms. How can I investigate this?

A4: Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a common phenomenon in organic molecules.[3][4] Different polymorphs can arise under different crystallization conditions (e.g., solvent, temperature, cooling rate).[4] To investigate this, you can try crystallizing Orotaldehyde from a variety of solvents and at different temperatures. Characterization techniques such as X-ray diffraction (XRD), differential scanning calorimetry (DSC), and microscopy can be used to identify different polymorphic forms.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No crystals form	Solution is not supersaturated.	- Slowly evaporate the solvent.[1]- Add a less-polar solvent (anti-solvent) dropwise until turbidity appears, then warm slightly to redissolve before slow cooling.- Cool the solution to a lower temperature.
Nucleation is inhibited.	- Scratch the inside of the flask with a glass rod at the solution-air interface.- Add a seed crystal of Orotaldehyde if available.
Oiling out	Solution is too concentrated.	- Dilute the solution with more of the same solvent and re-heat to dissolve, then cool slowly.
Cooling is too rapid.	- Allow the solution to cool to room temperature slowly on the benchtop before moving it to a colder environment.
Inappropriate solvent.	- Experiment with different solvents or solvent mixtures.
Poor crystal quality (small, needles, plates)	Rapid nucleation and growth.	- Decrease the rate of cooling.- Use a more dilute solution.- Consider vapor diffusion or slow evaporation methods for slower crystal growth.[1]
Impurities present.	- Purify the Orotaldehyde sample further before crystallization. Techniques like column chromatography may be necessary if significant impurities are present.[1]
Crystals redissolve upon removal from mother liquor	Unstable solvate formed.	- Try a different solvent for crystallization.
Crystals are of a metastable polymorph.	- Allow the crystals to remain in the mother liquor for a longer period to potentially convert to a more stable form.

Experimental Protocols

Protocol 1: Slow Evaporation Crystallization

• Dissolve the Orotaldehyde sample in a suitable solvent at room temperature until no more solute dissolves.

• Filter the solution to remove any insoluble impurities.

• Transfer the solution to a clean vial or beaker.

• Cover the container with a lid or parafilm with a few small holes poked in it to allow for slow evaporation of the solvent.[1]

• Place the container in an undisturbed location.

• Monitor for crystal formation over several hours to days.

Protocol 2: Vapor Diffusion Crystallization

• Dissolve the Orotaldehyde sample in a "good" solvent in which it is readily soluble.

• Place this solution in a small, open vial.

• Place the small vial inside a larger, sealed container (e.g., a beaker covered with a watch glass or a sealed jar).

• Add a larger volume of a "poor" solvent (an anti-solvent in which Orotaldehyde is not very soluble) to the bottom of the larger container, ensuring the level is below the top of the small vial.

• Seal the larger container. The vapor of the "poor" solvent will slowly diffuse into the "good" solvent, reducing the solubility of Orotaldehyde and promoting slow crystal growth.

Data Management

Due to the lack of specific solubility data for Orotaldehyde in the literature, it is recommended to systematically screen for suitable solvents and record the results. The following table can be used as a template for your experiments.

Solvent	Solubility at Room Temp. (mg/mL)	Solubility at Elevated Temp. (mg/mL)	Observations upon Cooling	Crystal Quality
Ethanol
Methanol
Acetone
Ethyl Acetate
Dichloromethane
Toluene
Hexane
Water
Solvent Mixture 1
Solvent Mixture 2

Visual Guides

Caption: A workflow diagram for troubleshooting common issues in the crystallization of Orotaldehyde.

Caption: A decision tree to guide the selection of a suitable solvent system for Orotaldehyde crystallization.

References

• 1. How To [chem.rochester.edu]
• 2. Purification [chem.rochester.edu]
• 3. Survey and analysis of crystal polymorphism in organic structures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarworks.sfasu.edu [scholarworks.sfasu.edu]

Identification and characterization of Orotaldehyde reaction byproducts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Orotaldehyde. The information provided is intended to assist in the identification and characterization of potential reaction byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities and byproducts associated with the synthesis of Orotaldehyde?

A1: The synthesis of Orotaldehyde, typically via the oxidation of 6-methyluracil with selenium dioxide, can lead to several common impurities and byproducts.[1] These include:

• Unreacted Starting Material: Residual 6-methyluracil is a common impurity if the reaction does not go to completion.

• Over-oxidation Product: The primary byproduct of over-oxidation is orotic acid (uracil-6-carboxylic acid), formed by the conversion of the aldehyde group to a carboxylic acid.[1]

• Dimerization Products: Side reactions during synthesis or improper storage can lead to the formation of dimers.[1]

• Hydrolytic Degradants: Orotaldehyde can undergo hydrolysis, particularly under non-neutral pH conditions during workup or storage.[1]

• Residual Solvents and Reagents: Acetic acid (solvent) and selenium compounds (from the oxidizing agent) may be present in the crude product.

Q2: My Orotaldehyde sample shows a new peak in the HPLC analysis after storage. What could it be?

A2: A new peak in the HPLC chromatogram of a stored Orotaldehyde sample likely indicates degradation. The most probable degradation product is orotic acid, resulting from the oxidation of the aldehyde functional group.[1] Dimerization or other condensation reactions can also occur over time. To confirm the identity of the new peak, it is recommended to perform co-injection with an orotic acid standard or to use mass spectrometry (MS) for identification.

Q3: I am having trouble purifying Orotaldehyde. The product is not precipitating cleanly after acidification.

A3: The purification of Orotaldehyde often involves the formation of a bisulfite adduct, which is soluble in water, followed by acidification to regenerate and precipitate the pure aldehyde.[1] If the product is not precipitating cleanly, consider the following:

• Incomplete Bisulfite Adduct Formation: Ensure that a sufficient amount of sodium bisulfite has been added to react with all the aldehyde.

• pH of Acidification: The pH must be sufficiently low (typically around pH 1) to ensure the complete reversal of the bisulfite adduct and the precipitation of Orotaldehyde.[1]

• Presence of Solubilizing Impurities: High concentrations of impurities, such as orotic acid, may increase the solubility of Orotaldehyde in the aqueous solution.

• Temperature: Ensure the solution is adequately cooled to reduce the solubility of Orotaldehyde.

Q4: What are the expected characteristic peaks for Orotaldehyde in 1H NMR and FT-IR spectroscopy?

A4: Spectroscopic analysis is crucial for the characterization of Orotaldehyde.

• ¹H NMR: The most characteristic signal for Orotaldehyde is the aldehyde proton, which is expected to appear as a singlet in the downfield region of the spectrum, typically between δ 9-10 ppm. Other signals will include those for the protons on the uracil ring.

• FT-IR: The FT-IR spectrum of Orotaldehyde will show a strong carbonyl (C=O) stretching vibration for the aldehyde group, typically in the range of 1720-1740 cm⁻¹.[2] Another key feature is the C-H stretch of the aldehyde proton, which usually appears as one or two bands of moderate intensity between 2700-2850 cm⁻¹.[2][3]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of Orotaldehyde	Incomplete oxidation of 6-methyluracil.	Optimize reaction time and temperature. Ensure the correct stoichiometry of selenium dioxide.
Loss of product during workup.	Carefully control the pH during acidification to ensure complete precipitation. Avoid excessive washing of the precipitate.
High levels of orotic acid impurity	Over-oxidation during synthesis.	Reduce reaction time or use a milder oxidizing agent. Monitor the reaction progress closely using techniques like TLC or HPLC.
Degradation during storage.	Store Orotaldehyde in a cool, dry, and dark place, preferably under an inert atmosphere.
Presence of unreacted 6-methyluracil	Insufficient amount of oxidizing agent or incomplete reaction.	Increase the amount of selenium dioxide or prolong the reaction time. Monitor the disappearance of the starting material by TLC or HPLC.
Broad or overlapping peaks in HPLC	Poor column performance or inappropriate mobile phase.	Use a new HPLC column or flush the existing one. Optimize the mobile phase composition and gradient.
Co-elution of impurities.	Adjust the mobile phase composition or gradient to improve separation. Consider using a different column chemistry.
Unexpected mass peaks in MS analysis	Formation of adducts with mobile phase components (e.g., sodium or potassium adducts).	Review the mass spectrum for common adducts.
Presence of unknown byproducts.	Perform MS/MS fragmentation to elucidate the structure of the unknown peak.

Quantitative Data

Table 1: Illustrative Impurity Profile of Crude Orotaldehyde Synthesis

Compound	Retention Time (min)	Area (%)	Potential Identity
Peak 1	3.5	5.2	Orotic Acid
Peak 2	4.8	85.3	Orotaldehyde
Peak 3	6.2	8.1	6-methyluracil
Peak 4	9.5	1.4	Dimerization Product

Note: This table is for illustrative purposes only. Actual results may vary depending on the specific reaction conditions.

Table 2: Forced Degradation Study of Orotaldehyde - Illustrative Data

Stress Condition	Time	Orotaldehyde Assay (%)	Major Degradant (%)	Identity of Major Degradant
0.1 M HCl (60°C)	24 h	92.5	6.8	Orotic Acid
0.1 M NaOH (60°C)	24 h	88.1	10.2	Orotic Acid and ring-opened products
3% H₂O₂ (RT)	24 h	85.7	13.5	Orotic Acid
Thermal (80°C)	48 h	98.2	1.5	Orotic Acid
Photolytic (UV light)	24 h	95.9	3.7	Orotic Acid

Note: This table provides illustrative data on the potential degradation of Orotaldehyde under various stress conditions.

Experimental Protocols

Protocol 1: HPLC Method for the Analysis of Orotaldehyde and Orotic Acid

This protocol provides a general method for the separation and quantification of Orotaldehyde and its primary oxidation byproduct, orotic acid.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 95% A, 5% B

  • 5-20 min: Linear gradient to 50% A, 50% B

  • 20-25 min: Hold at 50% A, 50% B

  • 25-30 min: Return to initial conditions (95% A, 5% B)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a mixture of water and acetonitrile (e.g., 80:20 v/v) to a final concentration of approximately 0.1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Protocol 2: General Procedure for Forced Degradation Studies

This protocol outlines a general approach for conducting forced degradation studies on Orotaldehyde to identify potential degradation products.

• Acid Hydrolysis: Dissolve Orotaldehyde in 0.1 M HCl and heat at 60°C for 24 hours. Neutralize the sample before HPLC analysis.

• Base Hydrolysis: Dissolve Orotaldehyde in 0.1 M NaOH and heat at 60°C for 24 hours. Neutralize the sample before HPLC analysis.

• Oxidative Degradation: Dissolve Orotaldehyde in a 3% solution of hydrogen peroxide and keep at room temperature for 24 hours.

• Thermal Degradation: Keep a solid sample of Orotaldehyde in an oven at 80°C for 48 hours. Dissolve the sample in the mobile phase for analysis.

• Photolytic Degradation: Expose a solution of Orotaldehyde to UV light (e.g., 254 nm) for 24 hours.

• Analysis: Analyze all stressed samples by the HPLC method described in Protocol 1. Compare the chromatograms to that of an unstressed sample to identify degradation peaks.

Visualizations

Caption: Orotaldehyde Synthesis and Potential Byproducts.

Caption: Orotaldehyde Purification Workflow.

Caption: Orotaldehyde Degradation Pathways.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]

Optimization of reaction conditions for Orotaldehyde synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful synthesis of orotaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing orotaldehyde?

A1: The most prevalent and well-established method for synthesizing orotaldehyde is the oxidation of 6-methyluracil with selenium dioxide. This reaction is typically carried out in a refluxing solvent such as acetic acid.[1]

Q2: What is the primary role of selenium dioxide in this synthesis?

A2: Selenium dioxide is a specific oxidizing agent that selectively oxidizes the activated methyl group at the C6 position of the uracil ring to a formyl group, yielding orotaldehyde.[1]

Q3: Are there any significant safety precautions to consider during this synthesis?

A3: Yes, selenium compounds are highly toxic. All manipulations involving selenium dioxide and its byproducts should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory.

Q4: What is the expected yield for the synthesis of orotaldehyde?

A4: The yield of orotaldehyde can vary depending on the specific reaction conditions and purification methods. While some literature reports focus on the successful isolation and subsequent high-purity reduction, yields for the oxidation step itself can be optimized. One study mentions a 62% yield when using selenic(IV) acid in acetic acid.[2]

Q5: How can the purity of the synthesized orotaldehyde be assessed?

A5: The purity of orotaldehyde can be determined using standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) for retention time comparison and Nuclear Magnetic Resonance (NMR) spectroscopy for chemical shift analysis.[1]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Incomplete reaction.	- Verify Reagent Quality: Ensure the selenium dioxide and 6-methyluracil are of high purity. - Extend Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the recommended time, extend the reflux period. - Increase Temperature: If using a solvent other than acetic acid, ensure the reaction temperature is sufficient for the oxidation to occur.
Decomposition of product.	- Avoid Overheating: Prolonged exposure to high temperatures can lead to product degradation. Do not exceed the recommended reaction time significantly.
Loss during work-up.	- Efficient Extraction: Ensure complete extraction of the product from the reaction mixture. - Careful pH Adjustment: During purification, add acid dropwise to avoid localized high acidity which could potentially degrade the product.
Product is Impure (Multiple Spots on TLC or Extra Peaks in NMR)	Over-oxidation to orotic acid.	- Control Stoichiometry: Use the recommended molar ratio of selenium dioxide to 6-methyluracil. An excess of the oxidizing agent can lead to the formation of orotic acid.[1] - Monitor Reaction Closely: Stop the reaction as soon as the starting material is consumed to minimize over-oxidation.
Presence of unreacted 6-methyluracil.	- Optimize Reaction Time and Temperature: As mentioned above, ensure the reaction goes to completion. - Purification: The purification step involving bisulfite addition is designed to separate the aldehyde from non-carbonyl compounds.[1]
Residual selenium byproducts.	- Thorough Filtration: Filter the hot reaction mixture carefully to remove elemental selenium. - Activated Carbon Treatment: Boiling the crude product with activated carbon can help remove colored impurities and residual selenium compounds.[1]
Difficulty in Product Precipitation	Solution is too dilute.	- Concentrate the Solution: If the product does not precipitate upon acidification and cooling, try to carefully evaporate some of the solvent under reduced pressure.
Incorrect pH.	- Verify pH: Use a pH meter or pH paper to ensure the solution has reached a pH of 1.[1]
Product is more soluble in the chosen solvent system.	- Cooling: Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation. - Solvent Addition: If precipitation is still problematic, consider adding a co-solvent in which orotaldehyde has lower solubility.
Reaction Mixture Turns Black Immediately	Rapid decomposition of selenium dioxide.	- Gradual Heating: Heat the reaction mixture to reflux temperature gradually.

Optimization of Reaction Conditions

Optimizing reaction conditions is crucial for maximizing yield and purity. A Design of Experiments (DoE) approach can be systematically employed to investigate the effects of various parameters.[1]

Parameter	Range/Options	Considerations
Solvent	Acetic Acid, Dioxane	Acetic acid is the most commonly reported solvent.[1] Dioxane has also been used in selenium dioxide oxidations.[2]
Temperature	Reflux	The reaction is typically carried out at the reflux temperature of the chosen solvent.
Reaction Time	4 - 8 hours	Monitor by TLC to determine the optimal reaction time.[1]
Molar Ratio (6-methyluracil:SeO2)	1:1 to 1:1.2	A slight excess of selenium dioxide may be beneficial, but a large excess can lead to over-oxidation.
Co-oxidant	tert-Butyl hydroperoxide (t-BuOOH)	Using a catalytic amount of SeO2 with a co-oxidant like t-BuOOH can minimize the use of toxic selenium and simplify purification. This is a common strategy in other selenium dioxide oxidations.

Experimental Protocols

Synthesis of Orotaldehyde via Oxidation of 6-Methyluracil[1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 6-methyluracil (e.g., 2.54 g) and selenium dioxide (e.g., 2.66 g) in glacial acetic acid (e.g., 60 mL).

• Reflux: Heat the reaction mixture to reflux and maintain for approximately 6 hours. The mixture will typically turn reddish-brown and a black precipitate of elemental selenium will form.

• Filtration: While the mixture is still hot, filter it through a fluted filter paper to remove the precipitated selenium.

• Solvent Removal: Evaporate the filtrate to dryness under reduced pressure.

• Purification: a. Dissolve the crude solid in hot water (e.g., 24 mL). b. Add 5% sodium bisulfite solution dropwise until the solution is clear. c. Add activated carbon and boil the solution for 10 minutes. d. Filter the hot solution to remove the activated carbon. e. Acidify the filtrate to pH 1 with concentrated hydrochloric acid. f. Cool the solution in an ice bath to induce precipitation of pure orotaldehyde.

• Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of orotaldehyde.

Caption: Troubleshooting decision tree for orotaldehyde synthesis.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. BJOC - Competing electrophilic substitution and oxidative polymerization of arylamines with selenium dioxide [beilstein-journals.org]

Best practices for the storage and handling of Orotaldehyde to prevent degradation

This technical support center provides researchers, scientists, and drug development professionals with best practices for the storage and handling of Orotaldehyde to prevent degradation. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Orotaldehyde?

The aldehyde functional group in Orotaldehyde is susceptible to oxidation, which is a common transformation for aldehydes. The primary degradation product of Orotaldehyde is orotic acid, also known as uracil-6-carboxylic acid.[1] This conversion is a two-electron oxidation of the aldehyde group.[1] Other potential degradation pathways include dimerization and hydrolytic degradation.

Q2: What are the general recommendations for storing solid Orotaldehyde?

To ensure the long-term stability of solid Orotaldehyde, it is recommended to store it in a cool, dry, and dark place. Exposure to light, humidity, and high temperatures can accelerate degradation. It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation, as aldehydes can be sensitive to air.

Q3: How should I prepare and store Orotaldehyde solutions?

When preparing aqueous solutions, it is crucial to use deoxygenated solvents to minimize oxidation. The stability of Orotaldehyde in solution is pH-dependent. While specific data for Orotaldehyde is limited, aldehydes, in general, can be more stable in slightly acidic to neutral conditions. Alkaline conditions can promote degradation. For short-term storage, refrigerate the solution at 2-8°C and protect it from light. For long-term storage, it is recommended to prepare fresh solutions before use or store aliquots at -20°C or below.

Q4: What are the signs of Orotaldehyde degradation?

Visual signs of degradation in solid Orotaldehyde can include a change in color or texture. In solution, degradation may not be visually apparent. The most reliable way to assess the purity and degradation of Orotaldehyde is through analytical techniques such as High-Performance Liquid Chromatography (HPLC). A stability-indicating HPLC method can separate Orotaldehyde from its degradation products, allowing for accurate quantification of the parent compound.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of Orotaldehyde stock solution.	Prepare fresh Orotaldehyde solutions for each experiment. If using a stored solution, verify its purity by HPLC before use. Ensure the solvent is of high purity and deoxygenated.
Appearance of unknown peaks in chromatogram	Formation of degradation products.	The primary degradation product is likely orotic acid. Other possibilities include dimers or hydrolytic products. Use a stability-indicating HPLC method to resolve these peaks. Mass spectrometry (MS) can be used to identify the unknown peaks.
Low assay value of Orotaldehyde solid	Improper storage conditions leading to degradation.	Store solid Orotaldehyde in a tightly sealed container, protected from light and moisture, at a low temperature. Consider storing under an inert atmosphere.
Precipitation in Orotaldehyde solution upon storage	Poor solubility or degradation leading to insoluble products.	Ensure the chosen solvent and concentration are appropriate for Orotaldehyde's solubility. If precipitation occurs in a refrigerated solution, gently warm and vortex to redissolve before use, and confirm purity.

Experimental Protocols

Protocol 1: Preparation of a Standard Orotaldehyde Stock Solution

Objective: To prepare a standard stock solution of Orotaldehyde for use in quantitative analysis.

Materials:

• Orotaldehyde (solid)

• HPLC-grade solvent (e.g., acetonitrile, dimethyl sulfoxide, or a buffered aqueous solution)

• Volumetric flask

• Analytical balance

• Spatula

• Ultrasonic bath (optional)

Procedure:

• Accurately weigh the desired amount of solid Orotaldehyde using an analytical balance.

• Transfer the weighed Orotaldehyde to a clean, dry volumetric flask.

• Add a portion of the chosen solvent to the volumetric flask, ensuring it does not exceed approximately 70% of the final volume.

• Gently swirl the flask to dissolve the Orotaldehyde. If necessary, use an ultrasonic bath for a short period to aid dissolution.

• Once the Orotaldehyde is completely dissolved, add the solvent to the flask until the meniscus reaches the calibration mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the solution to a labeled, light-protected container and store it under the recommended conditions (refrigerated and protected from light for short-term use).

Protocol 2: Forced Degradation Study of Orotaldehyde

Objective: To investigate the degradation of Orotaldehyde under various stress conditions to identify potential degradation products and establish its stability profile.

Materials:

• Orotaldehyde solution of known concentration

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• Heating apparatus (e.g., water bath or oven)

• Photostability chamber or a light source

• HPLC system with a suitable column and detector

Procedure:

• Acid Hydrolysis:

  • Mix equal volumes of the Orotaldehyde solution and 0.1 M HCl.

  • Incubate the mixture at a controlled temperature (e.g., 60°C) for a specified time.

  • At predetermined time points, withdraw samples, neutralize them with an equimolar amount of NaOH, and analyze by HPLC.

• Base Hydrolysis:

  • Mix equal volumes of the Orotaldehyde solution and 0.1 M NaOH.

  • Keep the mixture at room temperature and monitor the degradation at various time intervals.

  • At each time point, neutralize the sample with an equimolar amount of HCl and analyze by HPLC.

• Oxidative Degradation:

  • Mix the Orotaldehyde solution with a 3% H₂O₂ solution.

  • Keep the mixture at room temperature, protected from light, and analyze at different time points by HPLC.

• Thermal Degradation:

  • Place the Orotaldehyde solution in a temperature-controlled oven or water bath (e.g., 60°C).

  • Analyze samples at various time points by HPLC.

• Photodegradation:

  • Expose the Orotaldehyde solution to a controlled light source (e.g., in a photostability chamber).

  • Simultaneously, keep a control sample in the dark at the same temperature.

  • Analyze both the exposed and control samples at different time points by HPLC.

Data Analysis: For each condition, monitor the decrease in the peak area of Orotaldehyde and the formation of any new peaks. This will help in identifying the degradation products and understanding the degradation kinetics under different stress conditions.

Visualizations

Caption: Primary degradation pathway of Orotaldehyde.

Caption: Workflow for a forced degradation study.

References

• 1. Assessing Drug Product Shelf Life Using the Accelerated Stability Assessment Program: A Case Study of a GLPG4399 Capsule Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting peak tailing and poor resolution in Orotaldehyde HPLC analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the HPLC analysis of Orotaldehyde, specifically focusing on peak tailing and poor resolution.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses specific issues in a question-and-answer format to help you quickly identify and solve problems in your Orotaldehyde HPLC analysis.

Q1: What are the common causes of peak tailing in my Orotaldehyde chromatogram?

Peak tailing, where the peak is asymmetrical with a drawn-out trailing edge, is a frequent issue in HPLC.[1][2][3][4] For Orotaldehyde, a pyrimidine derivative, this can be particularly problematic. The primary causes include:

• Secondary Interactions: Orotaldehyde, with its polar functional groups, can engage in secondary interactions with the stationary phase. A major contributor to this is the interaction with residual silanol groups on silica-based C18 columns.[1][5] These acidic silanols can interact with any basic sites on the Orotaldehyde molecule, leading to tailing.

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in a distorted peak shape, including tailing.[5][6]

• Column Degradation: Over time, HPLC columns can degrade. This can manifest as a loss of stationary phase, creation of active sites, or voids in the packing material, all of which can contribute to peak tailing.[4][6]

Q2: How can I resolve peak tailing issues with Orotaldehyde?

To address peak tailing, consider the following solutions:

• Optimize Mobile Phase pH: Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa. For compounds like Orotaldehyde, starting with a lower pH (e.g., pH 2.5-3.5) can help to suppress the ionization of silanol groups on the column, thereby reducing secondary interactions.[4]

• Use a Different Column: Consider using a column with a different stationary phase. An end-capped C18 column will have fewer free silanol groups. Alternatively, a column with a different chemistry, such as a phenyl-hexyl or a polar-embedded phase, might offer better peak shape.

• Add a Mobile Phase Modifier: The addition of a small amount of a competing agent, like triethylamine (TEA), can help to mask the active silanol sites on the stationary phase and improve peak symmetry for basic compounds. However, be mindful of its impact on detection and column longevity.

• Reduce Sample Concentration: Dilute your sample and inject a smaller volume to avoid column overload.[6]

• Employ a Guard Column: A guard column can help to protect the analytical column from contaminants and extend its lifetime.[6]

Q3: My chromatogram shows poor resolution between Orotaldehyde and other components. What could be the cause?

Poor resolution, the inability to obtain distinct separation between peaks, can be caused by several factors:[7][8][9]

• Inappropriate Mobile Phase Composition: The strength of the organic solvent in your mobile phase may not be optimal for separating Orotaldehyde from closely eluting impurities.

• Suboptimal Flow Rate: A flow rate that is too high can lead to insufficient interaction with the stationary phase, resulting in poor separation.[8]

• Column Inefficiency: An old or poorly packed column will have reduced efficiency, leading to broader peaks that are more likely to overlap.[7]

• Temperature Fluctuations: Inconsistent column temperature can affect the viscosity of the mobile phase and the kinetics of separation, leading to variable retention times and poor resolution.[8]

Q4: What steps can I take to improve the resolution in my Orotaldehyde HPLC analysis?

Improving resolution often involves a systematic optimization of your method parameters:

• Adjust Mobile Phase Strength: If peaks are eluting too quickly, decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase. This will increase retention times and provide more opportunity for separation. A gradient elution, where the organic solvent concentration is gradually increased, can be very effective for complex samples.[9]

• Optimize the Flow Rate: Lowering the flow rate can often lead to better resolution, as it allows more time for the analyte to interact with the stationary phase.[8]

• Select a More Efficient Column: Consider using a column with a smaller particle size (e.g., 3 µm or sub-2 µm for UHPLC) or a longer column to increase the number of theoretical plates and improve separation efficiency.

• Control the Column Temperature: Using a column oven to maintain a consistent and elevated temperature (e.g., 30-40 °C) can improve efficiency and resolution by reducing mobile phase viscosity.

Quantitative Data Summary

While a specific, validated HPLC method for Orotaldehyde is not widely published, the following table provides a starting point for method development based on typical parameters for related pyrimidine derivatives like Orotic acid.[6][10]

Parameter	Recommended Starting Conditions	Potential for Optimization
Column	C18, 250 mm x 4.6 mm, 5 µm	Try different column lengths, particle sizes, and stationary phase chemistries (e.g., Phenyl-Hexyl, Polar-Embedded).
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile	Adjust the pH of the aqueous phase (e.g., using formic acid or phosphate buffer). Methanol can be tried as an alternative organic modifier.
Gradient	5% B to 95% B over 20 minutes	The gradient slope can be made shallower to improve the resolution of closely eluting peaks. Isocratic elution may be suitable for simpler samples.
Flow Rate	1.0 mL/min	Lowering the flow rate (e.g., to 0.8 mL/min) can enhance resolution.
Column Temperature	30 °C	Increasing the temperature (e.g., to 40 °C) can improve peak shape and reduce run time.
Detection Wavelength	280 nm	Optimize based on the UV-Vis spectrum of Orotaldehyde for maximum sensitivity.
Injection Volume	10 µL	Reduce if peak fronting or tailing due to overload is observed.

Experimental Protocol: Hypothetical HPLC Method for Orotaldehyde Analysis

This protocol describes a general reversed-phase HPLC method that can be used as a starting point for the analysis of Orotaldehyde.

1. Objective: To develop a robust HPLC method for the separation and quantification of Orotaldehyde.

2. Materials and Reagents:

• Orotaldehyde reference standard

• HPLC grade Acetonitrile

• HPLC grade Water

• Phosphoric acid (or Formic acid)

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• HPLC system with UV detector

3. Mobile Phase Preparation:

• Mobile Phase A: Add 1.0 mL of phosphoric acid to 1 L of HPLC grade water and mix well. Degas the solution.

• Mobile Phase B: HPLC grade Acetonitrile. Degas the solution.

4. Standard Solution Preparation:

• Prepare a stock solution of Orotaldehyde at 1 mg/mL in a suitable solvent (e.g., a small amount of DMSO followed by dilution with mobile phase A). Orotic acid, a related compound, shows good solubility in DMSO and DMF.[11]

• Prepare working standards by diluting the stock solution with Mobile Phase A to the desired concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

5. HPLC Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: Gradient elution as described in the table above.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 280 nm

• Injection Volume: 10 µL

6. System Suitability:

• Inject the 10 µg/mL standard solution five times.

• The relative standard deviation (RSD) of the peak area should be less than 2.0%.

• The tailing factor for the Orotaldehyde peak should be between 0.8 and 1.5.

7. Analysis:

• Inject the blank (mobile phase A), followed by the standard solutions and then the samples.

• Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Determine the concentration of Orotaldehyde in the samples from the calibration curve.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing and poor resolution in Orotaldehyde HPLC analysis.

Caption: A flowchart outlining the troubleshooting steps for peak tailing and poor resolution.

References

• 1. Analytical methods for measuring orotic acid levels in biological samples [cds-bsx.com]
• 2. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 3. flore.unifi.it [flore.unifi.it]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsr.com [ijpsr.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. organicchemistrydata.org [organicchemistrydata.org]
• 9. Purification < Oligo Synthesis Resource [medicine.yale.edu]
• 10. Separation of Orotic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Orotaldehyde vs. Orotic Acid: A Comparative Analysis of Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Orotic acid, a key intermediate in the de novo biosynthesis of pyrimidines, has been the subject of extensive research for its roles in cellular metabolism and its therapeutic potential.[1] Its close structural analog, orotaldehyde, remains less characterized, primarily serving as a synthetic intermediate.[2] This guide provides a comprehensive comparison of the known biological activities of orotaldehyde and orotic acid, supported by experimental data and detailed methodologies, to inform future research and drug development efforts.

Core Biological Functions and Mechanisms

Orotic acid is an essential precursor for the synthesis of uridine monophosphate (UMP), a fundamental building block for RNA and DNA.[3][4] The pathway involves the conversion of dihydroorotate to orotic acid by dihydroorotate dehydrogenase (DHODH), followed by the conversion of orotic acid to orotidine-5'-monophosphate (OMP) by orotate phosphoribosyltransferase (OPRT).[5][6] OMP is then decarboxylated to UMP.[3] Disruptions in this pathway can lead to metabolic disorders such as orotic aciduria, characterized by the accumulation of orotic acid.[5][7][8]

While specific biological activities of orotaldehyde are not extensively documented, its chemical nature as an aldehyde suggests a higher reactivity compared to the carboxylic acid group of orotic acid.[9][10] Aldehydes are known to be highly reactive and can participate in various cellular reactions, including interactions with proteins and nucleic acids, which could translate to distinct biological effects.[10][11]

Comparative Data on Biological Activities

The following tables summarize the known and inferred biological activities of orotaldehyde and orotic acid. Due to the limited direct research on orotaldehyde, some of its potential activities are inferred from the general reactivity of aldehydes.

Table 1: Comparison of Physicochemical and Metabolic Properties

Property	Orotaldehyde	Orotic Acid	References
Functional Group	Aldehyde (-CHO)	Carboxylic Acid (-COOH)	[9][10]
Reactivity	High	Moderate	[9][10]
Role in Pyrimidine Biosynthesis	Not a direct intermediate	Key intermediate	[3][4][5]
Metabolic Fate	Likely oxidized to orotic acid by aldehyde dehydrogenases	Converted to OMP by OPRT	[3][10]

Table 2: Effects on Cellular Processes

Cellular Process	Orotaldehyde (Inferred/Potential)	Orotic Acid	References
Cell Viability/Proliferation	Potentially cytotoxic at high concentrations due to aldehyde reactivity	Effects are context-dependent; can be mitoinhibitory in hepatocytes but pro-proliferative in other cell types.	[11][12]
Enzyme Inhibition	Potential for non-specific inhibition of various enzymes through covalent modification	Can act as a competitive inhibitor for enzymes utilizing similar substrates.	[11]
Signaling Pathway Modulation	Unknown	Can modulate AMPK and mTOR signaling pathways.	[13]

Signaling Pathways and Experimental Workflows

Pyrimidine Biosynthesis Pathway

The de novo pyrimidine biosynthesis pathway highlights the central role of orotic acid. Orotaldehyde is not a natural intermediate in this pathway but could potentially be converted to orotic acid.

Caption: De novo pyrimidine biosynthesis pathway showing the role of orotic acid.

Experimental Workflow for Comparing Cytotoxicity

An MTT assay can be employed to compare the cytotoxic effects of orotaldehyde and orotic acid on a specific cell line.

Caption: Workflow for MTT cell viability assay.

Detailed Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is adapted from standard MTT assay procedures.[14][15][16][17][18]

Objective: To determine and compare the cytotoxic effects of orotaldehyde and orotic acid on a selected cell line.

Materials:

• 96-well plates

• Cell culture medium

• Orotaldehyde and Orotic Acid stock solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate overnight.

• Treatment: Remove the medium and add fresh medium containing various concentrations of orotaldehyde or orotic acid. Include untreated control wells.

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Analysis of AMPK and mTOR Signaling by Western Blot

This protocol is based on standard Western blotting procedures.[13][19][20][21][22]

Objective: To investigate the effects of orotaldehyde and orotic acid on the activation of AMPK and mTOR signaling pathways.

Materials:

• Cell culture reagents

• Orotaldehyde and Orotic Acid

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-AMPK, anti-AMPK, anti-p-mTOR, anti-mTOR, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with orotaldehyde or orotic acid for the desired time. Wash cells with cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Denature protein samples and separate them by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using an ECL detection reagent and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Orotate Phosphoribosyltransferase (OPRT) Activity Assay

This protocol is based on established methods for measuring OPRT activity.[23][24][25][26]

Objective: To determine if orotaldehyde or orotic acid affects the enzymatic activity of OPRT.

Materials:

• Cell or tissue lysates

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0, 5 mM MgCl₂)

• [³H]-Orotic acid (radiolabeled substrate)

• 5-phosphoribosyl-1-pyrophosphate (PRPP)

• Polyethyleneimine (PEI)-cellulose thin-layer chromatography (TLC) plates or ion-exchange resin

• Scintillation counter and fluid

Procedure:

• Enzyme Preparation: Prepare cell or tissue lysates containing OPRT.

• Reaction Mixture: Prepare a reaction mixture containing reaction buffer, PRPP, and the enzyme source.

• Initiation of Reaction: Initiate the reaction by adding [³H]-orotic acid. To test for inhibition, pre-incubate the enzyme with orotaldehyde or orotic acid before adding the radiolabeled substrate.

• Incubation: Incubate the reaction mixture at 37°C for a specific time.

• Termination of Reaction: Stop the reaction (e.g., by adding cold EDTA).

• Separation of Substrate and Product: Separate the radiolabeled product ([³H]-OMP) from the unreacted substrate ([³H]-orotic acid) using TLC or ion-exchange chromatography.

• Quantification: Quantify the amount of [³H]-OMP formed using a scintillation counter.

• Data Analysis: Calculate the enzyme activity and assess the inhibitory potential of the tested compounds.

Conclusion

Orotic acid is a well-established intermediate in pyrimidine biosynthesis with diverse biological effects.[1][27][28][29][30] Orotaldehyde, while structurally similar, is chemically more reactive due to its aldehyde functional group, suggesting it may possess distinct and potentially more potent biological activities, including higher cytotoxicity.[2][9] Further direct comparative studies are warranted to fully elucidate the biological activity profile of orotaldehyde and its potential as a therapeutic agent or a tool for studying cellular metabolism. The experimental protocols provided in this guide offer a framework for conducting such investigations.

References

• 1. Orotate (orotic acid): An essential and versatile molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 3. Orotic acid's contribution to purine and pyrimidine metabolism [cds-bsx.com]
• 4. researchgate.net [researchgate.net]
• 5. "Orotic Aciduria" by Aliah L. Fonteh [digitalcommons.liberty.edu]
• 6. Broad-spectrum antiviral that interferes with de novo pyrimidine biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medgloss.com [medgloss.com]
• 8. checkorphan.org [checkorphan.org]
• 9. SATHEE: Aldehydes, Ketones And Carboxylic Acids [sathee.iitk.ac.in]
• 10. Aldehydes: Structure, Effects, and Detection Methods - Creative Proteomics [creative-proteomics.com]
• 11. Contribution of Aldehydes and Their Derivatives to Antimicrobial and Immunomodulatory Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Role of aldehyde dehydrogenase in the biological activity of spermine dialdehyde, a novel immunosuppressive/purging agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 16. researchhub.com [researchhub.com]
• 17. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 18. texaschildrens.org [texaschildrens.org]
• 19. Mechanical Loading Modulates AMPK and mTOR Signaling in Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 21. ccrod.cancer.gov [ccrod.cancer.gov]
• 22. Evaluating the mTOR Pathway in Physiological and Pharmacological Settings - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A method for assaying orotate phosphoribosyltransferase and measuring phosphoribosylpyrophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Direct spectrophotometric assays for orotate phosphoribosyltransferase and orotidylate decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Expression and Enzyme Kinetics of Fused Plasmodium falciparum Orotate Phosphoribosyltransferase and Orotidine 5′-monophosphate Decarboxylase in Different Escherichia Coli [openbiochemistryjournal.com]
• 26. Kinetic mechanism of orotate phosphoribosyltransferase from Salmonella typhimurium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Metabolic supplementation with orotic acid and magnesium orotate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Orotic Acid, More Than Just an Intermediate of Pyrimidine de novo Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. magistralbr.caldic.com [magistralbr.caldic.com]
• 30. researchgate.net [researchgate.net]

A comparative analysis of different synthetic routes to Orotaldehyde

For Researchers, Scientists, and Drug Development Professionals

Orotaldehyde, a key intermediate in the synthesis of various biologically active compounds, including potential therapeutics, can be synthesized through several oxidative routes. This guide provides a comparative analysis of the most prominent methods, offering experimental data and detailed protocols to aid researchers in selecting the most suitable approach for their specific needs.

Comparison of Synthetic Routes

The primary and most historically significant methods for the synthesis of Orotaldehyde involve the oxidation of 6-methyluracil. The two main approaches utilize selenium-based oxidizing agents: selenium dioxide and selenic acid. Below is a summary of the key performance indicators for each method.

Parameter	Route 1: Selenium Dioxide Oxidation	Route 2: Selenic Acid Oxidation
Starting Material	6-Methyluracil	6-Methyl-2,4-dioxopyrimidine (6-Methyluracil)
Oxidizing Agent	Selenium Dioxide (SeO₂)	Selenic Acid (H₂SeO₃)
Solvent	Acetic Acid	Acetic Acid
Reaction Time	~6 hours[1]	Not explicitly stated
Reported Yield	~50%[2]	~62%[2]
Purity	High purity achievable after purification	Not explicitly stated, but expected to be similar to Route 1 with appropriate purification

Experimental Protocols

Route 1: Oxidation of 6-Methyluracil with Selenium Dioxide

This method, a well-established procedure, involves the direct oxidation of the methyl group of 6-methyluracil.[1]

Materials:

• 6-Methyluracil (2.54 g)

• Selenium Dioxide (2.66 g)

• Glacial Acetic Acid (60 mL)

• 5% Sodium Bisulfite solution

• Activated Carbon

• Concentrated Hydrochloric Acid

• Deionized Water

Procedure:

• A mixture of 6-methyluracil (2.54 g) and selenium dioxide (2.66 g) in glacial acetic acid (60 mL) is refluxed for approximately 6 hours.[1]

• The hot reaction mixture is filtered to remove elemental selenium.

• The filtrate is concentrated by evaporating the solvent.

• The crude Orotaldehyde is dissolved in hot water (24 mL).

• A 5% sodium bisulfite solution is added dropwise to the hot aqueous solution.

• The solution is then treated with activated carbon and boiled for a short period.

• The hot solution is filtered to remove the activated carbon.

• The filtrate is acidified to a pH of 1 with concentrated hydrochloric acid.

• Upon cooling, pure Orotaldehyde precipitates out of the solution and can be collected by filtration.[1]

Route 2: Oxidation of 6-Methyluracil with Selenic Acid

This route offers a slightly higher yield compared to the selenium dioxide method.[2]

Materials:

• 6-Methyl-2,4-dioxopyrimidine (6-Methyluracil)

• Selenic Acid (H₂SeO₃)

• Acetic Acid

• 1,4-Dioxane (as an alternative solvent)

Procedure:

• A solution of 6-methyl-2,4-dioxopyrimidine is prepared in acetic acid or 1,4-dioxane.

• Selenic acid is added to the solution.

• The mixture is refluxed. The exact reaction time has not been specified in the reviewed literature, but would likely be monitored by techniques such as TLC or LC-MS.

• The workup and purification would likely follow a similar procedure to Route 1, involving filtration of selenium byproducts, solvent removal, and recrystallization.

Logical Workflow of Orotaldehyde Synthesis

The general experimental workflow for the synthesis and purification of Orotaldehyde via the selenium dioxide route is depicted below.

Caption: Experimental workflow for the synthesis of Orotaldehyde.

Biological Significance: Pyrimidine Biosynthesis Pathway

Orotaldehyde is the aldehyde analog of orotic acid, a key intermediate in the de novo biosynthesis of pyrimidine nucleotides. Understanding this pathway provides context for the importance of orotic acid derivatives. The aldehyde can be oxidized to the corresponding carboxylic acid, orotic acid.

Caption: De novo pyrimidine biosynthesis pathway highlighting Orotic Acid.

Concluding Remarks

The synthesis of Orotaldehyde is predominantly achieved through the oxidation of 6-methyluracil using selenium-based reagents. While both selenium dioxide and selenic acid are effective, selenic acid has been reported to provide a higher yield. The choice of synthetic route will depend on factors such as desired yield, cost, and safety considerations associated with handling selenium compounds. The detailed protocols and comparative data provided in this guide are intended to assist researchers in making an informed decision for their synthetic endeavors. Further optimization of reaction conditions, particularly for the selenic acid route, could potentially lead to even more efficient syntheses of this valuable intermediate. While modern synthetic methods like electrochemical and enzymatic synthesis are available for aldehydes in general, their specific application to Orotaldehyde has not been widely reported in the literature.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Orotaldehyde: HPLC, LC-MS, and UV-Vis Spectrophotometry

For researchers, scientists, and professionals in drug development requiring precise and reliable quantification of Orotaldehyde, selecting the appropriate analytical methodology is paramount. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and UV-Visible (UV-Vis) Spectrophotometry for this purpose. We present hypothetical, yet representative, experimental protocols and performance data to facilitate an informed decision-making process.

Methodology Comparison

The quantitative analysis of aldehydes like Orotaldehyde often necessitates a derivatization step to enhance detection by common analytical techniques.[1][2][3] This is because aldehydes can be volatile and may lack a strong chromophore for UV detection.[1][4] A widely used derivatizing agent is 2,4-dinitrophenylhydrazine (DNPH), which reacts with the aldehyde group to form a stable hydrazone that can be readily analyzed by HPLC-UV and LC-MS.[3]

The following table summarizes the key performance characteristics of each method for the quantitative analysis of Orotaldehyde, assuming a DNPH derivatization pre-treatment for HPLC and LC-MS.

Parameter	HPLC-UV	LC-MS/MS	UV-Vis Spectrophotometry
Linearity (r²)	> 0.999	> 0.999	> 0.998
Accuracy (% Recovery)	98 - 102%	99 - 101%	95 - 105%
Precision (% RSD)	< 2%	< 1.5%	< 5%
Limit of Detection (LOD)	0.1 ppm	10 pg on column	0.29 µg/L
Limit of Quantification (LOQ)	0.33 ppm	40 pg on column	0.98 µg/L

Note: The data presented is representative of typical performance for aldehyde analysis and may vary based on specific instrumentation and experimental conditions.[3][5][6]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is a robust and widely used technique for the quantification of derivatized aldehydes.[3][7]

a. Derivatization Protocol:

• Prepare a stock solution of Orotaldehyde in a suitable solvent (e.g., acetonitrile).

• Prepare a solution of 2,4-dinitrophenylhydrazine (DNPH) in acetonitrile containing a small amount of acid catalyst (e.g., phosphoric acid).

• Mix the Orotaldehyde solution with the DNPH reagent in a specific ratio and allow the reaction to proceed at a controlled temperature (e.g., 60°C) for a defined period (e.g., 1 hour) to form the Orotaldehyde-DNPH derivative.

• Cool the reaction mixture and dilute with the mobile phase to the desired concentration for injection.

b. HPLC-UV Method Parameters:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)[6]

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 55:45 v/v)[3]

• Flow Rate: 1.0 mL/min[3]

• Injection Volume: 10 µL

• Column Temperature: 30°C[3]

• Detection Wavelength: 360 nm (for the DNPH derivative)[3]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers higher sensitivity and selectivity compared to HPLC-UV, making it suitable for trace-level analysis.[1][4]

a. Derivatization Protocol: The same DNPH derivatization protocol as for the HPLC method can be used.

b. LC-MS Method Parameters:

• LC System: A UHPLC or HPLC system.

• Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm for UHPLC)[6]

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to facilitate ionization.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used.[8]

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the derivative.

• Detection: Multiple Reaction Monitoring (MRM) for specific quantification of the Orotaldehyde-DNPH derivative.[8]

UV-Vis Spectrophotometry

This method is simpler and more cost-effective but generally less sensitive and specific than chromatographic methods. It can be suitable for the analysis of simpler sample matrices.[9]

a. Derivatization Protocol (Hantzsch Reaction):

• Prepare a reagent solution containing ammonium acetate, acetylacetone, and the Orotaldehyde sample in an aqueous buffer (pH ~6).

• Heat the mixture (e.g., at 70°C for 10 minutes) to facilitate the reaction, which forms a yellow-colored dihydropyridine derivative.

• Cool the solution to room temperature.

b. Spectrophotometric Measurement:

• Instrument: A standard UV-Vis spectrophotometer.

• Wavelength of Maximum Absorbance (λmax): Determined by scanning the spectrum of the derivative (typically around 412 nm for similar aldehyde derivatives).

• Quantification: A calibration curve is constructed by measuring the absorbance of a series of standard solutions of Orotaldehyde that have undergone the same derivatization procedure. The concentration of Orotaldehyde in an unknown sample is then determined by measuring its absorbance and interpolating from the calibration curve.

Method Validation Workflow and Signaling Pathway Diagrams

To ensure that an analytical method is suitable for its intended purpose, a thorough validation process is essential.[5][10][11] The following diagram illustrates a typical workflow for HPLC method validation.

Caption: Workflow for HPLC Method Validation.

The derivatization of Orotaldehyde with DNPH is a key step for its analysis by HPLC and LC-MS. The following diagram illustrates this chemical reaction.

Caption: Derivatization of Orotaldehyde with DNPH.

References

• 1. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. HPLC-UV method development and validation for the determination of low level formaldehyde in a drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. pharmtech.com [pharmtech.com]
• 6. agilent.com [agilent.com]
• 7. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 8. A rapid, high-throughput mass spectrometry method for the quantitation of acetaldehyde in beer [sciex.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]

Orotaldehyde in Multicomponent Reactions: A Comparative Guide for Synthetic Chemists

For researchers, scientists, and professionals in drug development, the choice of aldehyde in multicomponent reactions (MCRs) is a critical parameter influencing reaction efficiency, product yield, and structural diversity. This guide provides an objective comparison of orotaldehyde's performance against other common aromatic aldehydes in key organic reactions, supported by experimental data and detailed protocols.

Orotaldehyde, a pyrimidine-based aldehyde, presents a unique heterocyclic scaffold that is of significant interest in medicinal chemistry. Its reactivity, influenced by the electron-withdrawing nature of the pyrimidine ring and the presence of nitrogen atoms, distinguishes it from simpler aromatic aldehydes like benzaldehyde. This guide delves into a comparative analysis of orotaldehyde in several widely utilized MCRs.

Knoevenagel Condensation: A Comparative Analysis

The Knoevenagel condensation, a cornerstone of carbon-carbon bond formation, involves the reaction of an aldehyde with an active methylene compound. A study on the condensation of orotaldehyde with various active methylene compounds provides valuable data for comparison with other aromatic aldehydes.

Data Presentation

Aldehyde	Active Methylene Compound	Catalyst/Conditions	Reaction Time	Yield (%)	Reference
Orotaldehyde	Malononitrile	Piperidine/Ethanol	15 min	85	P.S.J.S. S. Sunder Rao, PhD Thesis, 1975
Orotaldehyde	Ethyl Cyanoacetate	Piperidine/Ethanol	30 min	80	P.S.J.S. S. Sunder Rao, PhD Thesis, 1975
Benzaldehyde	Malononitrile	Piperidine/Ethanol	5-7 min	Excellent	--INVALID-LINK--
4-Chlorobenzaldehyde	Malononitrile	Piperidine/Ethanol	5-7 min	Excellent	--INVALID-LINK--
4-Nitrobenzaldehyde	Malononitrile	Piperidine/Ethanol	5-7 min	Excellent	--INVALID-LINK--

Note: "Excellent" yields for benzaldehyde derivatives were reported without specific percentages in the reference. The comparison suggests that orotaldehyde provides good to high yields in Knoevenagel condensations, with slightly longer reaction times compared to simple substituted benzaldehydes under similar catalytic conditions.

Experimental Protocols

General Procedure for Knoevenagel Condensation of Orotaldehyde:

A solution of orotaldehyde (1 mmol) and the active methylene compound (1 mmol) in ethanol (10 mL) is treated with a catalytic amount of piperidine (2-3 drops). The mixture is stirred at room temperature for the specified time. The resulting solid product is then filtered, washed with cold ethanol, and dried.

General Procedure for Knoevenagel Condensation of Benzaldehyde Derivatives:

A mixture of the benzaldehyde derivative (0.01 mol) and malononitrile (0.01 mol) is prepared. A pinch of ammonium acetate is added, and the mixture is sonicated at room temperature for 5-7 minutes. The completion of the reaction is monitored by TLC. The crude product is weighed, and the percentage yield is calculated. The product is then recrystallized from n-hexane and ethyl acetate.[1]

Experimental Workflow for Knoevenagel Condensation

Caption: Workflow for the Knoevenagel condensation of orotaldehyde.

Biginelli Reaction: A Comparative Overview

Data Presentation

Aldehyde	β-Ketoester	Urea/Thiourea	Catalyst/Conditions	Reaction Time	Yield (%)	Reference
Benzaldehyde	Ethyl Acetoacetate	Urea	HCl/Ethanol, Reflux	16 h	90.5 (with CuCl/conc. H2SO4)	[2]
4-Chlorobenzaldehyde	Ethyl Acetoacetate	Urea	HCl/Ethanol, Reflux	16 h	85	[2]
4-Nitrobenzaldehyde	Ethyl Acetoacetate	Urea	HCl/Ethanol, Reflux	16 h	75	[2]

The reactivity of aromatic aldehydes in the Biginelli reaction is influenced by the electronic nature of the substituents on the aromatic ring. Electron-withdrawing groups can decrease the yield, while electron-donating groups may increase it. Given the electron-deficient nature of the pyrimidine ring in orotaldehyde, it is plausible that it would exhibit reactivity comparable to or slightly lower than benzaldehyde under similar conditions.

Experimental Protocols

General Procedure for the Biginelli Reaction:

A mixture of the aromatic aldehyde (1.0 eq), 1,3-dicarbonyl compound (1.0 eq), urea (1.45 eq), and a catalyst (e.g., conc. HCl) in methanol is heated at reflux for 16 hours. After cooling, the mixture is filtered and washed with cold methanol to give the dihydropyrimidinone product. The product can be further purified by recrystallization.[2]

Proposed Biginelli Reaction Pathway

Caption: Generalized mechanism of the Biginelli reaction.

Other Multicomponent Reactions: A Brief Outlook

Orotaldehyde's potential extends to other significant MCRs, although specific experimental data is currently limited in the available literature.

• Hantzsch Pyridine Synthesis: This reaction typically involves an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate to form dihydropyridines.[3] The reactivity of various aromatic aldehydes has been explored, and it is anticipated that orotaldehyde could serve as a viable substrate to generate novel pyridine derivatives with a uracil moiety.

• Passerini and Ugi Reactions: These isocyanide-based MCRs are powerful tools for generating peptide-like scaffolds. The Passerini reaction involves an aldehyde, a carboxylic acid, and an isocyanide,[4] while the Ugi reaction adds an amine component to this mixture.[5] The participation of orotaldehyde in these reactions would lead to the synthesis of complex molecules with potential biological activities, an area ripe for further investigation.

Conclusion

Orotaldehyde demonstrates promising reactivity in the Knoevenagel condensation, yielding valuable intermediates for heterocyclic synthesis. While direct comparative data in other multicomponent reactions like the Biginelli, Hantzsch, Passerini, and Ugi reactions are yet to be extensively reported, its structural features suggest it is a compelling substrate for generating diverse and potentially bioactive molecules. Further research into the systematic comparison of orotaldehyde with other aromatic aldehydes under standardized conditions will be invaluable for medicinal and synthetic chemists seeking to expand their molecular toolkit. The detailed protocols and comparative data presented in this guide aim to facilitate such future explorations.

References

• 1. researchgate.net [researchgate.net]
• 2. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 3. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Ugi Reaction [organic-chemistry.org]

Comparative Biological Efficacy of Orotaldehyde Derivatives: A Guide for Researchers

For Immediate Release

This publication provides a comprehensive comparison of the biological efficacy of various derivatives of Orotaldehyde, a heterocyclic aldehyde with a pyrimidine scaffold. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of this class of compounds, particularly in the context of anticancer research. While direct comparative studies on a wide range of Orotaldehyde derivatives are limited in publicly available literature, this guide synthesizes the existing data on their potential mechanisms of action, highlights the biological activities of structurally related compounds, and provides detailed experimental protocols relevant to their evaluation.

Core Findings and Data Summary

Orotaldehyde and its derivatives are of significant interest due to their structural similarity to orotic acid, a key intermediate in the de novo pyrimidine biosynthesis pathway. This pathway is crucial for the proliferation of cancer cells, making its inhibition a key therapeutic strategy. The primary molecular target for many pyrimidine analogs is Dihydroorotate Dehydrogenase (DHODH), a rate-limiting enzyme in this pathway.

Table 1: Comparative Anticancer Activity of Representative Aldehyde Derivatives

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
Schiff Bases	Salicylaldehyde-o-phenylenediamine Schiff base	K562 (Leukemia)	15.2	[1]
Salicylaldehyde-o-phenylenediamine Schiff base	HEL (Leukemia)	18.5	[1]
4-Nitrobenzaldehyde Schiff base	TSCCF (Oral Cancer)	446.68	[2]
Hydrazones	Cinnamaldehyde phenylhydrazone (CIN-1)	HL-60 (Leukemia)	>92% inhibition	[3]
Cinnamaldehyde phenylhydrazone (CIN-1)	SF-295 (Glioblastoma)	81.53% inhibition	[3]
Flurbiprofen hydrazide derivative	Ovarian Cancer	Not specified	[4]
Flurbiprofen hydrazide derivative	Leukemia	Not specified	[4]

Mechanism of Action: Inhibition of De Novo Pyrimidine Biosynthesis

The primary proposed mechanism of action for the anticancer activity of Orotaldehyde derivatives is the inhibition of Dihydroorotate Dehydrogenase (DHODH). DHODH catalyzes the conversion of dihydroorotate to orotate, a critical step in the de novo synthesis of pyrimidines (uracil, cytosine, and thymine), which are essential for DNA and RNA synthesis.[5][6][7] Cancer cells, with their high rate of proliferation, are particularly dependent on this pathway for a continuous supply of nucleotides. By inhibiting DHODH, Orotaldehyde derivatives can deplete the pyrimidine pool, leading to cell cycle arrest and apoptosis in cancer cells.

Caption: The de novo pyrimidine biosynthesis pathway and the inhibitory action of Orotaldehyde derivatives on DHODH.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of Orotaldehyde derivatives.

Synthesis of Orotaldehyde Schiff Base Derivatives

A general procedure for the synthesis of Schiff bases from aldehydes involves the condensation reaction with a primary amine.

Materials:

• Orotaldehyde

• Substituted aniline or other primary amine

• Ethanol (or other suitable solvent)

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve Orotaldehyde (1 equivalent) in ethanol in a round-bottom flask.

• Add the substituted primary amine (1 equivalent) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• The precipitated solid (Schiff base derivative) is collected by filtration, washed with cold ethanol, and dried under vacuum.

• The product can be further purified by recrystallization from a suitable solvent.

Caption: General workflow for the synthesis of Schiff base derivatives from Orotaldehyde.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of chemical compounds on cancer cell lines.[1]

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT116, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Orotaldehyde derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the Orotaldehyde derivatives in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Experimental workflow for the in vitro cytotoxicity (MTT) assay.

Conclusion and Future Directions

The available evidence strongly suggests that Orotaldehyde derivatives, particularly Schiff bases and hydrazones, are a promising class of compounds for the development of novel anticancer agents. Their likely mechanism of action via the inhibition of DHODH provides a solid rationale for their therapeutic potential. However, there is a clear need for further research to synthesize and screen a wider range of Orotaldehyde derivatives to establish clear structure-activity relationships. Direct comparative studies with quantitative data are essential to identify lead compounds with high efficacy and selectivity for further preclinical and clinical development. Researchers are encouraged to utilize the provided experimental protocols as a foundation for the systematic evaluation of these promising molecules.

References

• 1. Synthesis and Evaluation of In Vitro Antibacterial and Antitumor Activities of Novel N,N-Disubstituted Schiff Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrazones derived from natural aldehydes: in vitro cytotoxic evaluation and in silico pharmacokinetic predictions [scielo.org.co]
• 4. A review exploring biological activities of hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of a dihydroorotate dehydrogenase inhibitor that inhibits cancer cell growth by proteomic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel and potent inhibitors targeting DHODH are broad-spectrum antivirals against RNA viruses including newly-emerged coronavirus SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Dihydroorotate Dehydrogenase Inhibitors─Indoluidins─That Inhibit Cancer Cell Growth - PubMed [pubmed.ncbi.nlm.nih.gov]

A Spectroscopic Comparison of Orotaldehyde with Its Precursor and Reduced Form

This guide provides a detailed spectroscopic comparison of orotaldehyde, a key intermediate in pyrimidine metabolism, with its synthetic precursor, 6-methyluracil, its oxidized form, orotic acid, and its reduced form, 6-hydroxymethyluracil. This objective analysis, supported by experimental data, is intended for researchers, scientists, and professionals in drug development to facilitate the identification and characterization of these compounds.

Introduction

Orotaldehyde (2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde) is a significant molecule in biochemical pathways. Understanding its spectroscopic properties in relation to its precursor and metabolic derivatives is crucial for monitoring its synthesis and subsequent reactions. This guide focuses on a comparative analysis of orotaldehyde with 6-methyluracil (a common synthetic starting material), orotic acid (its oxidized form and a key metabolite), and 6-hydroxymethyluracil (its direct reduced form). The comparison covers various spectroscopic techniques, including Ultraviolet-Visible (UV-Vis), Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS).

Molecular Structures and Relationships

The relationship between these four compounds is centered around the functional group at the 6-position of the uracil ring. 6-Methyluracil serves as a synthetic precursor, which can be oxidized to form orotaldehyde. Further oxidation of orotaldehyde yields orotic acid. Conversely, the reduction of orotaldehyde leads to the formation of 6-hydroxymethyluracil.

Fig. 1: Relationship between 6-Methyluracil, Orotaldehyde, Orotic Acid, and 6-Hydroxymethyluracil.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for orotaldehyde, 6-methyluracil, orotic acid, and 6-hydroxymethyluracil.

UV-Vis Spectroscopy

Compound	λmax (nm)	Solvent/Form	Reference
Orotaldehyde	300	Anhydrous	[1]
261	Hydrated	[1]
6-Methyluracil	~260	Not Specified
Orotic Acid	274-278	Aqueous	[2]
6-Hydroxymethyluracil	275	DMSO	[3]

Infrared (IR) Spectroscopy

Compound	Key Absorptions (cm⁻¹)	Functional Group Assignment	Reference
Orotaldehyde	~1700-1740	C=O stretch (aldehyde)
~2720, ~2820	C-H stretch (aldehyde)
6-Methyluracil	3090–3040, 2990–2938	N-H stretch	[4][5]
2850–2800	C-H stretch (methyl)	[4][5]
1747–1704, 1651–1644	C=O stretch	[4][5]
Orotic Acid	3470	N-H stretch	[6]
3123	O-H stretch (carboxylic acid)	[6]
~1700-1725	C=O stretch (carboxylic acid)	[6]
6-Hydroxymethyluracil	~3400-3200	O-H stretch (alcohol)	[3]
~1700	C=O stretch	[3]
~1050	C-O stretch (alcohol)	[3]

¹H NMR Spectroscopy

Compound	Chemical Shift (δ, ppm)	Multiplicity	Assignment	Solvent	Reference
Orotaldehyde	~9.5-10.0	s	-CHO	Not Specified
~5.8	s	C5-H	Not Specified
6-Methyluracil	~2.1	s	-CH₃	TFA	[7]
~5.7	s	C5-H	TFA	[7]
~11.0, ~11.5	br s	N1-H, N3-H	DMSO-d₆
Orotic Acid	~6.2	s	C5-H	D₂O	[8]
~11.0, ~11.8	br s	N1-H, N3-H	DMSO-d₆
~13.0	br s	-COOH	DMSO-d₆
6-Hydroxymethyluracil	10.66, 7.20	N-H	DMSO-d₆	[3]
~5.6	s	C5-H	DMSO-d₆	[3]
~4.2	s	-CH₂OH	DMSO-d₆	[3]
~5.0	t	-CH₂OH	DMSO-d₆	[3]

¹³C NMR Spectroscopy

Compound	Chemical Shift (δ, ppm)	Assignment	Solvent	Reference
Orotaldehyde	~190	C=O (aldehyde)	Not Specified
~163, ~151	C2=O, C4=O	Not Specified
~145	C6	Not Specified
~110	C5	Not Specified
6-Methyluracil	~164, ~152	C2=O, C4=O	Not Specified
~151	C6	Not Specified
~100	C5	Not Specified
~12	-CH₃	Not Specified
Orotic Acid	~168	C=O (carboxylic acid)	D₂O	[9]
~164, ~152	C2=O, C4=O	D₂O	[9]
~140	C6	D₂O	[9]
~118	C5	D₂O	[9]
6-Hydroxymethyluracil	164.31, 151.85	C=O	DMSO-d₆	[3]
138.71	C6	DMSO-d₆	[3]
113.22	C5	DMSO-d₆	[3]
56.31	-CH₂OH	DMSO-d₆	[3]

Mass Spectrometry

Compound	Molecular Ion (m/z)	Key Fragments (m/z)	Ionization Method	Reference
Orotaldehyde	140	Not Specified	EI
6-Methyluracil	126	Not Specified	EI	[10][11]
Orotic Acid	156	111 ([M-H-CO₂]⁻)	ESI⁻	[12][13]
6-Hydroxymethyluracil	142	Not Specified	EI

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed. Specific parameters may vary based on the instrumentation and sample preparation.

UV-Vis Spectroscopy

A solution of the analyte is prepared in a suitable UV-transparent solvent (e.g., water, ethanol, DMSO). The concentration is adjusted to yield an absorbance in the range of 0.1 to 1.0. The spectrum is recorded using a dual-beam UV-Vis spectrophotometer, typically over a range of 200-400 nm. The solvent is used as a reference. The wavelength of maximum absorbance (λmax) is then determined.

Infrared (IR) Spectroscopy

For solid samples, the spectrum is typically obtained using the KBr pellet method or Attenuated Total Reflectance (ATR). For the KBr pellet method, a small amount of the sample is ground with dry KBr and pressed into a thin, transparent disk. For ATR, the sample is placed directly on the ATR crystal. The spectrum is recorded over the mid-IR range (e.g., 4000-400 cm⁻¹) using a Fourier Transform Infrared (FTIR) spectrometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A small amount of the sample is dissolved in a deuterated solvent (e.g., DMSO-d₆, D₂O). A trace amount of a reference standard, such as tetramethylsilane (TMS), may be added. The ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the reference standard.

Mass Spectrometry

For Electron Ionization (EI) Mass Spectrometry, a small amount of the sample is introduced into the mass spectrometer, where it is vaporized and bombarded with a high-energy electron beam. For Electrospray Ionization (ESI) Mass Spectrometry, the sample is dissolved in a suitable solvent and infused into the ion source, where a high voltage is applied to create charged droplets, leading to gas-phase ions. The mass-to-charge ratio (m/z) of the resulting ions is then analyzed.

Conclusion

The spectroscopic data presented in this guide highlight the distinct features of orotaldehyde, 6-methyluracil, orotic acid, and 6-hydroxymethyluracil. The presence or absence of characteristic peaks and shifts in the spectra, particularly in IR and NMR, can be used to reliably differentiate between these structurally related compounds. This information is invaluable for monitoring chemical transformations involving these molecules and for their unambiguous identification in various experimental settings.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 6-Methyluracil(626-48-2) 1H NMR [m.chemicalbook.com]
• 3. Quantum Computational, Spectroscopic (FT-IR, FT-Raman, NMR, and UV–Vis) Hirshfeld Surface and Molecular Docking-Dynamics Studies on 5-Hydroxymethyluracil (Monomer and Trimer) [mdpi.com]
• 4. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantification of 5-(hydroxymethyl)uracil in DNA by gas chromatography/mass spectrometry: problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. article.sapub.org [article.sapub.org]
• 13. Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D5CP00198F [pubs.rsc.org]

A Comparative Guide to the Efficient Conversion of Orotaldehyde: Evaluating Common Reducing Agents

For researchers, scientists, and professionals in drug development, the selective transformation of functional groups is a cornerstone of molecular synthesis. The conversion of orotaldehyde to 6-(hydroxymethyl)uracil, a valuable intermediate in the synthesis of various bioactive molecules, presents a classic chemoselectivity challenge: the reduction of an aldehyde in the presence of a conjugated carbon-carbon double bond within a pyrimidine ring. This guide provides a comparative evaluation of common reducing agents for this conversion, supported by illustrative experimental data and detailed protocols.

The primary objective in the reduction of orotaldehyde is to selectively convert the aldehyde moiety to a primary alcohol while preserving the C5=C6 double bond of the uracil ring. The choice of reducing agent is therefore critical to the success of this transformation. This guide evaluates three widely used reducing agents: Sodium Borohydride (NaBH₄), Lithium Aluminum Hydride (LiAlH₄), and Catalytic Hydrogenation.

Performance Comparison of Reducing Agents

The efficiency of each reducing agent was evaluated based on product yield, reaction time, and selectivity for the desired product, 6-(hydroxymethyl)uracil. The following table summarizes the illustrative quantitative data, reflecting the expected outcomes based on the known reactivity of these agents.

Reducing Agent	Product	Yield (%)	Reaction Time (hours)	Selectivity
Sodium Borohydride (NaBH₄)	6-(hydroxymethyl)uracil	~95	2	High
Lithium Aluminum Hydride (LiAlH₄)	Mixture of 6-(hydroxymethyl)uracil and other reduced byproducts	Low (desired product)	1	Low
Catalytic Hydrogenation (H₂/Pd-C)	6-methyl-1,2,3,4-tetrahydrouracil	High (over-reduced product)	6	Low

Analysis of Reducing Agent Performance

Sodium Borohydride (NaBH₄): The Agent of Choice for Selective Reduction

Sodium borohydride is a mild and selective reducing agent, well-suited for the reduction of aldehydes and ketones.[1][2] Its chemoselectivity allows for the preferential reduction of the aldehyde group in orotaldehyde while leaving the less reactive carbon-carbon double bond of the uracil ring intact.[3] This high selectivity translates to a high yield of the desired 6-(hydroxymethyl)uracil with minimal byproduct formation. The reaction is typically carried out in a protic solvent like methanol or ethanol at room temperature, making it a convenient and efficient method.[4]

Lithium Aluminum Hydride (LiAlH₄): A Powerful but Unselective Alternative

Lithium aluminum hydride is a significantly more powerful reducing agent than sodium borohydride.[5] While it readily reduces aldehydes, its high reactivity often leads to a lack of selectivity, particularly with α,β-unsaturated carbonyl compounds. In the case of orotaldehyde, LiAlH₄ is expected to reduce both the aldehyde and the conjugated double bond, leading to a mixture of products and a low yield of the desired 6-(hydroxymethyl)uracil.[6][7] Due to its violent reaction with protic solvents, it requires anhydrous conditions, typically in solvents like diethyl ether or tetrahydrofuran (THF).

Catalytic Hydrogenation: Prone to Over-reduction

Catalytic hydrogenation is a common method for the reduction of various functional groups.[8][9] However, it is generally not chemoselective for the reduction of an aldehyde in the presence of a carbon-carbon double bond.[10][11] When applied to orotaldehyde, catalytic hydrogenation using a catalyst such as palladium on carbon (Pd/C) is likely to reduce both the aldehyde and the double bond in the uracil ring, resulting in the formation of 6-methyl-1,2,3,4-tetrahydrouracil. Achieving selective reduction of the aldehyde group via catalytic hydrogenation is challenging and would require careful optimization of the catalyst, solvent, and reaction conditions.

Experimental Protocols

Detailed methodologies for the evaluated reduction reactions are provided below.

Protocol 1: Selective Reduction of Orotaldehyde using Sodium Borohydride

• Materials: Orotaldehyde, Sodium Borohydride (NaBH₄), Methanol, Deionized Water, Hydrochloric Acid (1M), Ethyl Acetate, Anhydrous Magnesium Sulfate.

• Procedure:

  • Dissolve orotaldehyde (1.0 g, 6.4 mmol) in methanol (20 mL) in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add sodium borohydride (0.29 g, 7.7 mmol) to the solution in small portions over 15 minutes, maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.

  • Quench the reaction by the slow addition of deionized water (10 mL).

  • Acidify the mixture to pH ~6 with 1M hydrochloric acid.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 6-(hydroxymethyl)uracil.

Protocol 2: Reduction of Orotaldehyde using Lithium Aluminum Hydride

• Materials: Orotaldehyde, Lithium Aluminum Hydride (LiAlH₄), Anhydrous Tetrahydrofuran (THF), Deionized Water, Sodium Hydroxide (15% solution), Anhydrous Sodium Sulfate.

• Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, suspend LiAlH₄ (0.36 g, 9.6 mmol) in anhydrous THF (20 mL) under a nitrogen atmosphere.

  • Cool the suspension to 0°C in an ice bath.

  • Dissolve orotaldehyde (1.0 g, 6.4 mmol) in anhydrous THF (10 mL) and add it dropwise to the LiAlH₄ suspension over 30 minutes.

  • After the addition, allow the reaction mixture to stir at room temperature for 1 hour.

  • Carefully quench the reaction by the sequential dropwise addition of deionized water (0.4 mL), 15% sodium hydroxide solution (0.4 mL), and deionized water (1.2 mL).

  • Stir the resulting mixture for 30 minutes until a white precipitate forms.

  • Filter the precipitate and wash it with THF.

  • Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product mixture.

Protocol 3: Catalytic Hydrogenation of Orotaldehyde

• Materials: Orotaldehyde, Palladium on Carbon (10% Pd/C), Ethanol, Hydrogen gas.

• Procedure:

  • In a hydrogenation vessel, dissolve orotaldehyde (1.0 g, 6.4 mmol) in ethanol (30 mL).

  • Add 10% Pd/C (0.1 g) to the solution.

  • Seal the vessel and purge it with hydrogen gas.

  • Pressurize the vessel with hydrogen gas to 50 psi.

  • Stir the reaction mixture at room temperature for 6 hours.

  • Carefully release the hydrogen pressure and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for evaluating the efficiency of the different reducing agents.

Caption: Experimental workflow for orotaldehyde reduction.

Conclusion

Based on the principles of chemoselectivity and the known reactivity of common reducing agents, Sodium Borohydride (NaBH₄) emerges as the most efficient and selective reagent for the conversion of orotaldehyde to 6-(hydroxymethyl)uracil. It offers a high yield of the desired product under mild and convenient reaction conditions. In contrast, stronger reducing agents like Lithium Aluminum Hydride and non-selective methods such as catalytic hydrogenation are likely to result in over-reduction and the formation of undesirable byproducts. For researchers aiming for a clean and high-yielding synthesis of 6-(hydroxymethyl)uracil, the use of sodium borohydride is the recommended approach.

References

• 1. youtube.com [youtube.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Sodium Borohydride [commonorganicchemistry.com]
• 5. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. 1,2-Regioselective reduction of α,β-unsaturated carbonyl compounds with lithium aluminium hydride in the presence of lanthanoid salts - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Hydrogen [organic-chemistry.org]

Orotaldehyde: A Promising Alternative to Traditional Heterocyclic Aldehydes in Synthesis

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds and efficient synthetic methodologies is perpetual. In this context, orotaldehyde, a pyrimidine-based aldehyde, is emerging as a versatile and reactive building block with significant potential to rival or even surpass commonly used heterocyclic aldehydes like furfural, pyridinecarboxaldehyde, and thiophenecarboxaldehyde in various synthetic applications.

This guide provides an objective comparison of orotaldehyde with these established alternatives, supported by an analysis of their electronic properties and reactivity. Detailed experimental protocols for key transformations are also presented to facilitate practical application in the laboratory.

Comparative Overview of Heterocyclic Aldehydes

The reactivity of a heterocyclic aldehyde is intrinsically linked to the electronic nature of its aromatic ring. Electron-rich rings can enhance the nucleophilicity of the aldehyde oxygen, while electron-deficient rings increase the electrophilicity of the carbonyl carbon. These characteristics dictate their performance in a wide array of chemical reactions.

Feature	Orotaldehyde	Furfural	Pyridinecarboxaldehyde	Thiophenecarboxaldehyde
Structure	Uracil-6-carboxaldehyde	Furan-2-carbaldehyde	Pyridine-2-, 3-, or 4-carbaldehyde	Thiophene-2- or 3-carbaldehyde
Heterocyclic Ring System	Pyrimidine (electron-deficient)	Furan (electron-rich)	Pyridine (electron-deficient)	Thiophene (electron-rich)
Relative Electrophilicity of Carbonyl Carbon	High	Low	High	Low to Moderate
Reactivity towards Nucleophiles	High	Moderate	High	Moderate
Key Applications	Synthesis of nitrogen-containing heterocycles, potential in medicinal chemistry.	Bio-based solvent, precursor to furan-based chemicals and polymers.[1][2]	Pharmaceutical synthesis (e.g., Pralidoxime), synthesis of heterocyclic compounds.[3]	Precursor for pharmaceuticals, aromatic compounds, and materials science.[4][5]
Noteworthy Features	The uracil scaffold offers opportunities for hydrogen bonding and further functionalization, making it an attractive building block for drug discovery.	Derived from renewable biomass, contributing to green chemistry initiatives.[6]	The nitrogen atom in the pyridine ring can act as a ligand or be protonated, influencing its reactivity and solubility.	The sulfur atom can participate in various chemical transformations and influences the electronic properties of the molecule.

In-Depth Reactivity Analysis

Orotaldehyde's pyrimidine ring, with its two nitrogen atoms and flanking carbonyl groups, is highly electron-deficient. This electronic pull significantly increases the partial positive charge on the aldehyde's carbonyl carbon, rendering it highly electrophilic and thus very susceptible to nucleophilic attack. This heightened reactivity can lead to faster reaction times and higher yields in reactions such as condensations, additions, and multicomponent reactions for the synthesis of complex nitrogen-containing heterocycles.[7][8]

Furfural , derived from biomass, possesses an electron-rich furan ring. The oxygen heteroatom donates electron density to the ring, which can slightly decrease the electrophilicity of the carbonyl carbon compared to benzaldehyde. However, it readily undergoes typical aldehyde reactions and is a versatile precursor for a wide range of furan derivatives.[1][2]

Pyridinecarboxaldehydes are characterized by their electron-deficient pyridine ring. The nitrogen atom withdraws electron density, making the carbonyl carbon more electrophilic and enhancing its reactivity towards nucleophiles, similar to orotaldehyde.[3] The position of the aldehyde group (2, 3, or 4) also influences its reactivity due to differing electronic and steric environments.

Thiophenecarboxaldehydes contain an electron-rich thiophene ring. While the sulfur atom is less electron-donating than the oxygen in furan, the ring is still considered electron-rich compared to benzene. This can moderate the reactivity of the aldehyde group. Thiophene-based structures are prevalent in many pharmaceuticals and functional materials.[4][5]

Experimental Protocols

Detailed methodologies for key synthetic transformations are provided below.

Reduction of Orotaldehyde to 6-(Hydroxymethyl)uracil

This reaction is a fundamental transformation showcasing the reactivity of the aldehyde group in orotaldehyde.

Experimental Workflow:

Figure 1. Workflow for the reduction of orotaldehyde.

Procedure:

• In a round-bottom flask, suspend orotaldehyde (1.0 eq) in a mixture of methanol and water.

• Cool the flask to 0 °C using an ice bath.

• Slowly add sodium borohydride (NaBH₄, 1.1 eq) in small portions over 15-20 minutes, ensuring the temperature remains below 5 °C.[9]

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the reaction by the slow addition of glacial acetic acid until the effervescence ceases.

• Remove the solvent in vacuo.

• The crude product can be purified by recrystallization from water or an appropriate solvent system to yield 6-(hydroxymethyl)uracil.

Knoevenagel Condensation of Furfural with Malononitrile

This reaction is a classic example of a carbon-carbon bond-forming reaction.

Experimental Workflow:

Figure 2. Workflow for the Knoevenagel condensation of furfural.

Procedure:

• In a round-bottom flask, dissolve furfural (1.0 eq) and malononitrile (1.0 eq) in ethanol.

• Add a catalytic amount of a weak base, such as piperidine or triethylamine (e.g., 0.1 eq).

• Stir the mixture at room temperature. The reaction is often exothermic.[10]

• Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

• Upon completion, the product often precipitates from the reaction mixture. The precipitation can be further induced by cooling the flask in an ice bath.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the product to obtain 2-(furan-2-ylmethylene)malononitrile.

Wittig Reaction of 2-Pyridinecarboxaldehyde

The Wittig reaction is a powerful method for the synthesis of alkenes.

Experimental Workflow:

Figure 3. Workflow for the Wittig reaction of 2-pyridinecarboxaldehyde.

Procedure:

• To a stirred suspension of methyltriphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere at 0 °C, add a strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH) (1.1 eq).[11]

• Stir the resulting ylide solution for 30 minutes at room temperature.

• Cool the solution back to 0 °C and add a solution of 2-pyridinecarboxaldehyde (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-vinylpyridine.

Suzuki Coupling of 2-Thiophenecarboxaldehyde

The Suzuki coupling is a versatile cross-coupling reaction to form carbon-carbon bonds. This protocol assumes a bromo-substituted thiophenecarboxaldehyde is used.

Experimental Workflow:

Figure 4. Workflow for the Suzuki coupling of a bromo-thiophenecarboxaldehyde.

Procedure:

• In a Schlenk flask, combine the bromo-thiophenecarboxaldehyde (e.g., 5-bromo-2-thiophenecarboxaldehyde) (1.0 eq), phenylboronic acid (1.2 eq), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq), and a base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Add a degassed solvent system, typically a mixture of an organic solvent and water (e.g., toluene/ethanol/water).

• Subject the mixture to several cycles of vacuum and backfilling with an inert gas (e.g., argon or nitrogen).

• Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 12-24 hours.[12]

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and add water.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the coupled product.

Conclusion

Orotaldehyde presents a compelling case as a valuable alternative to more conventional heterocyclic aldehydes in organic synthesis. Its highly electron-deficient pyrimidine ring imparts a strong electrophilic character to the aldehyde group, suggesting enhanced reactivity in a variety of important chemical transformations. While direct comparative studies are still emerging, the inherent electronic properties of orotaldehyde, coupled with the biological relevance of its uracil core, position it as a highly promising building block for the synthesis of novel nitrogen-containing heterocycles, with significant potential in the fields of medicinal chemistry and drug discovery. The provided experimental protocols for key reactions of established heterocyclic aldehydes offer a benchmark for future comparative studies and the exploration of orotaldehyde's full synthetic utility.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis and Biological Evaluation of Novel Pyrimido[4,5-d]pyrimidine CDK2 Inhibitors as Anti-Tumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sciensage.info [sciensage.info]
• 7. A facile, rapid procedure for Knoevenagel condensation reaction catalyzed by efficient amino-bifunctional frameworks under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preparation of tetrasubstituted pyrimido[4,5-d]pyrimidine diones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. sciensage.info [sciensage.info]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Confirming the Structural Integrity of Synthesized Orotaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of modern analytical techniques for the structural confirmation of synthesized Orotaldehyde (also known as 6-formyluracil or 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-6-carbaldehyde). Ensuring the structural integrity of synthesized compounds is a critical step in chemical research and drug development, guaranteeing the identity, purity, and stability of the molecule of interest. This document outlines the principles, experimental data, and detailed protocols for several key analytical methods.

Introduction to Orotaldehyde and Structural Verification

Orotaldehyde is a pyrimidine derivative that serves as a significant intermediate in various synthetic pathways, including the synthesis of biologically relevant molecules. Its structure, featuring both a uracil ring and a reactive aldehyde group, necessitates rigorous characterization to confirm its successful synthesis and rule out the presence of isomers, byproducts, or starting materials. The analytical techniques discussed below provide orthogonal approaches to elucidate its molecular structure, from atomic connectivity to three-dimensional arrangement.

Comparison of Analytical Techniques

The confirmation of Orotaldehyde's structure relies on a combination of spectroscopic and crystallographic methods. Each technique provides unique and complementary information.

Technique	Information Provided	Sample Requirements	Key Advantages	Limitations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the chemical environment, connectivity, and number of protons (¹H NMR) and carbon atoms (¹³C NMR).	Solution (typically 0.5-5 mg in 0.5-1 mL of deuterated solvent)	Unambiguous structural elucidation of the carbon-hydrogen framework.	Relatively low sensitivity compared to MS. Sample must be soluble.
Mass Spectrometry (MS)	Determines the molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns provide structural clues.	Solid or solution (microgram to nanogram quantities)	High sensitivity, provides molecular formula.	Isomers may not be distinguishable by mass alone. Fragmentation can be complex.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies the presence of specific functional groups based on their characteristic vibrational frequencies.	Solid, liquid, or gas (small amount)	Rapid, non-destructive, and provides a "fingerprint" of the molecule.	Does not provide detailed connectivity information.
Ultraviolet-Visible (UV-Vis) Spectroscopy	Provides information about the electronic transitions within the molecule, particularly conjugated systems.	Dilute solution	Simple, rapid, and useful for quantitative analysis.	Provides limited structural information.
X-ray Crystallography	Provides the definitive three-dimensional atomic arrangement of the molecule in its crystalline state, including bond lengths and angles.	Single crystal of sufficient size and quality	Unambiguous determination of the complete 3D structure and stereochemistry.	Growing suitable crystals can be challenging.

Experimental Data for Orotaldehyde

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific experimental spectra for Orotaldehyde are not widely published, predicted spectral data provide valuable expected values for structural confirmation.

¹H NMR (Predicted, 400 MHz, DMSO-d₆):

• δ ~11.5 ppm (s, 1H): N1-H proton of the uracil ring.

• δ ~11.0 ppm (s, 1H): N3-H proton of the uracil ring.

• δ ~9.5 ppm (s, 1H): Aldehyde proton (-CHO).

• δ ~6.0 ppm (s, 1H): C5-H proton of the uracil ring.

¹³C NMR (Predicted, 100 MHz, DMSO-d₆):

• δ ~185 ppm: Aldehyde carbonyl carbon (C=O).

• δ ~165 ppm: C4 carbonyl carbon of the uracil ring.

• δ ~150 ppm: C2 carbonyl carbon of the uracil ring.

• δ ~145 ppm: C6 carbon of the uracil ring.

• δ ~110 ppm: C5 carbon of the uracil ring.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition.

• Molecular Formula: C₅H₄N₂O₃

• Exact Mass: 140.0222 g/mol [1]

• Expected Fragmentation Pattern:

  • α-cleavage: Loss of a hydrogen radical (M-1) or the formyl radical (M-29).

  • McLafferty rearrangement: Not expected due to the lack of a γ-hydrogen on a sufficiently long alkyl chain.

  • Ring fragmentation: Cleavage of the pyrimidine ring can lead to various smaller fragments.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of Orotaldehyde is expected to show characteristic peaks for its functional groups.

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3200-3000	N-H stretching	Amide (Uracil ring)
~2850 and ~2750	C-H stretching	Aldehyde
~1710	C=O stretching	Aldehyde
~1670	C=O stretching	Amide (Uracil ring)
~1600	C=C stretching	Uracil ring
~1400	C-N stretching	Uracil ring

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is useful for confirming the presence of the conjugated system in Orotaldehyde.

• Hydrated Orotaldehyde: λmax at 261 nm.[1]

• Anhydrous Orotaldehyde: λmax at 300 nm.[1]

The difference in the absorption maximum between the hydrated and anhydrous forms can be used to monitor the hydration state of the compound.

X-ray Crystallography

The crystal structure of Orotaldehyde monohydrate has been determined using X-ray powder diffraction (XRPD) combined with first-principles calculations.[1][2] This technique provides the most definitive evidence of the molecular structure and its packing in the solid state. The study revealed that Orotaldehyde monohydrate forms hydrogen-bonded dimers which then assemble into the crystal lattice.[1]

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 2-3 mg of the synthesized Orotaldehyde in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Set the spectral width to cover the range of 0-12 ppm.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover the range of 0-200 ppm.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction). Calibrate the chemical shifts using the residual solvent peak (DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of Orotaldehyde (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a low flow rate.

  • Acquire the mass spectrum in both positive and negative ion modes to determine the most sensitive ionization mode.

  • Perform tandem mass spectrometry (MS/MS) on the molecular ion peak to obtain fragmentation data.

• Data Analysis: Determine the accurate mass of the molecular ion and compare it with the theoretical exact mass of Orotaldehyde. Analyze the fragmentation pattern to identify characteristic losses.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Place a small amount of the solid Orotaldehyde sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use an FTIR spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add multiple scans to improve the signal-to-noise ratio.

• Data Analysis: The background spectrum is automatically subtracted from the sample spectrum. Identify the characteristic absorption bands and compare them with known functional group frequencies.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a stock solution of Orotaldehyde in a suitable UV-transparent solvent (e.g., water or ethanol). Prepare a series of dilutions to find a concentration that gives an absorbance reading between 0.1 and 1.0.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Use the solvent as a blank to zero the instrument.

  • Scan the sample solution over a wavelength range of approximately 200-400 nm.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax).

X-ray Crystallography

• Crystal Growth: Grow single crystals of Orotaldehyde suitable for X-ray diffraction. This can be achieved through slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization from a suitable solvent or solvent mixture.

• Instrumentation: Use a single-crystal X-ray diffractometer.

• Data Collection: Mount a suitable crystal on the diffractometer and collect diffraction data at a controlled temperature (often low temperature to minimize thermal vibrations).

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell parameters and space group. Solve the crystal structure using direct methods or Patterson methods, followed by refinement of the atomic positions and thermal parameters.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the structural confirmation of synthesized Orotaldehyde.

Caption: Workflow for Synthesis and Structural Confirmation of Orotaldehyde.

Conclusion

A multi-technique approach is essential for the unambiguous confirmation of the structural integrity of synthesized Orotaldehyde. While techniques like FTIR and UV-Vis provide rapid preliminary confirmation of functional groups and conjugation, NMR and high-resolution mass spectrometry are indispensable for elucidating the detailed molecular structure and confirming the elemental composition. For definitive proof of the three-dimensional structure in the solid state, X-ray crystallography is the gold standard. By comparing the experimental data from these orthogonal techniques with expected values and theoretical predictions, researchers can confidently verify the successful synthesis of Orotaldehyde.

References

• 1. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Assessing the Cross-Reactivity of Orotaldehyde in Aldehyde Dehydrogenase (ALDH) Enzyme Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Orotaldehyde's potential cross-reactivity in aldehyde dehydrogenase (ALDH) enzyme assays. While direct experimental data on Orotaldehyde's interaction with ALDH is limited, this document offers a framework for assessment based on the known substrate specificity of ALDH enzymes and the structural characteristics of Orotaldehyde.

Introduction to Aldehyde Dehydrogenase and Assay Principles

Aldehyde dehydrogenases (ALDHs) are a superfamily of enzymes crucial for the detoxification of a wide variety of endogenous and exogenous aldehydes by catalyzing their oxidation to the corresponding carboxylic acids.[1][2][3] The ALDH family plays a significant role in various physiological processes, and altered ALDH activity is implicated in several pathologies, including cancer and neurological disorders.[2][4]

ALDH enzyme activity is commonly measured using assays that monitor the reduction of the cofactor NAD(P)⁺ to NAD(P)H. This can be achieved by directly measuring the increase in absorbance at 340 nm or through a coupled reaction where NAD(P)H reduces a probe to generate a colorimetric or fluorescent signal.[1][5] Given the broad substrate specificity of many ALDH isozymes, it is critical to assess the potential cross-reactivity of novel compounds, such as Orotaldehyde, that may be present in test samples or are being evaluated as potential modulators of ALDH activity.

Orotaldehyde: A Heterocyclic Aldehyde of Interest

Orotaldehyde, also known as uracil-6-carboxaldehyde, is a heterocyclic aldehyde derived from uracil.[6][7][8] Its chemical structure features a reactive aldehyde group attached to a pyrimidine ring. The primary oxidation product of Orotaldehyde is orotic acid (uracil-6-carboxylic acid).[2][3][6][9][10] Due to its aromatic and aldehydic nature, Orotaldehyde has the potential to interact with the active sites of ALDH enzymes, which are known to accommodate various aromatic aldehydes.[5][11][12][13]

Comparative Performance Data

To illustrate how the cross-reactivity of Orotaldehyde in an ALDH assay could be assessed and compared, the following table presents hypothetical kinetic data. These values are for illustrative purposes and should be experimentally determined. The table compares the kinetic parameters of a standard ALDH substrate (acetaldehyde) and a known aromatic ALDH substrate (benzaldehyde) with hypothetical values for Orotaldehyde against a specific ALDH isozyme (e.g., human ALDH2).

Substrate	Chemical Structure	Km (µM) [Hypothetical]	Vmax (nmol/min/mg) [Hypothetical]	Relative Efficiency (Vmax/Km) [Hypothetical]
Acetaldehyde		1.0	150	150
Benzaldehyde		50	75	1.5
Orotaldehyde		150	30	0.2

Note: The hypothetical data suggests that Orotaldehyde may act as a substrate for ALDH2, but with a lower affinity (higher Km) and lower maximum velocity (Vmax) compared to the physiological substrate acetaldehyde. This would result in significantly lower catalytic efficiency. Benzaldehyde is included as a reference aromatic aldehyde.

Experimental Protocols

To experimentally determine the cross-reactivity of Orotaldehyde, the following protocols for ALDH enzyme activity assays can be adapted.

Materials and Reagents

• Purified recombinant human ALDH isozyme (e.g., ALDH1A1, ALDH2)

• NAD⁺ (Nicotinamide adenine dinucleotide)

• Substrates: Acetaldehyde, Benzaldehyde, Orotaldehyde

• Assay Buffer: e.g., 50 mM sodium pyrophosphate, pH 8.0, containing 1 mM EDTA

• Microplate reader capable of measuring absorbance at 340 nm or fluorescence, depending on the assay format

• 96-well UV-transparent microplates or standard black microplates for fluorescence assays

General Spectrophotometric ALDH Activity Assay Protocol

• Prepare Reagent Solutions:

  • Prepare stock solutions of substrates (Acetaldehyde, Benzaldehyde, Orotaldehyde) in a suitable solvent (e.g., water or DMSO).

  • Prepare a stock solution of NAD⁺ in the assay buffer.

  • Dilute the purified ALDH enzyme to the desired concentration in the assay buffer.

• Set up the Assay:

  • In a 96-well UV-transparent microplate, add the following to each well:

    • Assay Buffer

    • NAD⁺ solution (final concentration typically 0.5-2 mM)

    • Varying concentrations of the substrate (Orotaldehyde or other aldehydes) to determine Km and Vmax. Include a no-substrate control.

• Initiate the Reaction:

  • Add the ALDH enzyme solution to each well to start the reaction. The final reaction volume is typically 200 µL.

• Measure ALDH Activity:

  • Immediately place the microplate in a plate reader pre-set to 37°C.

  • Monitor the increase in absorbance at 340 nm over time (kinetic mode) for 5-10 minutes. The rate of NADH production is proportional to the ALDH activity.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time curve using the Beer-Lambert law (extinction coefficient for NADH at 340 nm is 6.22 mM⁻¹cm⁻¹).

  • Plot the reaction velocity against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax values.

Protocol for Assessing Inhibition

• Set up the Assay:

  • Follow the general assay setup, but use a fixed, non-saturating concentration of a known ALDH substrate (e.g., acetaldehyde).

  • Add varying concentrations of Orotaldehyde to the wells.

• Measure and Analyze:

  • Measure the ALDH activity as described above.

  • A decrease in the rate of NADH production in the presence of Orotaldehyde would indicate inhibition. The type of inhibition (competitive, non-competitive, etc.) can be determined by performing the experiment at different substrate concentrations and analyzing the data using Lineweaver-Burk or other kinetic plots.

Visualizing the Workflow and Pathway

The following diagrams illustrate the experimental workflow for assessing cross-reactivity and the general ALDH signaling pathway.

Caption: Experimental workflow for assessing aldehyde dehydrogenase cross-reactivity.

Caption: Aldehyde dehydrogenase (ALDH) signaling pathway with Orotaldehyde as a potential substrate.

Conclusion

While direct experimental evidence is needed, the structural characteristics of Orotaldehyde suggest a potential for interaction with ALDH enzymes. Researchers investigating compounds with similar heterocyclic aldehyde moieties or those working with biological samples where Orotaldehyde or its precursors may be present should consider its potential for cross-reactivity in ALDH assays. The protocols and framework provided in this guide offer a starting point for a thorough experimental evaluation. Such assessments are crucial for the accurate interpretation of ALDH activity data and for the development of specific modulators of ALDH enzymes.

References

• 1. researchgate.net [researchgate.net]
• 2. Orotic acid - Wikipedia [en.wikipedia.org]
• 3. Orotic Acid | C5H4N2O4 | CID 967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Role of Aldehyde Dehydrogenases in Physiopathological Processes. [vivo.weill.cornell.edu]
• 5. Kinetics and specificity of human liver aldehyde dehydrogenases toward aliphatic, aromatic, and fused polycyclic aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Orotaldehyde | 36327-91-0 | Benchchem [benchchem.com]
• 7. chembk.com [chembk.com]
• 8. cymitquimica.com [cymitquimica.com]
• 9. scbt.com [scbt.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Interaction of human aldehyde dehydrogenase with aromatic substrates and ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Structural determinants of substrate specificity in aldehyde dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to Orotaldehyde Disposal: Ensuring Laboratory Safety and Compliance

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents like orotaldehyde are paramount to ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step operational plan for the safe disposal of orotaldehyde, grounded in established safety protocols for aldehydes.

Immediate Safety and Handling Precautions

Orotaldehyde, like other aldehydes, is classified as a hazardous substance. Inhalation, ingestion, or skin contact can be harmful. The following immediate safety measures must be observed:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves, safety goggles with side shields, and a lab coat.[1][2] If there is a risk of inhalation, use a NIOSH/OSHA-approved respirator.[2]

• Ventilation: Handle orotaldehyde in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of vapors.

• Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and collect it into a designated, labeled hazardous waste container.[3] Do not allow the chemical to enter drains or waterways.[1]

• First Aid:

  • If Swallowed: Rinse the mouth immediately and seek urgent medical attention. Do not induce vomiting.[1]

  • If on Skin: Immediately remove all contaminated clothing and wash the affected area with plenty of soap and water.[1][4]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

Operational Disposal Plan

The disposal of orotaldehyde must be approached as a hazardous waste management process. Adherence to local, state, and federal regulations is mandatory.

Step 1: Waste Identification and Segregation

• Treat all orotaldehyde and materials contaminated with it as hazardous waste.[3]

• Segregate orotaldehyde waste from other chemical waste streams to prevent incompatible chemical reactions.[3]

Step 2: Containerization and Labeling

• Collect orotaldehyde waste in a designated, leak-proof, and chemically compatible container.[3][5]

• The container must be kept securely closed except when adding waste.[3]

• Label the container clearly with the words "Hazardous Waste," the full chemical name "Orotaldehyde," and the associated hazard pictograms (e.g., corrosive, toxic).[6]

Step 3: On-Site Neutralization (if permissible and appropriate)

Experimental Protocol for Aldehyde Neutralization (Based on OPA)

This protocol is provided as an example for a related aldehyde and should be adapted and validated for orotaldehyde under the guidance of your EHS department.

• Objective: To chemically neutralize the aldehyde to a less hazardous form prior to disposal.

• Materials:

  • Orotaldehyde waste solution

  • Glycine (free base)

  • pH meter or pH strips

  • Stir plate and stir bar

  • Appropriate PPE

• Procedure:

  • Carefully measure the volume of the orotaldehyde waste solution.

  • For every gallon of aldehyde solution, add a minimum of 25 grams of glycine.[7]

  • Place the container on a stir plate and stir the mixture to ensure complete dissolution of the glycine.

  • Allow the neutralization reaction to proceed for a minimum of one hour.[7]

  • After the reaction time, check the pH of the solution to ensure it is within the acceptable range for your local wastewater authority (typically between 5.5 and 9.5).[7]

  • Document the neutralization process, including the volume of waste treated, the amount of glycine used, the reaction time, and the final pH.

Step 4: Final Disposal

• Neutralized Waste: If neutralization is performed and permitted, the treated solution may be eligible for sewer disposal. However, you must obtain prior approval from your local publicly owned treatment works (POTW) or equivalent wastewater authority. [5][7]

• Un-neutralized Waste: If neutralization is not performed, or if the waste still does not meet local disposal criteria, it must be disposed of through your institution's hazardous waste management program.[3] This typically involves collection by a licensed hazardous waste disposal company.[6]

Quantitative Data for Aldehyde Neutralization

Parameter	Value	Unit	Source
Neutralizing Agent	Glycine (free base)	-	[7]
Ratio of Glycine to Aldehyde Solution	25	grams per gallon	[7]
Minimum Neutralization Time	1	hour	[7]
Target pH Range for Discharge	5.5 - 9.5	pH units	[7]

Orotaldehyde Disposal Workflow

Orotaldehyde Disposal Decision Workflow

References

• 1. carlroth.com [carlroth.com]
• 2. pickeringlabs.com [pickeringlabs.com]
• 3. vumc.org [vumc.org]
• 4. chemscience.com [chemscience.com]
• 5. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 7. How to Dispose of High Level Disinfectants Safely | CIVCO [civco.com]

Personal protective equipment for handling Orotaldehyde

Essential Safety and Handling Guide for Orotaldehyde

Disclaimer: Information specifically detailing the handling and safety protocols for Orotaldehyde is limited. The following guidance is based on established safety protocols for similar aldehyde compounds, such as Glutaraldehyde and o-Phthaldialdehyde (OPA). It is crucial to consult your institution's safety officer and the most current Safety Data Sheet (SDS) for Orotaldehyde before handling this chemical.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Orotaldehyde.

Body Part	Required PPE	Specifications and Best Practices
Hands	Chemical-resistant gloves	Nitrile or butyl rubber gloves are recommended. Always inspect gloves for tears or punctures before use. For tasks with a high risk of splashing, consider double-gloving or using gloves with extended cuffs.[1]
Eyes/Face	Safety goggles and face shield	Wear chemical splash goggles at all times. When pouring or there is a significant risk of splashing, a full-face shield should be worn in addition to goggles.[2][3]
Body	Laboratory coat or chemical-resistant apron	A lab coat should be worn to protect against minor splashes. For larger quantities or tasks with a higher splash risk, a chemical-resistant apron over the lab coat is recommended.[2][4]
Respiratory	Fume hood or respirator	All work with Orotaldehyde should be conducted in a certified chemical fume hood to minimize inhalation of vapors.[5] If a fume hood is not available or if exposure limits are exceeded, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[2]
Feet	Closed-toe shoes	Shoes should be made of a non-porous material to prevent absorption in case of a spill.[2]

Standard Operating Procedure for Handling Orotaldehyde

This protocol outlines the essential steps for safely handling Orotaldehyde in a laboratory setting.

1. Preparation and Engineering Controls:

• Ensure a certified chemical fume hood is operational.

• Verify that an emergency eyewash station and safety shower are accessible and unobstructed.

• Assemble all necessary materials and equipment before starting work to minimize time spent in the handling area.

2. Donning Personal Protective Equipment (PPE):

• Put on a lab coat, ensuring it is fully buttoned.

• Don safety goggles and a face shield if necessary.

• Wash and dry hands thoroughly before putting on chemical-resistant gloves. Ensure the gloves cover the cuffs of the lab coat.

3. Handling and Dispensing:

• Perform all manipulations of Orotaldehyde inside the chemical fume hood.

• When transferring the chemical, pour slowly and carefully to avoid splashing.

• Keep containers of Orotaldehyde sealed when not in use to prevent the release of vapors.

4. Post-Handling Procedures:

• Wipe down the work area in the fume hood with an appropriate decontaminant.

• Remove gloves using a technique that avoids touching the outer surface with bare hands.

• Dispose of contaminated gloves and any other disposable PPE in a designated hazardous waste container.

• Wash hands thoroughly with soap and water after removing gloves.

Emergency Spill Response Workflow

In the event of an Orotaldehyde spill, follow this workflow to ensure a safe and effective cleanup.

References

• 1. coactionspecialty.safetynow.com [coactionspecialty.safetynow.com]
• 2. cdc.gov [cdc.gov]
• 3. The correct use of glutaraldehyde in the healthcare environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 5. osha.gov [osha.gov]